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O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Documentation Hub

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  • Product: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Core Science & Biosynthesis

Foundational

Synthesis of O-[2-(4-Fluoro-3-methylphenyl)ethyl]hydroxylamine: A Technical Guide

Executive Summary & Strategic Analysis This technical guide details the synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine , a specialized alkoxyamine intermediate. Alkoxyamines of this class are critical bui...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

This technical guide details the synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine , a specialized alkoxyamine intermediate. Alkoxyamines of this class are critical building blocks in the development of oxime-based kinase inhibitors, agrochemicals, and novel GPCR ligands.

The synthesis is designed around a convergent 3-step protocol prioritizing regio-control and purification efficiency. Unlike direct alkylation of hydroxylamine, which often suffers from N- vs O-alkylation competition and poly-alkylation, this route utilizes a Mitsunobu-based phthalimide installation . This ensures exclusive O-selectivity and provides a crystalline intermediate for easy purification before the final deprotection.

Target Molecule Profile
PropertySpecification
IUPAC Name O-[2-(4-Fluoro-3-methylphenyl)ethyl]hydroxylamine
Molecular Formula C₉H₁₂FNO
Molecular Weight 169.20 g/mol
Key Moiety Phenethyl backbone, O-substituted amine
Stability Free base is oxidation-sensitive; isolated as HCl or Oxalate salt .

Retrosynthetic Analysis

The retrosynthetic logic disconnects the N–O bond, tracing the target back to the commercially available 4-fluoro-3-methylphenylacetic acid . This path avoids the use of unstable alkyl halides and minimizes handling of toxic hydrazine until the final step.

Retrosynthesis Target Target: O-[2-(4-Fluoro-3-methylphenyl)ethyl]hydroxylamine Intermediate Intermediate: N-[2-(4-Fluoro-3-methylphenyl)ethoxy]phthalimide Target->Intermediate Hydrazinolysis (Deprotection) Alcohol Precursor 1: 2-(4-Fluoro-3-methylphenyl)ethanol Intermediate->Alcohol Mitsunobu Coupling (C-O Bond Formation) NHPI Reagent: N-Hydroxyphthalimide (NHPI) Intermediate->NHPI Acid Starting Material: 4-Fluoro-3-methylphenylacetic acid Alcohol->Acid Reduction (Borane-THF)

Figure 1: Retrosynthetic strategy utilizing a phthalimide masking group to ensure exclusive O-alkylation.

Detailed Experimental Protocol

Step 1: Reduction of 4-Fluoro-3-methylphenylacetic Acid

Objective: Convert the carboxylic acid to the primary phenethyl alcohol. Mechanism: Chemoselective reduction using Borane-THF complex.

Reagents & Stoichiometry:

Reagent Equiv. Role
4-Fluoro-3-methylphenylacetic acid 1.0 Substrate
BH₃·THF (1.0 M in THF) 1.2 - 1.5 Reducing Agent
Methanol Excess Quenching Agent

| THF (Anhydrous) | Solvent | Reaction Medium |

Protocol:

  • Setup: Flame-dry a 2-neck round-bottom flask (RBF) and purge with Nitrogen (

    
    ).
    
  • Dissolution: Dissolve the acid (1.0 equiv) in anhydrous THF (0.5 M concentration). Cool to 0°C.[1]

  • Addition: Add BH₃·THF dropwise via a pressure-equalizing addition funnel over 30 mins. Caution: Exothermic; H₂ evolution.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:3).

  • Quench: Cool to 0°C. Carefully add Methanol dropwise until bubbling ceases.

  • Workup: Concentrate in vacuo. Redissolve residue in EtOAc, wash with 1M HCl, sat. NaHCO₃, and Brine. Dry over Na₂SO₄.

  • Outcome: Colorless oil (Yield >90%). Proceed without further purification if purity >95% by NMR.

Step 2: Mitsunobu Coupling with N-Hydroxyphthalimide (NHPI)

Objective: Install the hydroxylamine nitrogen source with complete O-regioselectivity. Mechanism:


 displacement of the activated alkoxy-phosphonium intermediate by the phthalimide oxy-anion.

Reagents & Stoichiometry:

Reagent Equiv. Role
Alcohol (from Step 1) 1.0 Substrate
N-Hydroxyphthalimide (NHPI) 1.1 Nucleophile

| Triphenylphosphine (


) | 1.2 | Activator |
| DIAD (Diisopropyl azodicarboxylate) | 1.2 | Coupling Agent |
| THF (Anhydrous) | Solvent | Reaction Medium |

Protocol:

  • Setup: Charge a dry RBF with the Alcohol, NHPI, and

    
     in anhydrous THF (0.3 M). Cool to 0°C.[1]
    
  • Addition: Add DIAD dropwise over 20 mins. The solution will turn yellow/orange.

  • Reaction: Stir at 0°C for 1 hour, then warm to RT and stir overnight (12–16 h).

  • Workup: Concentrate the mixture to a slurry.

  • Purification: Triturate the residue with cold Methanol or Ethanol. The byproduct (

    
    ) is soluble, while the N-alkoxyphthalimide product  often precipitates. If not, purify via Flash Column Chromatography (SiO₂, 10-20% EtOAc in Hexanes).
    
  • Outcome: White crystalline solid.

Step 3: Deprotection to O-Alkylhydroxylamine

Objective: Cleave the phthalimide group to release the primary alkoxyamine. Mechanism: Hydrazinolysis (Ing-Made reaction).

Reagents & Stoichiometry:

Reagent Equiv. Role
Phthalimide Intermediate 1.0 Substrate

| Hydrazine Hydrate (


) | 3.0 | Cleavage Agent |
| Ethanol / DCM (9:1) | Solvent | Reaction Medium |
| HCl (4M in Dioxane) | 1.5 | Salt Formation |

Protocol:

  • Cleavage: Dissolve the intermediate in Ethanol/DCM. Add Hydrazine Hydrate.

  • Reaction: Stir at RT for 2 hours. A white precipitate (phthalhydrazide) will form.

  • Filtration: Filter off the phthalhydrazide solid. Wash the cake with cold ether.

  • Isolation: Concentrate the filtrate carefully (the free base is volatile and unstable).

  • Salt Formation (Critical): Redissolve the oily residue in dry

    
    . Add 4M HCl in Dioxane dropwise at 0°C.
    
  • Final Product: The hydrochloride salt will precipitate immediately. Filter and dry under high vacuum.

Reaction Mechanism & Pathway

The following diagram illustrates the critical Mitsunobu cycle, highlighting the activation of the alcohol oxygen by phosphine, followed by the


 attack of the N-hydroxyphthalimide.

Mechanism cluster_byproducts Byproducts Alcohol Alcohol (R-OH) Activated Oxy-Phosphonium Species Alcohol->Activated PPh3 / DIAD Betaine Morrison-Brunn-Huisgen Betaine Intermediate Product Protected Alkoxyamine Activated->Product NHPI Attack (SN2 Inversion) TPPO Ph3P=O Hydrazide DIAD-H2

Figure 2: Mechanistic flow of the Mitsunobu coupling step.

Quality Control & Troubleshooting

Analytical Specifications (Expected)
  • ¹H NMR (DMSO-d₆, HCl Salt):

    • 
       10.8-11.2 (br s, 3H, 
      
      
      
      )
    • 
       7.1-7.3 (m, 3H, Aromatic)
      
    • 
       4.2 (t, 2H, 
      
      
      
      )
    • 
       2.9 (t, 2H, 
      
      
      
      )
    • 
       2.2 (s, 3H, 
      
      
      
      )
  • HPLC Purity: >98% (AUC) at 210 nm.

Troubleshooting Matrix
IssueProbable CauseCorrective Action
Low Yield in Step 2 Steric hindrance or moistureEnsure strictly anhydrous THF; Increase DIAD/PPh3 to 1.5 eq.
Sticky Solid in Step 3 Incomplete salt formationUse anhydrous

for precipitation; Ensure excess HCl is removed.
Impurity: Phthalhydrazide Incomplete filtrationCool the reaction mixture to -20°C before filtering to maximize precipitation.

Safety & Handling

  • Hydrazine Hydrate: Highly toxic and potential carcinogen. Handle in a fume hood. Destroy excess hydrazine with bleach (sodium hypochlorite) before disposal.

  • DIAD: Shock sensitive if concentrated to dryness with heat. Keep cool.

  • Alkoxyamine Salts: Generally stable, but free bases can decompose. Store the HCl salt at -20°C under Argon.

References

  • Mitsunobu Reaction for N-Alkoxyphthalimides

    • Grochowski, E., & Jurczak, J. (1976). Synthesis of O-alkylhydroxylamines via Mitsunobu reaction. Synthesis, 1976(10), 682-684. Link

  • General Synthesis of O-Substituted Hydroxylamines

    • Maillard, L. T., et al. (2005).[2] A New Supported Reagent for the Parallel Synthesis of O-Alkyl Hydroxylamines. Journal of Organic Chemistry, 70(16), 6303–6312. Link

  • Reduction of Phenylacetic Acids

    • Brown, H. C., et al. (1981). Selective reductions. 27. Reaction of borane-tetrahydrofuran with selected organic compounds containing representative functional groups. Journal of Organic Chemistry, 46(22), 4541–4544. Link

  • Alternative Route (Boc-Protection)

    • Foot, O. J., et al. (2014). Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N'-di-tert-butoxycarbonylhydroxylamine. Synthetic Communications, 44(16), 2344-2347. Link

Sources

Exploratory

An In-depth Technical Guide to the Mechanism of Action of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Abstract O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a synthetic compound belonging to the hydroxylamine derivative class of molecules. This guide provides a detailed technical overview of its proposed mechanism...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a synthetic compound belonging to the hydroxylamine derivative class of molecules. This guide provides a detailed technical overview of its proposed mechanism of action, primarily focusing on its role as an inhibitor of ribonucleotide reductase (RNR). Drawing upon established research into related hydroxylamine compounds, this document will elucidate the biochemical pathways affected, present hypothetical experimental validation protocols, and offer insights for researchers and drug development professionals exploring its therapeutic potential.

Introduction: The Emergence of Hydroxylamine Derivatives as Bioactive Agents

The search for novel therapeutic agents with unique mechanisms of action is a cornerstone of modern drug discovery. Hydroxylamine derivatives have recently emerged as a promising class of compounds with significant biological activity.[1][2] Notably, their utility as antibacterial and potential anticancer agents is an area of active investigation.[3][4] O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, with its distinct substitution pattern, represents a specific chemical entity within this broader class. While direct studies on this particular molecule are not extensively available in public literature, its structural features, particularly the O-substituted hydroxylamine moiety, strongly suggest a mechanism of action consistent with that of other well-characterized hydroxylamine derivatives.

This guide will therefore focus on the established mechanism of action for this class of compounds: the inhibition of ribonucleotide reductase (RNR) through radical scavenging.

The Primary Target: Ribonucleotide Reductase (RNR)

Ribonucleotide reductase is a critical enzyme in all living organisms, responsible for the conversion of ribonucleotides to deoxyribonucleotides.[5][6] This process is the rate-limiting step in the synthesis of DNA, making RNR essential for DNA replication and repair.[7] Consequently, the inhibition of RNR is a powerful strategy for halting cell proliferation, a hallmark of both bacterial infections and cancer.[3][5]

The catalytic cycle of RNR is dependent on a stable tyrosyl free radical located in the small subunit (R2) of the enzyme.[8][9] This radical is essential for initiating the reduction of the ribose sugar of the nucleotide.

Core Mechanism of Action: Radical Scavenging and RNR Inhibition

The proposed primary mechanism of action for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is the quenching of the essential tyrosyl free radical within the RNR enzyme.[1][2] This action is characteristic of hydroxylamine derivatives and positions them as potent radical scavengers.[10]

The core of this mechanism can be broken down into the following key steps:

  • Entry into the Active Site: The hydroxylamine derivative, including O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, is believed to access the active site of the RNR enzyme.

  • Radical Quenching: The hydroxylamine moiety (-ONH2) donates a hydrogen atom to the tyrosyl radical, effectively neutralizing it. This breaks the catalytic cycle of the enzyme.

  • Inhibition of Deoxyribonucleotide Synthesis: With the tyrosyl radical quenched, RNR can no longer catalyze the conversion of ribonucleotides to deoxyribonucleotides.

  • Cessation of DNA Synthesis and Repair: The resulting depletion of the deoxyribonucleotide pool leads to the cessation of DNA synthesis and repair, ultimately inhibiting cell proliferation.

cluster_RNR Ribonucleotide Reductase (RNR) Catalytic Cycle cluster_Inhibition Inhibition by O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Active_RNR Active RNR (with Tyrosyl Radical) Deoxyribonucleotides Deoxyribonucleotides (dADP, dGDP, dCDP, dUDP) Active_RNR->Deoxyribonucleotides Reduction Inactive_RNR Inactive RNR (Tyrosyl Radical Quenched) Active_RNR->Inactive_RNR Ribonucleotides Ribonucleotides (ADP, GDP, CDP, UDP) Ribonucleotides->Active_RNR Substrate Binding DNA_Synthesis DNA Synthesis & Repair Deoxyribonucleotides->DNA_Synthesis Hydroxylamine O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Hydroxylamine->Active_RNR Radical Scavenging

Figure 1: Proposed mechanism of RNR inhibition.

The Role of the 4-fluoro-3-methylphenyl Ethyl Moiety

While the hydroxylamine group is the pharmacophore responsible for radical scavenging, the 4-fluoro-3-methylphenyl ethyl substituent likely plays a crucial role in the compound's overall pharmacological profile. This includes:

  • Pharmacokinetics: The lipophilicity and polarity of the molecule, influenced by this group, will affect its absorption, distribution, metabolism, and excretion (ADME) properties.

  • Target Specificity and Potency: The size, shape, and electronic properties of the substituent can influence how the molecule binds to the active site of the RNR enzyme, potentially affecting its potency and selectivity for bacterial versus human RNR.[4][5] The introduction of fluorine atoms is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity.[11]

Experimental Validation of the Mechanism of Action

To experimentally validate the proposed mechanism of action for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a series of in vitro and cell-based assays would be required.

In Vitro Enzyme Inhibition Assay

Objective: To determine the direct inhibitory effect of the compound on purified RNR enzyme activity.

Protocol:

  • Enzyme and Substrate Preparation: Purified recombinant RNR (both bacterial and human isoforms for selectivity profiling) and the substrate (e.g., CDP or GDP) are prepared in appropriate buffers.

  • Compound Preparation: A stock solution of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is prepared in a suitable solvent (e.g., DMSO) and serially diluted to a range of concentrations.

  • Assay Reaction: The RNR enzyme is incubated with varying concentrations of the test compound for a defined period. The enzymatic reaction is then initiated by the addition of the ribonucleotide substrate and a reducing agent (e.g., dithiothreitol).

  • Detection of Product Formation: The formation of the deoxyribonucleotide product is quantified. This can be achieved using various methods, such as HPLC or a coupled enzymatic assay.

  • Data Analysis: The rate of product formation is plotted against the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Radical Scavenging Assay (DPPH Assay)

Objective: To confirm the radical scavenging properties of the compound.

Protocol:

  • Reagent Preparation: A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH), a stable free radical, is prepared in methanol.

  • Compound Incubation: The test compound is added to the DPPH solution at various concentrations.

  • Spectrophotometric Measurement: The reduction of DPPH by the antioxidant compound leads to a color change from purple to yellow, which is measured spectrophotometrically at a specific wavelength (typically around 517 nm).

  • Data Analysis: The percentage of DPPH scavenging is calculated for each concentration of the test compound, and the EC50 value (the concentration required to scavenge 50% of the DPPH radicals) is determined.

Cell-Based Assays

Objective: To assess the effect of the compound on cell proliferation and DNA synthesis in a cellular context.

Protocol:

  • Cell Culture: Bacterial or cancer cell lines are cultured under standard conditions.

  • Compound Treatment: Cells are treated with a range of concentrations of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine for various time points.

  • Proliferation Assay: Cell viability and proliferation are measured using assays such as MTT or CellTiter-Glo.

  • DNA Synthesis Assay: The rate of DNA synthesis is quantified by measuring the incorporation of labeled nucleosides (e.g., BrdU or [3H]-thymidine) into newly synthesized DNA.

  • Rescue Experiment: To confirm that the antiproliferative effect is due to the depletion of deoxyribonucleotides, a rescue experiment can be performed by co-administering the test compound with exogenous deoxyribonucleosides. If the cytotoxic effect is reversed, it strongly supports the proposed mechanism of RNR inhibition.[12][13]

cluster_InVitro In Vitro Validation cluster_CellBased Cellular Validation Start Start: Compound Synthesis & Purification In_Vitro In Vitro Assays Start->In_Vitro Cell_Based Cell-Based Assays In_Vitro->Cell_Based Mechanism_Confirmation Mechanism of Action Confirmed Cell_Based->Mechanism_Confirmation RNR_Assay RNR Enzyme Inhibition Assay (IC50) DPPH_Assay Radical Scavenging Assay (EC50) Proliferation_Assay Cell Proliferation Assay (GI50) DNA_Synthesis_Assay DNA Synthesis Inhibition Assay Rescue_Experiment Deoxyribonucleoside Rescue Experiment

Figure 2: Experimental workflow for mechanism validation.

Quantitative Data Summary

While specific quantitative data for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is not publicly available, the following table presents hypothetical data that would be generated from the aforementioned experimental workflows to characterize its activity.

AssayParameterHypothetical ValueImplication
RNR Enzyme InhibitionIC50 (Bacterial RNR)5 µMPotent inhibition of the bacterial target enzyme.
RNR Enzyme InhibitionIC50 (Human RNR)150 µMSelective for the bacterial enzyme over the human counterpart.
Radical ScavengingEC50 (DPPH Assay)10 µMConfirms the radical scavenging properties of the compound.
Cell ProliferationGI50 (e.g., E. coli)20 µMEffective inhibition of bacterial growth.
DNA Synthesis InhibitionIC50 (BrdU incorporation)25 µMCorrelates with RNR inhibition and antiproliferative effects.

Conclusion and Future Directions

Based on its chemical structure as a hydroxylamine derivative, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is proposed to act as an inhibitor of ribonucleotide reductase through a radical scavenging mechanism. This leads to the depletion of the deoxyribonucleotide pool, thereby halting DNA synthesis and cell proliferation. The 4-fluoro-3-methylphenyl ethyl moiety is anticipated to modulate the compound's pharmacokinetic properties and target affinity.

Future research should focus on the synthesis and experimental validation of this specific compound using the protocols outlined in this guide. Key areas of investigation include:

  • Determining its potency and selectivity against a panel of bacterial and mammalian RNR enzymes.

  • Evaluating its efficacy in preclinical models of bacterial infection.

  • Investigating its ADME and toxicity profiles to assess its potential as a therapeutic agent.

The insights gained from such studies will be invaluable for the continued development of hydroxylamine derivatives as a novel class of therapeutic agents.

References

  • G. V. et al. (2018). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. ACS Omega, 3(12), 17763–17773. [Link]

  • Y. L. et al. (2022). Inhibitors of the Cancer Target Ribonucleotide Reductase, Past and Present. Molecules, 27(12), 3701. [Link]

  • N. S. & M. R. (2011). Modeling and proposed mechanism of two radical scavengers through docking to curtail the action of ribonucleotide reductase. Journal of Cell and Molecular Biology, 9(2), 55-64. [Link]

  • Natarajan, S., & Mathews, R. (2011). Modeling and proposed mechanism of two radical scavengers through docking to curtail the action of ribonucleotide reductase. Semantic Scholar. [Link]

  • G. V. et al. (2018). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. ACS Omega. [Link]

  • G. V. et al. (2015). Methyl-Hydroxylamine as an Efficacious Antibacterial Agent That Targets the Ribonucleotide Reductase Enzyme. PLOS ONE, 10(3), e0122049. [Link]

  • G. V. et al. (2015). Methyl-hydroxylamine as an efficacious antibacterial agent that targets the ribonucleotide reductase enzyme. PubMed. [Link]

  • Basu, A., & Sinha, B. N. (2012). Radical scavengers as ribonucleotide reductase inhibitors. Current topics in medicinal chemistry, 12(24), 2827–2842. [Link]

  • (2012). Radical scavengers inhibiting RNR. ResearchGate. [Link]

  • Fontecave, M. (1998). Ribonucleotide reductases and radical reactions. Cellular and Molecular Life Sciences, 54(7), 684-695. [Link]

  • (n.d.). SYNTHESIS CHARACTERIZATION AND BIOLOGICAL EVALUATION OF 2- (4-FL. Scribd. [Link]

  • L. Z. et al. (2024). Design, Synthesis and Investigation of Biological Activity and Mechanism of Fluoroaryl-Substituted Derivatives at the FL118 Position 7. Molecules, 29(23), 5678. [Link]

  • (2025). design and synthesis of novel 4-(4-fluoro-3-methylphenyl)-6-(substituted aryl)-1,6-dihydropyrimidin-2-ol derivatives as potent anti-inflammatory and analgesic agents. ResearchGate. [Link]

  • L. E. et al. (2016). A ribonucleotide reductase inhibitor with deoxyribonucleoside‐reversible cytotoxicity. Molecular Oncology, 10(9), 1394-1403. [Link]

  • (n.d.). Synthesis of the O-(2,3, 4,5, 6-Pentafluorobenzyl)hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection. CDC Stacks. [Link]

  • (n.d.). Step A Synthesis of O-(2,4-dinitrophenyl)hydroxylamine as an intermediate. PrepChem.com. [Link]

  • (n.d.). Ribonucleotide reductase inhibitor. Wikipedia. [Link]

  • S. G. et al. (2006). Structural Studies on Bioactive Compounds. 40. 1 Synthesis and Biological Properties of Fluoro-, Methoxyl-, and Amino-Substituted 3-Phenyl-4H-1-benzopyran-4-ones and a Comparison of Their Antitumor Activities with the Activities of Related 2-Phenylbenzothiazoles. Journal of Medicinal Chemistry, 49(14), 4359-4366. [Link]

  • W. J. et al. (2025). The Synthesis and Biological Evaluation of a Novel Pleuromutilin Derivative Containing a 4-Fluorophenyl Group Targeting MRSA. Molecules, 30(11), 2456. [Link]

  • Y. L. et al. (2022). Inhibitors of the Cancer Target Ribonucleotide Reductase, Past and Present. PMC. [Link]

  • (n.d.). sodium carbonate. Organic Syntheses Procedure. [Link]

  • (n.d.). Supporting Information. The Royal Society of Chemistry. [Link]

  • L. E. et al. (2016). A ribonucleotide reductase inhibitor with deoxyribonucleoside-reversible cytotoxicity. PubMed. [Link]

  • (n.d.). Synthesis of 2-Fluoroacetoacetic Acid and 4-Fluoro-3-hydroxybutyric Acid. Request PDF. [Link]

  • (2025). December 2025. Drug Discovery News. [Link]

Sources

Foundational

Structural Elucidation of O-[2-(4-Fluoro-3-methylphenyl)ethyl]hydroxylamine

Technical Guide | Version 1.0 Executive Summary & Core Directive This guide details the structural elucidation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (referred to herein as Target Compound 1 ). As a substit...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Guide | Version 1.0

Executive Summary & Core Directive

This guide details the structural elucidation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (referred to herein as Target Compound 1 ). As a substituted O-alkylhydroxylamine, this scaffold is a critical pharmacophore in the development of Indoleamine 2,3-dioxygenase-1 (IDO1) inhibitors and a versatile building block for installing amine functionalities.

The Core Directive: To establish a self-validating analytical workflow that confirms the identity, connectivity, and purity of the target molecule, distinguishing it from potential regioisomers and synthetic byproducts (e.g., N-alkylation impurities or over-alkylated species).

Synthetic Context & Impurity Profile

Understanding the synthesis is prerequisite to accurate elucidation. Target Compound 1 is typically synthesized via a Mitsunobu reaction between 2-(4-fluoro-3-methylphenyl)ethanol and N-hydroxyphthalimide, followed by hydrazinolysis.

  • Precursor: 2-(4-Fluoro-3-methylphenyl)ethanol.

  • Key Impurities:

    • Phthalimide residue:[1] Incomplete deprotection.

    • O,N-dialkylated species: Over-reaction.

    • Regioisomers: Unlikely in this specific route but possible if starting material is isomeric.

Analytical Strategy: The Self-Validating Workflow

We employ a multi-modal approach where each technique validates the others.

High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm elemental composition (


) and degree of unsaturation.
  • Protocol: ESI+ (Electrospray Ionization) in Methanol/Water + 0.1% Formic Acid.

  • Predicted Data:

    • [M+H]+: Calculated m/z for

      
      : 170.0981 .
      
    • Fragmentation: Loss of

      
       (17 Da) is characteristic of protonated primary amines/hydroxylamines, yielding the phenethyl oxonium or carbocation species (
      
      
      
      ~153).
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Map atom-to-atom connectivity and stereoelectronics.

A. 1H NMR (Proton Connectivity)
  • Solvent: DMSO-

    
     (preferred for HCl salts) or 
    
    
    
    (for free base).
  • Key Diagnostic Signals:

    • Amino Group (

      
      ):  A broad exchangeable singlet (or broad triplet if salt) typically at 
      
      
      
      5.0–6.5 ppm (free base) or
      
      
      10.0–11.0 ppm (HCl salt).
    • Linker Region: Two distinct triplets (or multiplets).

      • 
        -methylene (
        
        
        
        ): Deshielded,
        
        
        ~4.1 ppm.
      • 
        -methylene (
        
        
        
        ):
        
        
        ~2.9 ppm.
    • Aromatic Region (3H): The 1,2,4-substitution pattern with Fluorine requires careful coupling analysis.

      • H5 (Ortho to F): Doublet or Multiplet, large

        
         (~8-10 Hz).
        
      • H2 (Meta to F, Ortho to Me): Broad singlet or doublet.

      • H6 (Meta to F): Doublet of doublets.

B. 19F NMR (Fluorine Verification)
  • Objective: Confirm the presence of Fluorine and its electronic environment.

  • Signal: A single peak typically between

    
     -110 and -120 ppm. The multiplicity (quartet) might be observed if 
    
    
    
    coupling is resolved.
C. 13C NMR (Carbon Skeleton)
  • C-F Coupling: The most powerful diagnostic tool for this molecule.

    • C4 (attached to F): Doublet,

      
       Hz.
      
    • C3 (attached to Me): Doublet,

      
       Hz.
      
    • C5: Doublet,

      
       Hz.
      

Experimental Protocols

Protocol 1: NMR Acquisition
  • Sample Prep: Dissolve 10 mg of Target Compound 1 (HCl salt) in 0.6 mL DMSO-

    
    .
    
  • Instrument: 400 MHz (or higher) NMR spectrometer.

  • Experiments:

    • zg30 (1H standard).

    • jmod or dept135 (13C with multiplicity editing).

    • hsqcetgp (2D HSQC for C-H correlation).

    • flong (19F with proton decoupling optional).

Protocol 2: LC-MS Verification
  • Column: C18 Reverse Phase (2.1 x 50 mm, 1.7 µm).

  • Mobile Phase: A:

    
     + 0.1% Formic Acid; B: MeCN + 0.1% Formic Acid.
    
  • Gradient: 5% B to 95% B over 5 minutes.

  • Detection: UV (254 nm) and MS (ESI+).

Data Summary & Elucidation Table

Table 1: Predicted NMR Shift Data (DMSO-


) 
PositionAtom Type

(ppm)
Multiplicity

(ppm)

(Hz)
1

(O-linked)
4.15Triplet (

=6.5)
74.5-
2

(Ar-linked)
2.85Triplet (

=6.5)
33.2-
3 Ar-C1 (Quat)--133.5~3-4
4 Ar-C2 (CH)7.10Broad s131.0~5
5 Ar-C3 (Quat-Me)--124.5~17
6 Ar-C4 (Quat-F)--159.8~242
7 Ar-C5 (CH)7.05t/dd115.2~22
8 Ar-C6 (CH)7.00d127.8~8
9

2.21d (

~2)
14.5~3
10

10.5Broad s--

Note: Chemical shifts are estimated based on substituent additivity rules and analogous O-benzylhydroxylamine structures.

Visualization of Logic & Connectivity

Diagram 1: Structure Elucidation Workflow

This diagram illustrates the logical flow from crude synthesis to final structure confirmation.

ElucidationWorkflow Start Crude Synthesis Product (Mitsunobu Route) Purification Purification (Flash Chromatography / Crystallization) Start->Purification Sample Isolated HCl Salt (White Solid) Purification->Sample HRMS HRMS (ESI+) Target: 170.0981 m/z Sample->HRMS NMR_1H 1H NMR Integral Ratio 3:2:2:3:2 Sample->NMR_1H NMR_19F 19F NMR Single Peak (-118 ppm) Sample->NMR_19F Decision Data Convergence? HRMS->Decision NMR_2D 2D NMR (HSQC/HMBC) Connectivity Check NMR_1H->NMR_2D NMR_19F->Decision NMR_2D->Decision Final Structure Confirmed: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Decision->Final Yes Reject Reject / Re-purify Decision->Reject No

Caption: Decision tree for the structural qualification of Target Compound 1.

Diagram 2: HMBC Connectivity & Fragmentation

Visualizing the key Heteronuclear Multiple Bond Correlations (HMBC) that stitch the molecule together.

HMBC_Connectivity cluster_legend Legend Me Me (C9) ArC3 Ar-C3 Me->ArC3 2J ArC4 Ar-C4 (F) Me->ArC4 3J ArC2 Ar-C2 Me->ArC2 3J EthylA CH2 (Pos 2) EthylA->ArC2 3J ArC6 ArC6 EthylA->ArC6 3J (not shown) EthylB CH2-O (Pos 1) EthylB->EthylA COSY ONH2 ONH2 EthylB->ONH2 Chemical Shift key Blue Arrows = HMBC/COSY Correlations

Caption: Key HMBC correlations confirming the position of the Methyl group relative to the Fluorine and Ethyl linker.

References

  • Maimone, T. J., & Buchwald, S. L. (2010). Palladium-Catalyzed O-Arylation of Ethyl Acetohydroximate: A General Method for the Synthesis of O-Arylhydroxylamines and Substituted Benzofurans. Journal of the American Chemical Society, 132(29), 9990–9991.

  • Malachowski, W. P., et al. (2016). O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1. ChemMedChem, 11(6), 565–576.

  • Breitmaier, E. (2002).[2] Structure Elucidation by NMR in Organic Chemistry: A Practical Guide. John Wiley & Sons.[2]

  • Albrecht, S., Defoin, A., & Tarnus, C. (2006).[1] A Direct Preparation of O-Substituted Hydroxylamines from Alcohols.[1][3] Synthesis, 2006(10), 1635-1638.

Sources

Exploratory

A Technical Guide to the Spectroscopic Elucidation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

This guide provides a comprehensive overview of the analytical methodologies required for the structural confirmation and characterization of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. As a novel molecular entity...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive overview of the analytical methodologies required for the structural confirmation and characterization of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. As a novel molecular entity, its unambiguous identification relies on a multi-technique spectroscopic approach. This document outlines the theoretical basis, experimental protocols, and expected data for nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, offering a complete workflow for researchers in synthetic chemistry and drug development.

Molecular Structure and Analytical Strategy

The foundational step in any analytical endeavor is a thorough understanding of the target molecule's structure. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is comprised of a substituted aromatic ring, an ethyl linker, and a hydroxylamine moiety. Each of these components will produce characteristic signals in the various spectroscopic analyses.

Our analytical workflow is designed to be a self-validating system, where data from each technique corroborates the findings of the others, leading to an irrefutable structural assignment.

cluster_0 Analytical Workflow A Compound Synthesis & Purification B Mass Spectrometry (MS) (Molecular Weight Confirmation) A->B C Infrared (IR) Spectroscopy (Functional Group Identification) A->C D ¹H NMR Spectroscopy (Proton Environment) A->D E ¹³C NMR Spectroscopy (Carbon Skeleton) A->E F Structural Elucidation (Data Integration) B->F C->F D->F E->F cluster_0 Proposed MS Fragmentation parent [M+H]⁺ m/z = 170.10 frag1 C₉H₁₂FN⁺ m/z = 153.09 parent->frag1 - OH frag2 C₈H₈F⁺ m/z = 123.06 parent->frag2 - NH₂OH

Figure 2: A proposed fragmentation pathway for the protonated molecule in MS analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in the molecule.

3.1. Theoretical Basis

The bonds within the molecule will vibrate at specific frequencies when irradiated with infrared light. The absorption of this light gives rise to a spectrum with characteristic bands corresponding to different functional groups.

3.2. Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

  • Sample Preparation: Place a small amount of the solid, purified compound directly onto the ATR crystal.

  • Instrumentation: Use a Fourier-transform infrared (FTIR) spectrometer equipped with an ATR accessory.

  • Data Acquisition:

    • Collect a background spectrum of the clean, empty ATR crystal.

    • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

    • Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Analysis: Identify the characteristic absorption bands and assign them to the corresponding functional groups.

3.3. Predicted IR Absorption Bands

Wavenumber (cm⁻¹)IntensityAssignment
3300 - 3150Medium, BroadO-H stretch (from hydroxylamine)
3050 - 3010WeakAromatic C-H stretch
2960 - 2850MediumAliphatic C-H stretch
1610 - 1590MediumAromatic C=C stretch
1510 - 1475StrongAromatic C=C stretch
1250 - 1210StrongC-F stretch
1050 - 1000StrongC-O stretch
850 - 810StrongC-H out-of-plane bend (aromatic)

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for determining the precise connectivity and stereochemistry of a molecule. Both ¹H and ¹³C NMR are essential.

4.1. Theoretical Basis

Atomic nuclei with non-zero spin (like ¹H and ¹³C) behave like tiny magnets. When placed in a strong external magnetic field, they can absorb radiofrequency energy at specific frequencies. These frequencies (chemical shifts) are highly sensitive to the local electronic environment, providing detailed information about the molecular structure.

4.2. Experimental Protocol: ¹H and ¹³C NMR

  • Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR Acquisition:

    • Acquire a standard one-dimensional proton spectrum.

    • Typical parameters: 16-32 scans, spectral width of 12-16 ppm, relaxation delay of 1-2 seconds.

  • ¹³C NMR Acquisition:

    • Acquire a proton-decoupled ¹³C spectrum.

    • This experiment requires more scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Data Analysis:

    • Integrate the ¹H signals to determine the relative number of protons.

    • Analyze the splitting patterns (multiplicity) to deduce proton-proton coupling.

    • Assign all signals in both ¹H and ¹³C spectra to the corresponding atoms in the molecule.

4.3. Predicted ¹H NMR Data (in CDCl₃, 400 MHz)

Chemical Shift (δ, ppm)MultiplicityIntegrationAssignment
7.05 - 6.90m2HAromatic CH
6.85 - 6.75m1HAromatic CH
~5.5 (broad)s2HNH₂
4.05t2HO-CH₂
2.95t2HAr-CH₂
2.25s3HAr-CH₃

4.4. Predicted ¹³C NMR Data (in CDCl₃, 100 MHz)

Chemical Shift (δ, ppm)Assignment
160.5 (d, J ≈ 245 Hz)C-F
136.0Aromatic C
131.5Aromatic C
129.0Aromatic CH
125.0 (d, J ≈ 18 Hz)Aromatic C
115.0 (d, J ≈ 22 Hz)Aromatic CH
76.5O-CH₂
34.0Ar-CH₂
14.5Ar-CH₃

Note: 'd' denotes a doublet due to C-F coupling, 'J' is the coupling constant in Hz.

Conclusion

The combination of high-resolution mass spectrometry, infrared spectroscopy, and both ¹H and ¹³C NMR spectroscopy provides a robust and orthogonal dataset for the unambiguous structural elucidation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. The predicted data presented in this guide serves as a benchmark for researchers working on the synthesis and characterization of this and related molecules. Adherence to the outlined protocols will ensure the generation of high-quality, reliable data suitable for publication and regulatory submissions.

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

  • Gross, J. H. (2011). Mass Spectrometry: A Textbook. Springer Science & Business Media. [Link]

  • Friebolin, H. (2010). One- and Two-Dimensional NMR Spectroscopy. John Wiley & Sons. [Link]

Foundational

An In-depth Technical Guide to the Homologs of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine: Synthesis, Characterization, and Therapeutic Potential

For: Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive framework for the synthesis, characterization, and strategic homologation of O-[2-(4-fluoro-3-methyl...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for the synthesis, characterization, and strategic homologation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a substituted phenethylamine derivative with significant potential in drug discovery. Phenethylamines are a well-established class of psychoactive compounds, and strategic modifications to their structure can profoundly influence their pharmacological profiles. This guide details robust synthetic protocols, emphasizing the widely applicable N-hydroxyphthalimide method, and provides in-depth discussions on the causal reasoning behind experimental choices. Furthermore, it explores the rationale for homologation, drawing on established structure-activity relationships within the fluorinated and methylated phenethylamine class to guide the design of novel therapeutic candidates. All protocols are designed as self-validating systems, and all mechanistic claims are supported by authoritative references.

Introduction: The Therapeutic Promise of Substituted Phenethylamines

The phenethylamine scaffold is a cornerstone in medicinal chemistry, forming the basis for a vast array of psychoactive drugs that modulate monoamine neurotransmitter systems.[1] These compounds, which include stimulants, hallucinogens, and antidepressants, exert their effects by interacting with targets such as serotonin and dopamine receptors and transporters.[1][2] The introduction of substituents onto the phenethylamine core structure can dramatically alter a compound's potency, selectivity, and duration of action.[1]

Specifically, the incorporation of fluorine atoms and methyl groups has been shown to significantly impact the psychoactivity of phenethylamines.[3][4] Fluorine, with its high electronegativity and small size, can enhance metabolic stability, binding affinity, and membrane permeability.[3][4] Methylation can also influence a compound's pharmacological profile.

This guide focuses on O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a molecule that combines these key structural features. The O-alkylation of the hydroxylamine moiety offers a unique vector for structural modification, distinct from the more commonly explored N-alkylation of phenethylamines. By systematically exploring homologs of this parent compound, researchers can fine-tune its properties to develop novel therapeutic agents with improved efficacy and safety profiles.

Strategic Homologation: A Rationale for Analogue Design

Homologation, the systematic modification of a molecule by the addition or subtraction of a methylene group (-CH2-), is a powerful strategy in drug discovery for optimizing lead compounds. This section outlines the rationale for applying homologation to the O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine scaffold, drawing on the known structure-activity relationships (SAR) of related phenethylamines.

The primary pharmacological targets for many psychoactive phenethylamines are the serotonin 5-HT2A and 5-HT2C receptors.[5] The nature of the substituent at the 4-position of the phenyl ring is known to significantly influence activity at these receptors.[5] By systematically varying the length of the ethyl chain and the nature of the O-alkyl substituent in our target molecule, we can probe the steric and electronic requirements of the receptor binding pocket.

Key Homologation Strategies:

  • Ethyl Chain Extension/Contraction: Modifying the length of the two-carbon chain connecting the phenyl ring to the hydroxylamine can alter the molecule's flexibility and its orientation within the receptor binding site.

  • O-Alkyl Chain Homologation: Systematically increasing the length of a theoretical O-alkyl substituent (e.g., from methyl to ethyl to propyl) can impact lipophilicity and potentially introduce new binding interactions.

  • Positional Isomerism of the Methyl Group: Moving the methyl group from the 3-position to other positions on the phenyl ring can probe the steric tolerance of the receptor.

The following diagram illustrates the core structure and potential points for homologation:

Homologation_Strategies cluster_0 Core Scaffold: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine cluster_1 Homologation Points Core < O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine > Ethyl_Chain Ethyl Chain (Extension/Contraction) Core->Ethyl_Chain Modify Length O_Alkyl O-Alkyl Group (Varying Length) Core->O_Alkyl Modify Substituent Methyl_Position Methyl Group (Positional Isomers) Core->Methyl_Position Modify Position

Caption: Key points for strategic homologation of the core scaffold.

Synthesis of the Core Scaffold and its Homologs

A robust and versatile synthetic strategy is essential for producing a library of homologs for biological evaluation. The most reliable method for the synthesis of O-alkylhydroxylamines involves the O-alkylation of a protected hydroxylamine, such as N-hydroxyphthalimide, followed by deprotection.[6][7] This approach offers high yields and avoids the potential for N-alkylation side products.

Synthesis of the Precursor: 2-(4-Fluoro-3-methylphenyl)ethanol

The synthesis of the core scaffold begins with the preparation of the corresponding alcohol, 2-(4-fluoro-3-methylphenyl)ethanol. This can be achieved through the reduction of the commercially available 2-(4-fluoro-3-methylphenyl)acetic acid.

Experimental Protocol: Reduction of 2-(4-Fluoro-3-methylphenyl)acetic acid

  • Dissolution: Dissolve 2-(4-fluoro-3-methylphenyl)acetic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen).

  • Cooling: Cool the solution to 0 °C in an ice bath.

  • Reducing Agent Addition: Slowly add a solution of a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) (1.5 eq) in THF, to the stirred solution. Caution: LiAlH4 reacts violently with water. Ensure all glassware is dry and the reaction is performed under anhydrous conditions.

  • Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) until all the starting material has been consumed.

  • Quenching: Carefully quench the reaction by the sequential dropwise addition of water, followed by 15% aqueous sodium hydroxide, and then more water (Fieser workup).

  • Extraction: Filter the resulting suspension and extract the filtrate with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-(4-fluoro-3-methylphenyl)ethanol. Purify further by flash column chromatography if necessary.

Synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

The target hydroxylamine can be synthesized from the precursor alcohol via a two-step process: O-alkylation of N-hydroxyphthalimide followed by deprotection with hydrazine.[6][8]

Step 1: O-Alkylation of N-Hydroxyphthalimide (Mitsunobu Reaction)

The Mitsunobu reaction provides a reliable method for the O-alkylation of N-hydroxyphthalimide with primary and secondary alcohols, proceeding with inversion of configuration at the alcohol center (though not relevant for this primary alcohol).[9][10][11][12][13]

Experimental Protocol: Mitsunobu Reaction

  • Reactant Mixture: To a stirred solution of 2-(4-fluoro-3-methylphenyl)ethanol (1.0 eq), N-hydroxyphthalimide (1.2 eq), and triphenylphosphine (1.5 eq) in anhydrous THF at 0 °C, add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir until TLC analysis indicates complete consumption of the starting alcohol.

  • Work-up: Concentrate the reaction mixture under reduced pressure. The crude product can be purified by flash column chromatography to remove triphenylphosphine oxide and the hydrazine dicarboxylate byproduct.

Alternative Step 1: O-Alkylation via the Corresponding Bromide

An alternative to the Mitsunobu reaction is the alkylation of N-hydroxyphthalimide with the corresponding alkyl bromide. This requires the conversion of the alcohol to 2-(4-fluoro-3-methylphenyl)ethyl bromide, typically using a reagent like phosphorus tribromide (PBr3).

Step 2: Deprotection of the Phthalimide Group

The final step is the removal of the phthalimide protecting group using hydrazine hydrate.[8][14][15]

Experimental Protocol: Hydrazinolysis

  • Reaction: Dissolve the N-O-alkylated phthalimide from the previous step in ethanol or methanol. Add hydrazine hydrate (1.5 - 2.0 eq) and stir the mixture at room temperature or under reflux.

  • Precipitation: A white precipitate of phthalhydrazide will form.

  • Work-up: After the reaction is complete (monitored by TLC), cool the mixture and add dilute hydrochloric acid to dissolve the precipitate and protonate the desired amine. Filter to remove the phthalhydrazide.

  • Isolation: Basify the filtrate with a suitable base (e.g., NaOH) and extract the free hydroxylamine with an organic solvent. Dry the organic layer, and concentrate to obtain the product. For improved stability, the product can be converted to its hydrochloride salt by treatment with HCl in a suitable solvent like ether.

The overall synthetic workflow is depicted below:

Synthesis_Workflow Start 2-(4-fluoro-3-methylphenyl)acetic acid Alcohol 2-(4-fluoro-3-methylphenyl)ethanol Start->Alcohol Reduction (e.g., LiAlH4) Phthalimide N-[O-(2-(4-fluoro-3-methylphenyl)ethyl)]phthalimide Alcohol->Phthalimide Mitsunobu Reaction (N-hydroxyphthalimide, PPh3, DEAD) Product O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Phthalimide->Product Hydrazinolysis (Hydrazine hydrate)

Caption: Synthetic workflow for the target hydroxylamine.

Characterization of Synthesized Homologs

Thorough characterization of each synthesized homolog is critical to confirm its identity, purity, and structure. The following analytical techniques are recommended:

Analytical Technique Purpose Expected Observations
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ¹⁹F) Structural elucidation and confirmation.Characteristic shifts for aromatic, ethyl, and hydroxylamine protons and carbons. A distinct singlet or multiplet in the ¹⁹F NMR spectrum.
Mass Spectrometry (MS) Determination of molecular weight and confirmation of elemental composition.A molecular ion peak corresponding to the calculated mass of the homolog.
Infrared (IR) Spectroscopy Identification of functional groups.Characteristic absorption bands for N-H, O-H (if free base), C-F, and aromatic C-H bonds.
High-Performance Liquid Chromatography (HPLC) Assessment of purity.A single major peak indicating a high degree of purity.

Conclusion and Future Directions

This technical guide provides a detailed and scientifically grounded framework for the synthesis and strategic homologation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. By following the outlined protocols and considering the provided rationale for analog design, researchers can efficiently generate a library of novel compounds for biological screening. The exploration of these homologs holds significant promise for the discovery of new therapeutic agents with tailored pharmacological profiles for the treatment of various central nervous system disorders. Future work should focus on the in-vitro and in-vivo evaluation of the synthesized homologs to establish their receptor binding affinities, functional activities, and pharmacokinetic properties.

References

  • Behavioral and neurochemical pharmacology of six psychoactive substituted phenethylamines: Mouse locomotion, rat drug discrimination and in vitro receptor and transporter binding and function. [Link]

  • Phenethylamine. [Link]

  • Supporting Information. [Link]

  • Substituted phenethylamine. [Link]

  • 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]

  • Mitsunobu reaction. [Link]

  • New compounds: synthesis of O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride. [Link]

  • Organocatalytic decarboxylative alkylation of N-hydroxy-phthalimide esters enabled by pyridine-boryl radicals. [Link]

  • A molecular analysis of substituted phenylethylamines as potential microtubule targeting agents through in silico methods and in vitro microtubule-polymerization activity. [Link]

  • Hydroxylamine Hydrochloride as an effective Catalyst for Form amide derivative Synthesis and their DPPH scavenging activity. [Link]

  • Deprotection of phthalimide protecting group with hydrazine hydrate. Reagents and reaction conditions. [Link]

  • Mitsunobu Reaction. [Link]

  • Synthesis of (4-fluoro3-phenoxyphenyl)methyl alcohol. [Link]

  • Synthesis of the O-(2,3, 4,5, 6-Pentafluorobenzyl)hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection. [Link]

  • Mitsunobu Reaction. [Link]

  • Recent Advances in the Mitsunobu Reaction. [Link]

  • Mitsunobu Reaction. [Link]

  • 2-(4-Fluoro-3-methylphenyl)-2-(methylamino)ethanol. [Link]

  • Organocatalytic Decarboxylative Alkylation of N-Hydroxy-phthalimide Esters Enabled by Pyridine-Boryl Radicals. [Link]

  • Supporting Information. [Link]

  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). [Link]

  • FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. [Link]

  • Cross-Electrophile Coupling of N‑Hydroxyphthalimide Esters with Aryl Bromides Using an Inner-Sphere Homogeneous Reductant. [Link]

  • N-Hydroxyphthalimide. [Link]

  • N-hydroxyphthalimide Esters Research Articles. [Link]

  • 2-(3-Fluoro-4-methylphenyl)ethanol. [Link]

  • Preparation of 2-(4-ethoxyphenyl)-2-methylpropyl alcohol.
  • Method for synthesis of desferrioxamine B, analogs and homologs thereof.
  • O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. [Link]

  • O-[(2,4-difluorophenyl)methyl]hydroxylamine. [Link]

Sources

Exploratory

Investigating the Biological Landscape of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine: A Technical Guide to Target Identification and Validation

Executive Summary O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a novel small molecule with significant therapeutic potential, predicated on its unique structural motifs. This guide provides a comprehensive framew...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a novel small molecule with significant therapeutic potential, predicated on its unique structural motifs. This guide provides a comprehensive framework for researchers and drug development professionals to systematically identify and validate its potential biological targets. The core structure, a substituted phenylethylamine, is a well-established pharmacophore in neuropharmacology, while the terminal O-alkyl-hydroxylamine group confers distinct chemical properties that suggest a range of potential interactions with several enzyme classes.

Our analysis prioritizes Monoamine Oxidases (MAO-A and MAO-B) as the most probable primary targets, based on the compound's striking structural analogy to the irreversible MAO inhibitor, phenelzine.[1][2][3] Secondary and exploratory targets are also proposed, including other flavoenzymes like Lysine-Specific Demethylase 1 (LSD1) , metalloenzymes, and Ribonucleotide Reductase (RNR) , leveraging the known reactivity of the hydroxylamine moiety.[4][5][6]

This document outlines a logical, multi-tiered validation strategy, beginning with in silico analysis and progressing through in vitro enzymatic assays, mechanism of action studies, and cell-based target engagement and functional assays. Each proposed experimental workflow is detailed with step-by-step protocols, explaining the scientific rationale behind methodological choices to ensure a self-validating and robust approach to target discovery.

Part 1: Structural Analysis and In Silico Assessment

The rational identification of potential biological targets begins with a thorough analysis of the molecule's chemical structure. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is composed of three key regions that inform its potential pharmacodynamics and pharmacokinetics.

  • Phenylethylamine Core: This scaffold is a cornerstone of neuropharmacology, present in endogenous neurotransmitters (e.g., dopamine, norepinephrine) and numerous drugs targeting the central nervous system. Its presence strongly suggests a potential interaction with proteins involved in monoamine signaling.

  • Fluoro and Methyl Phenyl Substitutions: The fluorine atom at the 4-position and the methyl group at the 3-position are critical. Fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability, improve blood-brain barrier permeability, and increase binding affinity through favorable electrostatic interactions.[7]

  • O-ethyl-hydroxylamine Moiety (-O-NH2): This functional group is the most chemically distinctive feature. Unlike the hydrazine group (-NH-NH2) in phenelzine, the O-alkyl-hydroxylamine has different nucleophilicity and redox potential.[3] Hydroxylamine derivatives are known to act as radical scavengers, coordinate with metal ions in enzyme active sites, and form covalent adducts with enzyme cofactors.[4][5]

Structural Analogy to Known MAO Inhibitors:

The compound bears a strong resemblance to phenelzine, a clinically used antidepressant that functions as an irreversible, non-selective MAO inhibitor.[2][3] This structural parallel forms the basis of our primary hypothesis.

FeatureO-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylaminePhenelzine
Core Scaffold PhenylethylPhenylethyl
Reactive Group Hydroxylamine (O-linked)Hydrazine
Aromatic Ring 4-fluoro-3-methylphenylPhenyl

Part 2: Primary Target Hypothesis: Monoamine Oxidases (MAO-A & MAO-B)

Scientific Rationale: Monoamine oxidases are mitochondrial flavoenzymes that catalyze the oxidative deamination of neurotransmitters like serotonin, dopamine, and norepinephrine.[3] Their inhibition increases the synaptic availability of these neurotransmitters, which is a proven mechanism for treating depression and Parkinson's disease.[3][] Given the structural similarity to phenelzine, which covalently inactivates the FAD cofactor of MAO, it is highly probable that O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine also targets these enzymes.[1] The fluorinated phenyl ring may confer enhanced potency or selectivity compared to older, non-substituted MAOIs.[7][9]

Experimental Validation Workflow: MAO Inhibition

The following workflow provides a systematic approach to confirm and characterize the inhibition of MAO-A and MAO-B.

MAO_Workflow cluster_0 Phase 1: In Vitro Characterization cluster_1 Phase 2: Cellular Validation Assay Step 1: IC50 Determination (MAO-A & MAO-B Inhibition Assay) Selectivity Step 2: Selectivity Index Calculation (Compare IC50 values) Assay->Selectivity Provides potency data Mechanism Step 3: Mechanism of Inhibition (Reversibility/Irreversibility Studies) Selectivity->Mechanism Informs mechanism CETSA Step 4: Target Engagement (Cellular Thermal Shift Assay) Mechanism->CETSA Transition to cellular context HPLC Step 5: Functional Outcome (Neurotransmitter Metabolite Analysis) CETSA->HPLC Confirms functional consequence Cellular_Workflow cluster_0 Direct Target Interaction cluster_1 Functional Consequence Input Compound Treatment (e.g., SH-SY5Y neuroblastoma cells) CETSA Cellular Thermal Shift Assay (CETSA) - Heat cells - Separate soluble/precipitated protein - Detect target protein (e.g., MAO-B) via Western Blot Input->CETSA HPLC Metabolite Analysis (HPLC-MS/MS) - Lyse cells - Extract monoamines & metabolites - Quantify Dopamine, Serotonin, DOPAC, HVA Input->HPLC CETSA->HPLC Binding leads to functional change

Workflow for Cellular Target Validation.
Protocol 4.1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Principle: CETSA is based on the principle that a ligand binding to its target protein stabilizes the protein, increasing its melting temperature. This change can be detected by heating cell lysates and quantifying the amount of soluble protein remaining.

Materials:

  • Human neuroblastoma cell line (e.g., SH-SY5Y, which expresses MAO-A and MAO-B)

  • Cell culture reagents

  • Test compound

  • Phosphate-buffered saline (PBS) with protease inhibitors

  • PCR tubes and a thermal cycler

  • Centrifugation equipment

  • SDS-PAGE and Western Blotting reagents

  • Primary antibody specific to the target protein (e.g., anti-MAO-B)

Procedure:

  • Cell Treatment: Treat cultured SH-SY5Y cells with the test compound at various concentrations (e.g., 0.1, 1, 10 µM) or vehicle for 1 hour.

  • Harvest and Lyse: Harvest the cells and resuspend them in PBS with protease inhibitors. Lyse the cells by freeze-thaw cycles.

  • Heat Challenge: Aliquot the cell lysate into PCR tubes and heat them across a range of temperatures (e.g., 40°C to 70°C) for 3 minutes using a thermal cycler. Cool to room temperature for 3 minutes.

  • Separate Phases: Centrifuge the tubes at high speed (e.g., 20,000 x g) for 20 minutes to pellet the precipitated proteins.

  • Quantify Soluble Protein: Collect the supernatant (containing the soluble protein fraction) and analyze it by Western Blot using an antibody against the target protein (e.g., MAO-B).

  • Data Analysis: Quantify the band intensities. For compound-treated samples, a shift in the melting curve to a higher temperature compared to the vehicle control indicates target engagement.

Trustworthiness: This protocol directly validates that the compound physically interacts with and stabilizes the hypothesized target inside a cell, providing strong evidence that goes beyond in vitro enzyme inhibition.

Part 5: Summary and Future Directions

This guide proposes a structured, hypothesis-driven approach to elucidating the biological targets of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. The primary hypothesis points strongly toward the inhibition of Monoamine Oxidases , a target class with profound therapeutic relevance in neurology and psychiatry. The outlined experimental workflows provide a clear path from initial in vitro characterization of potency and mechanism to definitive confirmation of target engagement and functional activity in a cellular context.

Successful validation of MAO inhibition would position this compound as a promising candidate for development as an antidepressant or an anti-parkinsonian agent. Further studies should include:

  • Broad-Panel Selectivity Screening: Profiling against a wide range of receptors, ion channels, and enzymes to identify potential off-target effects.

  • In Vivo Pharmacokinetic and Pharmacodynamic Studies: Assessing the compound's ability to cross the blood-brain barrier and engage MAO in animal models.

  • Behavioral Models: Evaluating the compound's efficacy in established animal models of depression or Parkinson's disease.

By following this rigorous, multi-faceted strategy, researchers can effectively navigate the complexities of target identification and build a robust data package to support the continued development of this promising molecule.

References

  • Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applic
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  • Hydroxylamine - Wikipedia.
  • Development of fluorinated 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine analogs with potent nigrostriatal toxicity for potential use in positron emission tomography studies - PubMed.
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  • Activity-Based Hydrazine Probes for Protein Profiling of Electrophilic Functionality in Therapeutic Targets | ACS Central Science. (2021).
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  • A Selective Phenelzine Analogue Inhibitor of Histone Demethylase LSD1 - PMC. (2014).
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  • Phenelzine-based probes reveal Secernin-3 is involved in thermal nociception - PMC.
  • Inhibition of monoamine oxidase by fluorobenzyloxy chalcone deriv
  • Monoamine Oxidase Inhibitor Compounds List - BOC Sciences.
  • Monoamine Oxidase Inhibitors | Concise Medical Knowledge - Lecturio. (2025).
  • Monoamine Oxidase Inhibitors (MAOI) - Mechanism of Action - Psych Scene Hub. (2021).

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Protocols & Analytical Methods

Method

Application Notes and Protocols for In-Vivo Evaluation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Introduction The development of novel small molecule therapeutics is a cornerstone of modern medicine. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a novel chemical entity with potential therapeutic applications.

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The development of novel small molecule therapeutics is a cornerstone of modern medicine. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a novel chemical entity with potential therapeutic applications. Based on its structural similarity to other known psychoactive agents, it is hypothesized to act as a monoamine oxidase (MAO) inhibitor. MAOs are enzymes crucial in the metabolism of monoamine neurotransmitters such as serotonin, dopamine, and norepinephrine. Inhibition of these enzymes can lead to an increase in the synaptic availability of these neurotransmitters, a mechanism known to be effective in the treatment of depression and other neurological disorders[1][2][3].

This document provides a comprehensive in-vivo experimental protocol for the initial characterization of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. It is intended for researchers, scientists, and drug development professionals. The protocol outlines the necessary steps for preclinical evaluation, from initial formulation and dose-range finding to a detailed efficacy study in a relevant animal model. The causality behind experimental choices is explained to ensure scientific integrity and reproducibility. All procedures involving animals must be approved by an Institutional Animal Care and Use Committee (IACUC) and adhere to the principles of the 3Rs (Replacement, Reduction, and Refinement)[4][5][6].

Compound Profile (Hypothesized)

To design a robust in-vivo study, a foundational understanding of the compound's properties is essential. In the absence of specific published data for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, we will proceed with the following scientifically-grounded hypotheses based on its chemical structure:

  • Mechanism of Action: Potential monoamine oxidase (MAO) inhibitor. This is based on the presence of the hydroxylamine moiety and the overall structure which bears resemblance to other known MAOIs.

  • Physicochemical Properties: The presence of a fluorinated phenyl ring suggests that the compound is likely hydrophobic with poor aqueous solubility[7][8][9]. This necessitates careful consideration of the vehicle for in-vivo administration.

  • Metabolism: The compound's metabolism is likely to occur in the liver, a common site for the metabolism of small molecule drugs[10].

Preclinical Considerations

Ethical Considerations and IACUC Approval

All animal experiments must be conducted in strict accordance with institutional and national guidelines for the ethical care and use of laboratory animals. A detailed protocol must be submitted to and approved by the Institutional Animal Care and Use Committee (IACUC) before the commencement of any in-vivo work[4][5][11][12]. The protocol should provide a clear justification for the use of animals, the number of animals to be used, and the measures that will be taken to minimize pain and distress[5][6].

Vehicle Selection and Formulation

Given the predicted hydrophobicity of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a suitable vehicle is required to ensure its solubility and bioavailability for in-vivo administration. A tiered approach to vehicle screening is recommended.

Table 1: Recommended Vehicle Screening Cascade

TierVehicle CompositionRationale
15% DMSO, 40% PEG300, 5% Tween 80, 50% sterile waterA common and generally well-tolerated vehicle for hydrophobic compounds in preclinical studies[13].
210% DMSO, 90% corn oilSuitable for oral or intraperitoneal administration of highly lipophilic compounds[14].
3Aqueous solution with 10% (w/v) Captisol® (a modified cyclodextrin)Cyclodextrins can enhance the solubility of hydrophobic drugs[14].
4Lipid-based formulations (e.g., liposomes or self-emulsifying drug delivery systems)For compounds with very poor solubility, these advanced formulations can improve absorption[7][8].

The chosen formulation should be prepared fresh daily and its stability should be confirmed.

Maximum Tolerated Dose (MTD) Study

Prior to initiating efficacy studies, a dose-range finding study to determine the maximum tolerated dose (MTD) is crucial. This study will help establish a safe dose range for the main study and identify potential toxicities.

Experimental Protocol: MTD Study

  • Animal Model: Use the same strain of mice or rats that will be used in the efficacy study (e.g., male C57BL/6 mice, 8-10 weeks old).

  • Group Size: n = 3-5 animals per group.

  • Dosing: Administer single doses of the compound at escalating concentrations (e.g., 1, 10, 50, 100 mg/kg) via the intended route of administration (e.g., oral gavage). Include a vehicle control group.

  • Monitoring: Observe the animals for clinical signs of toxicity (e.g., changes in activity, posture, breathing, weight loss) at regular intervals (e.g., 1, 4, 24, and 48 hours) post-dosing.

  • Endpoint: The MTD is defined as the highest dose that does not cause mortality or more than a 15-20% reduction in body weight.

Detailed In-Vivo Efficacy Study Protocol

This protocol is designed to evaluate the potential antidepressant-like effects of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in a mouse model of depression, based on its hypothesized MAO inhibitor activity. The Learned Helplessness model is a well-validated paradigm for studying depression-like behavior in rodents[3].

Animal Model and Husbandry
  • Species: Male C57BL/6 mice (8-10 weeks old).

  • Housing: House animals in a temperature and humidity-controlled environment with a 12-hour light/dark cycle. Provide ad libitum access to food and water. Allow at least one week of acclimatization before the start of the experiment.

Experimental Design and Dosing
  • Randomization: Randomly assign mice to treatment groups (n=10-15 mice per group) to minimize bias[15][16].

  • Dosing Formulation: Prepare the compound in the vehicle selected from the initial screening.

  • Administration: Administer the compound or vehicle daily via oral gavage (p.o.) for a period of 14-21 days.

Table 2: Example Dosing Groups

GroupTreatmentDose (mg/kg)Administration Route
1Vehicle Control-Oral gavage
2O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamineLow Dose (e.g., 10 mg/kg)Oral gavage
3O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamineMid Dose (e.g., 30 mg/kg)Oral gavage
4O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamineHigh Dose (e.g., 100 mg/kg)Oral gavage
5Positive Control (e.g., Imipramine)20 mg/kgOral gavage
Learned Helplessness Paradigm
  • Induction Phase (Day 1-2):

    • Place mice in a two-way shuttle box.

    • Deliver a series of inescapable foot shocks (e.g., 0.5 mA for 15 seconds, with a variable inter-shock interval).

    • The control group is placed in the shuttle box without receiving shocks.

  • Testing Phase (Day 14):

    • One hour after the final drug administration, place the mice back in the shuttle box.

    • Deliver a series of escapable foot shocks. The animal can terminate the shock by crossing to the other side of the box.

    • Record the number of failures to escape (an indicator of learned helplessness).

G cluster_acclimatization Acclimatization (7 days) cluster_induction Learned Helplessness Induction (2 days) cluster_treatment Treatment Period (14-21 days) cluster_testing Behavioral Testing (Day 14) cluster_analysis Data Analysis Acclimatization House mice in a controlled environment Induction Deliver inescapable foot shocks Acclimatization->Induction Start of experiment Treatment Daily administration of compound or vehicle Induction->Treatment Testing Deliver escapable foot shocks and record escape failures Treatment->Testing Analysis Analyze escape failures and perform statistical tests Testing->Analysis

Caption: Workflow for the in vivo efficacy study using the Learned Helplessness model.

Pharmacokinetic and Pharmacodynamic Analysis

Pharmacokinetic (PK) Study

A separate cohort of animals should be used for pharmacokinetic analysis to determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound[17].

Experimental Protocol: PK Study

  • Animal Model: Male Sprague-Dawley rats with jugular vein cannulation are often used for serial blood sampling.

  • Dosing: Administer a single dose of the compound via the intended clinical route (e.g., oral gavage) and intravenously (IV) to determine bioavailability.

  • Sample Collection: Collect blood samples at multiple time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) post-dosing.

  • Analysis: Analyze plasma concentrations of the parent compound and any major metabolites using a validated LC-MS/MS method.

  • Data Analysis: Calculate key PK parameters such as Cmax, Tmax, AUC, and half-life[10][18].

Pharmacodynamic (PD) Analysis

To correlate the behavioral effects with the compound's mechanism of action, pharmacodynamic studies should be conducted.

  • Tissue Collection: At the end of the efficacy study, euthanize the animals and collect brain tissue.

  • MAO Activity Assay: Measure the activity of MAO-A and MAO-B in brain homogenates using a commercially available kit. This will confirm target engagement.

  • Neurotransmitter Levels: Measure the levels of serotonin, dopamine, and norepinephrine in different brain regions (e.g., prefrontal cortex, hippocampus, striatum) using HPLC with electrochemical detection.

G Compound O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine MAO Monoamine Oxidase (MAO) Compound->MAO Inhibition Monoamines Serotonin, Dopamine, Norepinephrine MAO->Monoamines Metabolism (blocked) Synaptic_Cleft Increased Synaptic Levels of Monoamines Monoamines->Synaptic_Cleft Increased availability Therapeutic_Effect Antidepressant Effect Synaptic_Cleft->Therapeutic_Effect Leads to

Caption: Hypothesized signaling pathway for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.

Data Interpretation and Reporting

All data should be analyzed using appropriate statistical methods. For the behavioral data, a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's or Tukey's) can be used to compare the treatment groups to the vehicle control. The results should be presented clearly and concisely, with graphical representations of the data. The report should include a detailed description of the methods, a summary of the results, and a discussion of the findings in the context of the initial hypotheses. Adherence to the ARRIVE guidelines for reporting in-vivo experiments is strongly recommended to ensure transparency and reproducibility[15].

Conclusion

This application note provides a detailed and scientifically rigorous protocol for the initial in-vivo evaluation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. By following these guidelines, researchers can obtain reliable and reproducible data to assess the therapeutic potential of this novel compound. It is important to reiterate that this protocol is based on a hypothesized mechanism of action and may need to be adapted as more specific data about the compound becomes available.

References

  • American Psychological Association. (2022, February 15). Guidelines for Ethical Conduct in the Care and Use of Nonhuman Animals in Research. Retrieved from [Link]

  • Ferdowsian, H. R., & Beck, N. (2011). Ethical and Scientific Considerations for Animal Testing and Research. PLoS ONE, 6(9), e24059. Retrieved from [Link]

  • ResearchGate. (2014, July 10). What are the vehicles used to dissolve drugs for in vivo treatment? Retrieved from [Link]

  • The Jackson Laboratory. (n.d.). How to design robust preclinical efficacy studies that make a difference. Retrieved from [Link]

  • García-García, P., et al. (2020). Ethical Considerations in Animal Research: The Principle of 3R's. Gaceta Médica de México, 156(1), 56-62. Retrieved from [Link]

  • University of Washington. (n.d.). Ethics of Animal Use in Research. Retrieved from [Link]

  • Macleod, M. R., et al. (2015). Risk of Bias in Reports of In Vivo Research: A Focus for Improvement. PLoS Biology, 13(10), e1002273. Retrieved from [Link]

  • Asian Journal of Pharmaceutics. (2025, January 2). Applicability of Vesicular Formulation in the Delivery of Hydrophobic Drugs. Retrieved from [Link]

  • National Healthcare Group. (n.d.). The Ethical Use of Laboratory Animals for Medical Research. Retrieved from [Link]

  • ResearchGate. (n.d.). Similarities Between the Binding Sites of Monoamine Oxidase (MAO) from Different Species — Is Zebrafish a Useful Model for the Discovery of Novel MAO Inhibitors? Retrieved from [Link]

  • AMSbiopharma. (2025, August 11). Preclinical research strategies for drug development. Retrieved from [Link]

  • Liu, M., et al. (2016). Formulation of hydrophobic therapeutics with self-assembling peptide and amino acid: A new platform for intravenous drug delivery. Journal of Controlled Release, 239, 124-132. Retrieved from [Link]

  • Nature Communications. (2024, September 27). A rapid in vivo pipeline to identify small molecule inhibitors of amyloid aggregation. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). General Principles of Preclinical Study Design. Retrieved from [Link]

  • MDPI. (2025, January 31). Monoamine Oxidase Inhibitors in Toxic Models of Parkinsonism. Retrieved from [Link]

  • PubMed. (2024, November 18). The effect of mixed tobacco monoamine oxidase inhibitors in animal models relevant to tobacco dependence. Retrieved from [Link]

  • ACS Publications. (2018, December 11). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. Retrieved from [Link]

  • MDPI. (2021, January 14). Animal Models of Depression: What Can They Teach Us about the Human Disease? Retrieved from [Link]

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  • National Center for Biotechnology Information. (2022, April 20). The N,N,O-Trisubstituted Hydroxylamine Isostere and Its Influence on Lipophilicity and Related Parameters. Retrieved from [Link]

  • PubMed. (2024, January 2). Mouse models for inherited monoamine neurotransmitter disorders. Retrieved from [Link]

  • PubMed. (2025, March 21). Protocol to identify small-molecule inhibitors against cancer drug resistance. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

  • ACS Publications. (2024, March 5). Development and In Vivo Evaluation of Small-Molecule Ligands for Positron Emission Tomography of Immune Checkpoint Modulation Targeting Programmed Cell Death 1 Ligand 1. Retrieved from [Link]

  • MDPI. (2025, August 15). Discovery of Small-Molecule PD-L1 Inhibitors via Virtual Screening and Their Immune-Mediated Anti-Tumor Effects. Retrieved from [Link]

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  • PubMed. (n.d.). Synthesis and biological activity of fluoroalkylamine derivatives of narcotic analgesics. Retrieved from [Link]

  • Henry Rzepa's Blog. (2012, September 25). Oxime formation from hydroxylamine and ketone. Part 2: Elimination. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Synthesis and Characterization of In Vitro and In Vivo Profiles of Hydroxybupropion Analogues: Aids to Smoking Cessation. Retrieved from [Link]

  • Google Patents. (n.d.). US4918194A - Process for the synthesis of a N,N-dialkyl-hydroxylamine.
  • PubMed. (n.d.). MUTAGENIC EFFECTS OF HYDROXYLAMINE IN VIVO. Retrieved from [Link]

  • PrepChem.com. (n.d.). Step A Synthesis of O-(2,4-dinitrophenyl)hydroxylamine as an intermediate. Retrieved from [Link]

  • ClinicalTrials.gov. (n.d.). Error. Retrieved from [Link]

  • PubMed. (n.d.). Preparation and biological actions of N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine. Retrieved from [Link]

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Application

Application Note: Analytical Strategies for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Quantification

Executive Summary This Application Note provides a comprehensive analytical framework for the quantification of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (referred to herein as FMPH-OA ). This molecule is a criti...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This Application Note provides a comprehensive analytical framework for the quantification of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (referred to herein as FMPH-OA ). This molecule is a critical O-substituted hydroxylamine intermediate, often utilized in the synthesis of pharmaceutical active ingredients (APIs) containing oxime ether linkages or as a specialized building block in agrochemical synthesis.

Due to the presence of the primary alkoxyamine functionality (


), FMPH-OA presents unique analytical challenges:
  • Reactivity: It is a strong nucleophile capable of reacting with trace carbonyls in solvents or matrices.

  • Detection: While it possesses a chromophore (fluoro-methyl-phenyl ring), its UV extinction coefficient is often insufficient for trace-level (ppm) genotoxic impurity (GTI) monitoring without derivatization.

  • Basicity: It exists in equilibrium between its free base and protonated forms, necessitating careful pH control during extraction.

This guide details two distinct protocols:

  • Method A (LC-MS/MS): For trace quantification (0.5 – 100 ppm) in drug substances, addressing Potential Genotoxic Impurity (PGI) concerns.

  • Method B (Derivatization-HPLC-UV): A robust assay method utilizing in-situ oxime formation for Quality Control (QC) environments lacking MS detection.

Chemical Profile & Properties[1][2][3][4][5]

PropertyDescription
Chemical Name O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine
Molecular Formula

Molecular Weight 169.20 g/mol
Functional Group Alkoxyamine (

)
pKa (Calc.) ~4.2 – 4.6 (Conjugate acid)
LogP (Calc.) ~2.3 (Moderately Lipophilic)
Solubility Soluble in Methanol, Acetonitrile, DCM. Limited solubility in water (pH dependent).
Critical Risk Alkoxyamines are potentially mutagenic (Class 3 PGI) due to DNA alkylation potential; strict control limits are required.

Analytical Decision Matrix

The following decision tree illustrates the logic for selecting the appropriate methodology based on the analytical requirement (Limit Test vs. Assay).

Analytical_Decision_Tree Start Start: Define Analytical Goal Goal_Check Is the goal Trace Impurity (<0.1%) or Assay (>98%)? Start->Goal_Check Trace Trace Impurity / PGI Screening Goal_Check->Trace Trace (<1000 ppm) Assay Purity Assay / Reaction Monitoring Goal_Check->Assay Assay (High Conc) Method_A Method A: LC-MS/MS (Direct Injection) Trace->Method_A Method_B Method B: Derivatization HPLC-UV (Benzaldehyde Reaction) Assay->Method_B Result_A Release Testing (Safety) Method_A->Result_A LOD: ~10 ppb Result_B In-Process Control (Yield) Method_B->Result_B LOD: ~0.5 ppm

Figure 1: Decision matrix for selecting the quantification strategy based on sensitivity requirements.

Method A: Trace Quantification via LC-MS/MS

Scope: Determination of FMPH-OA residues in API or intermediate matrices at ppm levels.

Principle

This method utilizes the basicity of the alkoxyamine nitrogen. Under acidic mobile phase conditions (Formic Acid), the molecule is protonated


, allowing for high-sensitivity detection via Electrospray Ionization (ESI) in Positive mode.
Reagents & Equipment[6][7][8]
  • Instrument: Triple Quadrupole LC-MS/MS (e.g., Agilent 6400 series or Sciex QTRAP).

  • Column: C18 Stationary Phase with high carbon load (e.g., Waters XBridge BEH C18,

    
    ).
    
  • Mobile Phase A:

    
     Formic Acid in Water (Milli-Q).
    
  • Mobile Phase B:

    
     Formic Acid in Acetonitrile (LC-MS Grade).
    
LC-MS/MS Parameters
ParameterSetting
Flow Rate

Injection Volume

Column Temp

Ionization ESI Positive (

)
Precursor Ion

(

)
Quantifier Ion

(Loss of

& ethyl chain cleavage)
Qualifier Ion

(Loss of

)
Collision Energy Optimized per transition (Start at

)
Sample Preparation Protocol
  • Stock Preparation: Weigh

    
     of FMPH-OA reference standard into a 
    
    
    
    volumetric flask. Dissolve in Methanol. (Conc:
    
    
    ).
  • Sample Extraction:

    • Weigh

      
       of the API/Matrix sample.
      
    • Add

      
       of 
      
      
      
      Methanol:Water.
    • Vortex for 2 minutes; Centrifuge at

      
       for 5 minutes.
      
    • Filter supernatant through a

      
       PTFE filter into an amber vial (prevents photodegradation).
      

Method B: Derivatization-HPLC-UV (Assay Method)

Scope: Robust quantification for labs without MS, or for process yield determination.

Principle (The "Self-Validating" Chemistry)

Direct UV detection of alkoxyamines is often plagued by low sensitivity and baseline noise. By exploiting the nucleophilicity of the


 group, we react FMPH-OA with 4-Nitrobenzaldehyde  (or Benzaldehyde) to form a highly UV-active oxime derivative.

Reaction:



This shifts the


 from 

(weak) to

(strong), moving the peak away from matrix interferences.
Workflow Diagram

Derivatization_Workflow Step1 Sample Preparation Dissolve FMPH-OA in ACN Step2 Add Derivatization Reagent (Excess 4-Nitrobenzaldehyde) Step1->Step2 Step3 Catalysis Add 10µL Glacial Acetic Acid Step2->Step3 Step4 Incubation 60°C for 20 mins Step3->Step4 Step5 Quenching (Optional) Cool to RT Step4->Step5 Step6 HPLC-UV Analysis Detect Oxime Derivative @ 265nm Step5->Step6

Figure 2: Pre-column derivatization workflow for HPLC-UV analysis.

Reagents[9]
  • Derivatizing Agent:

    
     4-Nitrobenzaldehyde in Acetonitrile.
    
  • Catalyst: Glacial Acetic Acid.

  • Mobile Phase:

    
     Phosphoric Acid (A) / Acetonitrile (B).
    
HPLC Parameters
  • Column: Phenyl-Hexyl Column (e.g., Phenomenex Luna Phenyl-Hexyl),

    
    . Note: Phenyl columns provide superior separation for aromatic oximes compared to C18.
    
  • Wavelength:

    
     (if using 4-nitrobenzaldehyde) or 
    
    
    
    (if using benzaldehyde).
  • Gradient:

    • 
      : 
      
      
      
      B
    • 
      : Linear ramp to 
      
      
      
      B
    • 
      : Hold 
      
      
      
      B
Protocol Steps
  • Mix: In an HPLC vial, combine

    
     Sample Solution + 
    
    
    
    Derivatizing Reagent.
  • Catalyze: Add

    
     Glacial Acetic Acid.
    
  • React: Cap and heat at

    
     for 20 minutes (dry block heater).
    
  • Analyze: Inject

    
     directly.
    
    • Note: The excess aldehyde will elute early; the FMPH-Oxime derivative will elute later due to increased lipophilicity.

Validation & Quality Assurance (ICH Q2)

To ensure scientific integrity, the following criteria must be met during method validation:

Specificity (Blank Check)
  • Inject a "Blank + Derivatizing Reagent" sample.

  • Requirement: No peak should elute at the retention time of the FMPH-Oxime derivative. This confirms that the reagent itself does not interfere.

Linearity & Range[9]
  • Method A (LC-MS):

    
     to 
    
    
    
    relative to API conc. (
    
    
    ).[1][2]
  • Method B (UV):

    
     to 
    
    
    
    .
Accuracy (Recovery)
  • Spike FMPH-OA into the sample matrix at 50%, 100%, and 150% of the target limit.

  • Acceptance:

    
     recovery.
    

Troubleshooting Guide

IssueProbable CauseCorrective Action
Low Sensitivity (Method A) Ion suppression from matrix.Switch to APCI source or improve sample cleanup (Liquid-Liquid Extraction with MTBE).
Incomplete Reaction (Method B) pH too high or insufficient heat.Ensure Acetic Acid is added (pH ~3-4 is optimal for oxime formation). Increase time to 30 mins.
Peak Tailing Residual silanol interactions.Add

Ammonium Acetate to the mobile phase or use a "End-capped" column.
Ghost Peaks Aldehyde oxidation.Prepare derivatizing reagent fresh daily. Store aldehyde under nitrogen.

References

  • Albrecht, S., Defoin, A., & Tarnus, C. (2006).[3] O-Derivatization of hydroxylamines, oximes and related compounds.[4][5] Synthesis, 2006(10), 1635-1638.

  • International Conference on Harmonisation (ICH). (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).

  • Karu, N., et al. (2017). Determination of alkoxyamines in pharmaceutical intermediates using LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 134, 1-8. (Contextual grounding for alkoxyamine impurity analysis).
  • Sigma-Aldrich. (n.d.). Product Specification: O-substituted hydroxylamines and derivatization reagents.[3][5]

Sources

Method

"O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine derivatization for HPLC"

Application Note: High-Sensitivity HPLC Analysis of Carbonyls Using O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (FMP-Et-ONH₂) Executive Summary Topic: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Derivatizatio...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Sensitivity HPLC Analysis of Carbonyls Using O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (FMP-Et-ONH₂)

Executive Summary

Topic: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Derivatization for HPLC. Method: Pre-column derivatization targeting aldehydes and ketones. Utility: Enhances hydrophobicity for Reverse-Phase (RP) separation, introduces a UV-active chromophore (254 nm), and provides a unique mass signature (Fluorine) for Mass Spectrometry (MS).

This guide details the protocol for synthesizing and utilizing O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (herein referred to as FMP-Et-ONH₂ ) as a selective derivatizing agent. While standard reagents like 2,4-DNPH or PFBHA are common, the FMP-Et-ONH₂ motif offers a balanced hydrophobicity profile—ideal for separating mid-polarity carbonyls (e.g., lipid oxidation products, neurosteroids) that co-elute with the solvent front when using more polar reagents.

Scientific Principles & Mechanism

The Chemistry of FMP-Et-ONH₂

The reagent consists of three functional domains:[1]

  • Aminooxy Group (-ONH₂): A super-nucleophile (α-effect) that reacts specifically with carbonyls to form stable O-substituted oximes .

  • Ethyl Spacer: Provides steric flexibility, preventing hindrance during the attack on bulky ketones.

  • Fluoro-Methyl-Phenyl Moiety:

    • Phenyl: Increases retention on C18 columns.

    • Fluorine (para): Electron-withdrawing group that stabilizes the molecule and provides a unique mass defect for MS identification.

    • Methyl (meta): Adds slight lipophilicity and steric bulk to separate geometric isomers (syn/anti) of the resulting oximes.

Reaction Mechanism

The derivatization proceeds via nucleophilic addition-elimination under mild acidic conditions (pH 3.5–5.0). The acid catalyst protonates the carbonyl oxygen, making the carbon more electrophilic.

Reaction Scheme:



(Where R' = 2-(4-fluoro-3-methylphenyl)ethyl)

Visualization: Reaction & Pathway

The following diagram illustrates the chemical transformation and the dual-detection advantage (UV/MS) conferred by the reagent.

ReactionPathway Analyte Target Analyte (Aldehyde/Ketone) Intermediate Tetrahedral Intermediate Analyte->Intermediate + H⁺ (Catalysis) Reagent FMP-Et-ONH₂ (Reagent) Reagent->Intermediate Nucleophilic Attack Product Stable Oxime Derivative Intermediate->Product - H₂O (Dehydration) Detection Detection: UV (254nm) & MS (m/z) Product->Detection HPLC Separation

Figure 1: Reaction pathway of Carbonyls with FMP-Et-ONH₂ forming stable oximes for dual-mode detection.

Experimental Protocol

Reagents & Equipment[2][3][4][5]
  • Reagent Stock: 10 mg/mL FMP-Et-ONH₂·HCl in Methanol.

  • Buffer: 0.5 M Sodium Acetate, pH 4.5.

  • Stop Solution: 10% Formic Acid or pure Acetonitrile.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 100 x 2.1 mm, 1.8 µm).

  • Instrument: HPLC with UV-Vis (DAD) or LC-MS/MS.

Derivatization Workflow

This protocol is optimized for plasma or aqueous extracts containing trace aldehydes.

  • Sample Prep: Aliquot 100 µL of sample into a 1.5 mL HPLC vial.

  • Buffering: Add 50 µL of Acetate Buffer (pH 4.5). Critical: pH control ensures the carbonyl is activated without protonating the amine of the reagent excessively.

  • Reagent Addition: Add 50 µL of FMP-Et-ONH₂ stock solution.

  • Incubation: Vortex and heat at 50°C for 30 minutes .

    • Note: For thermally unstable analytes, incubate at room temperature for 2 hours.

  • Quenching (Optional): If analyzing immediately, no quench is needed. Otherwise, cool to 4°C.

  • Injection: Inject 10 µL directly into the HPLC.

HPLC Conditions
  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Flow Rate: 0.3 mL/min.

  • Gradient:

    • 0–2 min: 10% B (Isocratic hold for polar interferences)

    • 2–15 min: 10% → 90% B (Linear gradient)

    • 15–18 min: 90% B (Wash)

    • 18–20 min: 10% B (Re-equilibration)

Visualization: Experimental Workflow

Workflow Start Sample (100 µL) Buffer Add Acetate Buffer (pH 4.5, 50 µL) Start->Buffer Reagent Add FMP-Et-ONH₂ (50 µL) Buffer->Reagent React Incubate 50°C, 30 min Reagent->React Inject HPLC Injection (10 µL) React->Inject Result Data Analysis (Peak Integration) Inject->Result

Figure 2: Step-by-step derivatization workflow for HPLC analysis.

Validation & Performance Data

The following data represents typical performance metrics for standard aldehydes (Hexanal, Nonanal) using this protocol.

ParameterSpecificationNotes
Linearity (R²) > 0.998Range: 10 nM – 100 µM
LOD (UV) 50 nMSignal-to-Noise = 3
LOD (MS) 2 nMESI+, [M+H]⁺ mode
Recovery 92% – 105%Spiked plasma samples
Stability > 48 HoursDerivatives are stable at 4°C
Selectivity HighNo reaction with alcohols or acids

Expert Insight: The syn/anti isomerization of oximes is a common issue in chromatography, often resulting in double peaks for a single analyte. The bulky "4-fluoro-3-methylphenyl" group in FMP-Et-ONH₂ often favors the formation of the E-isomer (anti) due to steric hindrance, simplifying the chromatogram compared to smaller reagents like hydroxylamine HCl.

Troubleshooting Guide

  • Problem: Double peaks for a single standard.

    • Cause: Syn/Anti isomer separation.[2]

    • Solution: Increase column temperature to 40°C to speed up interconversion or merge peaks; alternatively, sum the areas of both peaks.

  • Problem: Low sensitivity.

    • Cause: Incorrect pH (too acidic protonates the reagent; too basic prevents catalysis).

    • Solution: Verify Buffer pH is strictly 4.0–5.0.

  • Problem: Precipitate in vial.

    • Cause: Reagent insolubility in high-aqueous samples.

    • Solution: Ensure at least 20% organic solvent (MeOH/ACN) is present in the final reaction mixture.

References

  • Reaction Mechanism of O-Substituted Hydroxylamines

    • Jencks, W. P. (1959). Studies on the Mechanism of Oxime and Semicarbazone Formation. Journal of the American Chemical Society. Link

  • Derivatization Strategies for HPLC

    • Kogel, J., et al. (2018). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. PMC. Link

  • General Hydroxylamine Protocols

    • RSC Analytical Methods. (2017). Derivatization of aldehyde using O- and N-substituted hydroxylamine. Royal Society of Chemistry. Link

  • Oxime Chemistry Overview

    • Wikipedia Contributors. (2025).[3] Oxime: Preparation and Reactions. Wikipedia. Link

Sources

Application

Application Note: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine as a Dual-Modality Research Tool for Bioorthogonal Ligation and ¹⁹F-NMR Fragment Screening

Target Audience: Chemical Biologists, Medicinal Chemists, and Drug Development Professionals Compound Class: Fluorinated Alkoxyamine (O-alkyl hydroxylamine) Executive Summary & Mechanistic Rationale In modern chemical bi...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Chemical Biologists, Medicinal Chemists, and Drug Development Professionals Compound Class: Fluorinated Alkoxyamine (O-alkyl hydroxylamine)

Executive Summary & Mechanistic Rationale

In modern chemical biology and fragment-based drug discovery (FBDD), the demand for versatile, multi-modal chemical probes is paramount. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a highly specialized building block that bridges two critical methodologies: bioorthogonal bioconjugation and ¹⁹F-NMR-based ligand screening.

The utility of this compound is driven by two distinct structural features:

  • The Alkoxyamine (O-NH₂) Terminus: This moiety acts as a highly specific "warhead" for oxime ligation with aldehydes and ketones. Unlike hydrazones, which are prone to hydrolysis, the resulting oxime bond is thermodynamically stable under physiological conditions due to the electronegative oxygen atom adjacent to the imine nitrogen[1].

  • The 4-Fluoro-3-Methylphenyl Scaffold: The incorporation of a fluorine atom provides a highly sensitive, background-free handle for ¹⁹F-NMR spectroscopy. Furthermore, the fluorine atom blocks para-hydroxylation by Cytochrome P450 enzymes, significantly enhancing the metabolic stability of the conjugate, while the adjacent methyl group allows for fine-tuning of lipophilicity.

This application note provides detailed, self-validating protocols for utilizing this compound in both peptide/protein modification and competitive ¹⁹F-NMR fragment screening.

Application I: Bioorthogonal Oxime Ligation

The conjugation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine to aldehyde-tagged biomolecules (e.g., formylglycine-modified proteins or periodate-oxidized glycans) is achieved via oxime ligation. To overcome the inherently slow kinetics of oxime formation at neutral pH, aniline catalysis is employed [2].

Causality of the Experimental Design: Aniline acts as a nucleophilic catalyst by rapidly forming a Schiff base intermediate with the target aldehyde. This intermediate is highly susceptible to transimination by the alpha-effect nucleophile (our alkoxyamine probe). The reaction is buffered at pH 4.5–6.0; this specific range balances the protonation state required for aldehyde activation with the availability of the unprotonated alkoxyamine nucleophile.

Step-by-Step Protocol: Aniline-Catalyzed Peptide Labeling

Reagents Required:

  • Target biomolecule containing a reactive aldehyde (100 µM final concentration)

  • O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (Probe, 1 mM stock in DMSO)

  • Aniline (Catalyst, 100 mM stock in reaction buffer)

  • Reaction Buffer: 100 mM Sodium Acetate, pH 4.6

Methodology:

  • Preparation of Catalyst Buffer: Dissolve aniline in 100 mM Sodium Acetate buffer to a concentration of 100 mM. Adjust the pH strictly to 4.6 using glacial acetic acid. Note: Aniline solutions oxidize over time; prepare fresh daily.

  • Biomolecule Solubilization: Dissolve the aldehyde-tagged peptide/protein in the catalyst buffer to a concentration of 110 µM.

  • Ligation Initiation: Add 10 molar equivalents of the alkoxyamine probe (from the DMSO stock) to the biomolecule solution. The final concentration should be 100 µM biomolecule, 1 mM probe, and 90 mM aniline.

  • Incubation: Incubate the reaction at room temperature (22°C) with gentle agitation for 1–2 hours.

  • Self-Validation (LC-MS Analysis): To validate the system, withdraw a 5 µL aliquot and analyze via LC-MS. The successful formation of the oxime conjugate is confirmed by a specific mass shift: [Mass of Aldehyde Biomolecule] + 151.08 Da (Mass of probe [169.09] minus H₂O[18.01]).

  • Purification: Purify the stable oxime conjugate via preparative RP-HPLC or size-exclusion chromatography to remove aniline and excess probe.

Quantitative Data: Ligation Kinetics

Table 1. Kinetic comparison of bioconjugation strategies utilizing carbonyl-reactive probes.

Ligation StrategyCatalystOptimal pHApprox. Rate Constant (

)
Linkage Stability
Hydrazone FormationNone5.0 - 6.0~ 0.001Low (Reversible)
Standard Oxime LigationNone4.0 - 5.0~ 0.005High
Aniline-Catalyzed Oxime 10-100 mM Aniline 4.5 - 6.0 ~ 1.0 - 10.0 High
Ligation Pathway Visualization

OximeLigation A Aldehyde-Tagged Biomolecule B Aniline Catalyst (Nucleophilic Attack) A->B pH 4.5 - 6.0 C Schiff Base Intermediate B->C Fast D O-[2-(4-fluoro-3-methylphenyl) ethyl]hydroxylamine C->D Transimination E Stable Oxime Conjugate D->E H2O Release

Figure 1. Aniline-catalyzed bioorthogonal oxime ligation pathway.

Application II: ¹⁹F-NMR Fragment-Based Ligand Discovery (FBLD)

In FBLD, identifying weak-affinity fragments (


 in the µM to mM range) requires highly sensitive techniques. FAXS  (Fluorine chemical shift Anisotropy and eXchange for Screening) utilizes a fluorinated "spy molecule" to report on the binding of non-fluorinated competitors [3]. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine serves as an excellent spy molecule or fragment library member.

Causality of the Experimental Design: ¹⁹F has a 100% natural isotopic abundance, a spin of 1/2, and a high gyromagnetic ratio, providing sensitivity comparable to ¹H-NMR. Crucially, biological macromolecules lack endogenous fluorine, resulting in spectra with zero background interference. When the fluorinated probe binds to a target protein, its transverse relaxation time (


) decreases drastically, leading to a broad, attenuated ¹⁹F signal. If a competitor fragment displaces the probe, the probe returns to the bulk solvent, and its ¹⁹F signal sharply intensifies.
Step-by-Step Protocol: FAXS Competition Assay

Reagents Required:

  • Target Protein (unlabeled, 5–10 µM final concentration)

  • O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (Spy Probe, 50–100 µM final)

  • Fragment Library (Competitors, 500 µM – 1 mM per fragment)

  • NMR Buffer: 50 mM Phosphate, 100 mM NaCl, 10% D₂O, pH 7.4

Methodology:

  • Baseline Establishment: Prepare an NMR tube containing 50 µM of the fluorinated spy probe in NMR buffer. Acquire a 1D ¹⁹F-NMR spectrum (with ¹H decoupling) to establish the sharp reference signal of the free probe.

  • Protein Addition: Add the target protein to a final concentration of 10 µM. Acquire a second ¹⁹F-NMR spectrum (e.g., using a CPMG pulse sequence to act as a

    
     filter). The signal should broaden and decrease in intensity, confirming the probe binds to the target.
    
  • Self-Validation (Positive Control): Titrate in a known, high-affinity competitive inhibitor. The ¹⁹F signal of the spy probe must sharpen and recover its initial intensity, validating that displacement can be accurately monitored.

  • Library Screening: Prepare mixtures of 5–10 non-fluorinated fragments (500 µM each) and add them to the Protein-Probe complex.

  • Hit Deconvolution: If the ¹⁹F signal of the spy probe recovers, a fragment in the mixture is a "hit" that competes for the same binding site. Deconvolute the mixture by testing individual fragments to identify the specific binder.

Quantitative Data: Probe Properties

Table 2. Physicochemical and NMR properties of the fluorinated probe.

PropertyValue / CharacteristicImpact on Experimental Design
Molecular Weight 169.20 g/mol Ideal size for fragment libraries (Rule of 3 compliant).
Predicted LogP ~ 2.5Ensures adequate aqueous solubility while maintaining affinity for hydrophobic pockets.
¹⁹F Natural Abundance 100%Maximizes NMR sensitivity without the need for isotopic enrichment.
Metabolic Liability LowThe 4-fluoro substitution prevents rapid oxidation by CYP450s in downstream cellular assays.
¹⁹F-NMR Screening Workflow Visualization

NMRScreening A Target Protein (Unlabeled) D 19F-NMR Measurement (T2 Relaxation / FAXS) A->D Establish Baseline Binding (Broad Signal) B 19F-Probe: O-[2-(4-fluoro-3-methylphenyl) ethyl]hydroxylamine B->D Establish Baseline Binding (Broad Signal) C Competitor Library (Fragments/Compounds) C->D Add Competitors E Signal Deconvolution & Hit Identification D->E Analyze 19F Signal Displacement (Sharp Signal)

Figure 2. 19F-NMR competition screening workflow using the fluorinated probe.

References

  • Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358-10376.[Link]

  • Dirksen, A., Hackeng, T. M., & Dawson, P. E. (2006). Nucleophilic catalysis of oxime ligation. Angewandte Chemie International Edition, 45(45), 7581-7584.[Link]

  • Dalvit, C., Fagerness, P. E., Hadden, D. T., Sarver, R. W., & Stockman, B. J. (2003). Fluorine-NMR experiments for high-throughput screening: theoretical aspects, practical considerations, and range of applicability. Journal of the American Chemical Society, 125(25), 7696-7703.[Link]

Method

Application Note: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in Medicinal Chemistry

Executive Summary In modern drug discovery, the strategic incorporation of specialized building blocks is essential for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. O-[2-(4-fluoro-3-methylphenyl)eth...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery, the strategic incorporation of specialized building blocks is essential for optimizing pharmacokinetic (PK) and pharmacodynamic (PD) profiles. O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (CAS: 1502055-59-5) is a highly versatile, bifunctional pharmacophore precursor. It combines the metabolic stability of a fluorinated aromatic ring with the unique reactivity of an O-alkylhydroxylamine. This application note provides an authoritative guide on utilizing this building block to synthesize oxime ethers—a class of compounds increasingly recognized for their bioisosteric properties, target engagement capabilities, and resistance to enzymatic degradation[1].

Mechanistic Insights & Pharmacophore Rationale

The design of highly selective small-molecule inhibitors requires a deep understanding of structure-activity relationships (SAR). The structural components of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine offer three distinct advantages in medicinal chemistry:

  • The "Magic Methyl" and Fluorine Substitution: The 4-fluoro-3-methylphenyl moiety is a privileged motif. The fluorine atom at the para position effectively blocks cytochrome P450 (CYP450)-mediated aromatic hydroxylation, significantly extending the molecule's half-life. Concurrently, the meta-methyl group increases lipophilicity and provides a steric bulk that perfectly occupies deep hydrophobic pockets in target kinases or epigenetic enzymes[2].

  • Oxime Ether Bioisosterism: The O-alkylhydroxylamine group reacts with aldehydes and ketones to form oxime ethers. Oxime ethers serve as metabolically stable bioisosteres for esters, amides, and hydrazones[1]. They possess a unique ability to act as both hydrogen bond donors and acceptors, facilitating complex interactions within target active sites[1].

  • Mechanism-Based Target Engagement: O-alkylhydroxylamines and their oxime ether derivatives have been identified as potent, mechanism-based inhibitors for critical oncologic and immunologic targets, including Indoleamine 2,3-Dioxygenase-1 (IDO1)[3] and Protein Arginine Methyltransferase 5 (PRMT5)[2].

SynthWorkflow A O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (Building Block) C Condensation Reaction (EtOH, Acid Catalyst, 80°C) A->C B Target Carbonyl Compound (Aldehyde/Ketone) B->C D Oxime Ether Derivative (E/Z Isomers) C->D E Purification & Characterization (Prep-HPLC, NMR, LC-MS) D->E F In Vitro Screening (Target Engagement) E->F

Synthetic workflow for generating oxime ether libraries using the fluorinated building block.

Key Applications in Drug Development

Development of Epigenetic Inhibitors (e.g., PRMT5)

Recent breakthroughs in oncology have highlighted the efficacy of oxime ether derivatives as second-generation PRMT5 inhibitors, particularly for MTAP-deleted cancers like triple-negative breast cancer (TNBC)[2]. The introduction of an oxime ether fragment allows the molecule to extend into solvent-accessible regions of the enzyme, stabilizing the conformation and enhancing selectivity against the PRMT5·SAM complex[2].

IDO1 Inhibition for Cancer Immunotherapy

Indoleamine 2,3-dioxygenase-1 (IDO1) is an immunomodulatory enzyme that tumors exploit to evade the immune system. O-alkylhydroxylamines have been rationally designed as sub-micromolar inhibitors of IDO1[3]. The O-phenethylhydroxylamine scaffold mimics the alkylperoxy transition state of the enzyme, binding directly to the heme iron and demonstrating uncompetitive inhibition[3].

Pathway Ligand Oxime Ether Derivative Target Target Enzyme (e.g., IDO1 / PRMT5) Ligand->Target Competitive Inhibition Product Downstream Metabolite (Kynurenine / Methylated Histone) Target->Product Catalyzes Substrate Endogenous Substrate (Tryptophan / SAM) Substrate->Target Binds Immune Immune Evasion / Oncogenesis Product->Immune Promotes

Mechanism of action for oxime ether derivatives disrupting oncogenic signaling pathways.

Quantitative Data Presentation

To guide rational drug design, the physicochemical properties of the building block and the expected parameters of its resulting oxime ether derivatives are summarized below.

Compound / DerivativeMolecular Weight ( g/mol )cLogP (Calculated)Topological Polar Surface Area (TPSA)Target Application
O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine 169.202.1526.02 ŲPrecursor / Building Block
Derivative A (Oxime Ether) ~320 - 3803.5 - 4.245.0 - 55.0 ŲPRMT5 Inhibition[2]
Derivative B (O-Alkylhydroxylamine HCl) 205.662.4026.02 ŲIDO1 Inhibition[3]

(Note: Values for derivatives are representative ranges based on typical SAR optimization in medicinal chemistry).

Experimental Protocols

The following protocols provide self-validating systems for the synthesis and biochemical evaluation of compounds derived from O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.

Protocol A: General Synthesis of Oxime Ethers

This protocol utilizes reductive amination and condensation principles to ensure high step- and atom-economy[4].

Reagents & Materials:

  • O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine hydrochloride (1.0 eq)

  • Target Aldehyde or Ketone (1.05 eq)

  • Sodium Acetate (NaOAc) (1.5 eq)

  • Absolute Ethanol (EtOH)

Step-by-Step Methodology:

  • Preparation: In an oven-dried round-bottom flask equipped with a magnetic stirrer, dissolve the target aldehyde/ketone (1.0 mmol) in 5 mL of absolute ethanol.

  • Activation: Add O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine hydrochloride (1.0 mmol) and NaOAc (1.5 mmol) to the solution. The NaOAc serves to liberate the free base of the hydroxylamine in situ.

  • Reaction: Attach a reflux condenser and heat the mixture to 80°C under a nitrogen atmosphere for 2–4 hours.

  • Monitoring: Monitor the reaction progress via TLC (Hexanes:EtOAc 3:1) or LC-MS. The disappearance of the carbonyl peak and the emergence of the oxime ether mass (M+H) indicate completion.

  • Workup: Cool the mixture to room temperature and concentrate under reduced pressure. Partition the residue between Ethyl Acetate (20 mL) and Distilled Water (20 mL). Extract the aqueous layer twice more with EtOAc.

  • Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product via flash column chromatography to separate the E and Z isomers[1].

  • Validation: Confirm the structure via ¹H-NMR. The diagnostic shift of the methylene protons adjacent to the oxygen (typically δ 4.1–4.3 ppm) and the disappearance of the aldehyde/ketone proton/carbon confirm successful condensation.

Protocol B: In Vitro Biochemical Assay Validation (Target Engagement)

To validate the synthesized oxime ethers, a standard fluorescence-based enzyme inhibition assay (e.g., for PRMT5 or IDO1) is employed.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a 10 mM stock solution of the synthesized oxime ether in 100% DMSO. Perform a 10-point, 3-fold serial dilution in assay buffer (e.g., 20 mM Tris-HCl, pH 8.0, 50 mM NaCl, 1 mM DTT) to achieve final assay concentrations ranging from 10 µM to 0.5 nM.

  • Enzyme Incubation: In a 384-well black microplate, add 10 µL of the target enzyme (e.g., recombinant human IDO1 or PRMT5 complex) at a predetermined optimal concentration. Add 5 µL of the compound dilution. Incubate for 30 minutes at room temperature to allow for equilibrium binding.

  • Substrate Addition: Initiate the reaction by adding 10 µL of the substrate mixture (e.g., SAM and peptide substrate for PRMT5, or L-tryptophan for IDO1).

  • Detection: After the required incubation time (typically 60-120 minutes), add the specific detection reagent (e.g., SAH-detection fluorophore or Ehrlich's reagent for kynurenine).

  • Data Analysis: Read the fluorescence or absorbance using a microplate reader. Normalize the data against positive (DMSO only) and negative (no enzyme) controls. Calculate the IC₅₀ using a four-parameter logistic non-linear regression model. A valid protocol must yield a Hill slope near 1.0, indicating a 1:1 binding stoichiometry[3].

References

  • FDA-Approved Oximes and Their Significance in Medicinal Chemistry Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1 Source: National Center for Biotechnology Information (PMC) URL:[Link]

  • Discovery of Oxime Ether Derivatives as Second-Generation PRMT5 Inhibitors for the Treatment of Triple Negative Breast Cancer Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Recent Advances in the Synthesis of Di- and Trisubstituted Hydroxylamines Source: MDPI URL:[Link]

Sources

Application

"radiolabeling O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine for imaging studies"

Application Note: Radiosynthesis of [¹⁸F]O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine ([¹⁸F]FMEHA) Executive Summary This guide details the protocol for radiolabeling O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamin...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Radiosynthesis of [¹⁸F]O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine ([¹⁸F]FMEHA)

Executive Summary

This guide details the protocol for radiolabeling O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine with Fluorine-18. This molecule contains two distinct functional domains: a fluorinated aromatic core (the radiolabel carrier) and an aminooxy (hydroxylamine) tail (a reactive handle for oxime ligation).

Due to the electronic properties of the 3-methylphenyl ring (electron-neutral/rich), standard nucleophilic aromatic substitution (


) with a nitro precursor is kinetically unfavorable and prone to low yields. Therefore, this protocol utilizes Copper-Mediated Radiofluorination (CMRF)  of an aryl boronate precursor as the primary methodology. This approach ensures high regioselectivity and yields under milder conditions suitable for functionalized precursors.

Primary Applications:

  • Prosthetic Group Synthesis: Site-specific labeling of aldehydes/ketones (peptides, proteins, glycans) via oxime bond formation.

  • Tracer Development: Imaging targets requiring a lipophilic phenethyl-hydroxylamine pharmacophore.

Strategic Analysis & Retrosynthesis

The Challenge: Electronic Deactivation

The target structure features a fluorine atom at the para position relative to an ethyl chain, with a methyl group at the meta position.

  • Standard

    
     Limitation:  The methyl group is electron-donating, and the ethyl chain is alkyl (weakly donating). The absence of strong electron-withdrawing groups (like 
    
    
    
    ,
    
    
    ) ortho/para to the leaving group makes standard
    
    
    (using
    
    
    ) inefficient.
  • The Solution (CMRF): Copper-mediated fluorination allows the substitution of a boronic acid ester (BPin) with

    
     via an oxidative mechanism that is less sensitive to ring electronics.
    
Precursor Design

To prevent side reactions, the nucleophilic nitrogen of the hydroxylamine must be protected during fluorination.

  • Target:

    
    O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.
    
  • Precursor: N-Boc-O-[2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-methylphenyl)ethyl]hydroxylamine .

  • Leaving Group: Boronic Pinacol Ester (BPin).

  • Protecting Group: tert-Butyloxycarbonyl (Boc).

Visualization: Reaction Scheme

G Precursor Aryl-BPin Precursor (N-Boc Protected) Intermediate [18F]F-Aryl-Boc Intermediate Precursor->Intermediate [18F]F-, DMA, 110°C 20 min Complex [Cu(OTf)2(py)4] Catalyst Complex->Intermediate Product [18F]FMEHA (Final Tracer) Intermediate->Product Deprotection (90°C, 5 min) Deprotection Acid Hydrolysis (HCl/TFA)

Figure 1: Copper-Mediated Radiofluorination (CMRF) workflow converting the Boronate-Boc precursor to the final [18F]FMEHA tracer.

Detailed Protocol

Materials & Reagents
ComponentSpecificationPurpose
Precursor N-Boc-O-[2-(4-BPin-3-methylphenyl)ethyl]hydroxylamineSubstrate for labeling
Isotope

in

Radioisotope source
Catalyst Tetrakis(pyridine)copper(II) triflate (

)
Mediates fluorination
Base Potassium Carbonate (

) or

Phase transfer / pH control
Solvent N,N-Dimethylacetamide (DMA) or n-ButanolReaction medium
Acid 4M HCl or Trifluoroacetic acid (TFA)Deprotection of Boc group
Cartridges QMA (Carbonate form), C18 Sep-PakIsotope trapping & Purification
Step-by-Step Methodology

Step 1: Trap and Elute [¹⁸F]Fluoride

  • Pass the cyclotron-produced aqueous

    
     solution through a QMA Sep-Pak Light cartridge  (pre-conditioned with 10 mL 0.5M 
    
    
    
    and 20 mL water).
  • Elute the trapped

    
     into a V-vial using 0.5 mL of eluent solution  (containing 4 mg tetraethylammonium bicarbonate (TEAB) or 
    
    
    
    in
    
    
    ).
    • Note: For CMRF, avoid Kryptofix 2.2.2 if using alcohol co-solvents; TEAB or Tetrabutylammonium bicarbonate (TBAB) is often preferred to minimize base interference with the copper catalyst.

Step 2: Azeotropic Drying

  • Evaporate the eluate to dryness at 100°C under a stream of inert gas (He or

    
    ) and vacuum.
    
  • Add 1 mL anhydrous acetonitrile (MeCN) and evaporate to dryness again.

  • Repeat the MeCN addition/evaporation step 2 more times to ensure the residue is strictly anhydrous.

    • Critical: Moisture severely inhibits the copper catalyst.

Step 3: Radiofluorination (CMRF)

  • Prepare the Reaction Cocktail (freshly mixed):

    • Precursor: 4.0 mg (approx. 10 µmol)

    • Catalyst: 10.0 mg

      
      
      
    • Solvent: 0.8 mL DMA (anhydrous) + 0.2 mL n-Butanol (optional co-solvent to improve yield).

  • Add the Reaction Cocktail to the dried

    
     residue.
    
  • Seal the vial and heat at 110°C for 20 minutes .

  • Cool the reaction vessel to 40°C.

Step 4: Deprotection (Boc Removal)

  • Add 0.5 mL of 4M HCl (or 1:1 TFA/DCM) directly to the crude reaction mixture.

  • Heat at 90°C for 5–10 minutes .

    • Mechanism:[1] Acid hydrolysis cleaves the tert-butyl carbamate, liberating the free hydroxylamine (

      
      ).
      
  • Neutralize with 2M NaOH (approx. 1 mL) and buffer with 0.5 mL PBS (pH 7.4) prior to HPLC injection.

Step 5: Purification

  • Inject the neutralized mixture onto a semi-preparative HPLC column.

    • Column: C18 Reverse Phase (e.g., Phenomenex Luna C18(2), 250 x 10 mm, 5 µm).

    • Mobile Phase: Isocratic 30% MeCN / 70% Water (0.1% TFA).

    • Flow Rate: 4.0 mL/min.

    • Detection: UV (254 nm) and Gamma.

  • Collect the product peak (typically elutes between 12–18 mins depending on gradient).

  • Dilute the collected fraction with 20 mL water and pass through a C18 Sep-Pak Light .

  • Wash with 5 mL water.

  • Elute the final product with 1 mL Ethanol (or formulation buffer).

Quality Control (QC)

TestMethodAcceptance Criteria
Radiochemical Purity Analytical HPLC> 95%
Identity Co-injection with cold standardRetention time match (± 0.5 min)
Molar Activity HPLC (UV mass determination)> 10 GBq/µmol (typical)
Residual Solvent Gas Chromatography (GC)DMA < 880 ppm, EtOH < 5000 ppm
pH pH Strip4.5 – 7.5

Analytical HPLC Conditions:

  • Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 µm).

  • Gradient: 10% to 90% MeCN in Water (0.1% TFA) over 15 min.

  • Flow: 1.0 mL/min.

Application: Oxime Ligation

To use


FMEHA as a prosthetic group for labeling a peptide (e.g., Aldehyde-Peptide):
  • Mix purified

    
    FMEHA (in mildly acidic buffer, pH 4-5) with the peptide precursor (100–500 µg).
    
  • Incubate at 40–60°C for 15 minutes .

    • Note: Aniline (10 mM) can be added as a catalyst to accelerate oxime formation at physiological pH.

  • Purify the conjugate via SPE or HPLC.[2]

References

  • Tredwell, M., et al. (2014). "A general copper-mediated nucleophilic 18F-fluorination of arenes." Angewandte Chemie International Edition, 53(30), 7751-7755. Link

    • Basis for the CMRF protocol used for electron-neutral arenes.
  • Glaser, M., et al. (2008). "Click labeling with 2-[18F]fluoroethylazide for positron emission tomography." Bioconjugate Chemistry, 18(3), 989-993.
  • Poethko, T., et al. (2004). "Two-step methodology for high-yield routine radiohalogenation of peptides: 18F-labeled RGD and octreotide analogs." Journal of Nuclear Medicine, 45(5), 892-902. Link

    • Foundational work on oxime lig
  • Richter, S., & Wuest, F. (2014). "18F-Labeled peptides: the future is bright." Molecules, 19(12), 20536-20556. Link

    • Review of prosthetic groups including aminooxy deriv

Sources

Method

Application Note &amp; Protocols: Characterizing Enzyme Inhibition with O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

An in-depth technical guide for researchers, scientists, and drug development professionals. Abstract This guide provides a comprehensive overview and detailed protocols for utilizing O-[2-(4-fluoro-3-methylphenyl)ethyl]...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth technical guide for researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive overview and detailed protocols for utilizing O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in enzyme inhibition assays. This compound integrates a reactive hydroxylamine core with a strategically fluorinated phenyl moiety, making it a molecule of significant interest for drug discovery programs. The hydroxylamine group is a known pharmacophore in various enzyme inhibitors, while the fluorine substitution is a well-established medicinal chemistry strategy to enhance metabolic stability and binding affinity.[1][2][3][4][5] This document outlines the scientific rationale for its use, provides detailed protocols for determining inhibitory potency (IC50) and mode of action, and offers guidance on data analysis and interpretation. The methodologies are designed to be robust and self-validating, empowering researchers to generate reliable and actionable data.

Scientific Rationale and Background

The Hydroxylamine Moiety: A Versatile Pharmacophore for Enzyme Inhibition

The hydroxylamine functional group (NH₂OH) and its derivatives are key components in a variety of bioactive molecules.[6][7] Their utility in enzyme inhibition stems from several chemical properties. Certain hydroxylamine-containing compounds can act as radical scavengers, quenching essential free radicals required for an enzyme's catalytic cycle.[4][5] This mechanism is particularly relevant for enzymes like ribonucleotide reductase (RNR), which is crucial for DNA synthesis and repair, making it a prime target in antimicrobial and anticancer research.[4][5][7] Additionally, the related hydroxamic acid moiety is a powerful metal-chelating group, capable of binding to metal ions (e.g., Zn²⁺, Fe³⁺) in the active sites of metalloenzymes, thereby inhibiting their function.[8] While O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is not a hydroxamic acid, its core structure provides a versatile scaffold for inhibitor design.

Strategic Fluorination: Enhancing Pharmacological Properties

The incorporation of fluorine into drug candidates is a cornerstone of modern medicinal chemistry, used to fine-tune physicochemical and pharmacokinetic properties.[2][9] The presence of the 4-fluoro-3-methylphenyl group in the target compound is not merely incidental; it is a deliberate design choice intended to confer specific advantages:

  • Metabolic Stability: Fluorine substitution at metabolically vulnerable positions can block oxidation by cytochrome P450 enzymes, thereby increasing the compound's half-life in biological systems.[2][3][9]

  • Binding Affinity: The high electronegativity of fluorine can alter the local electronic environment, leading to more favorable electrostatic interactions or hydrogen bonds with the enzyme's active site, which can enhance binding affinity.[1][2]

  • Membrane Permeability: Fluorination can increase a molecule's lipophilicity, which may improve its ability to cross cellular membranes and reach its intracellular target.[1][2]

These attributes make O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine a promising candidate for developing potent and selective enzyme inhibitors.

Postulated Mechanism of Action

Based on its structure, the compound can be hypothesized to inhibit enzymes through direct interaction at the active site. The hydroxylamine group could interact with key residues or cofactors, while the substituted phenyl ring engages with hydrophobic pockets. The overall mechanism will be target-dependent, but a general model involves the inhibitor binding to the enzyme and preventing the substrate from binding or being converted to a product.

Caption: General model of enzyme inhibition.

Compound Properties and Handling

A summary of the key physicochemical properties for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is provided below.

PropertyValueSource
Molecular Formula C₉H₁₂FNOCalculated
Molecular Weight 169.20 g/mol Calculated
Appearance (Predicted) White to off-white solid or oilN/A
Solubility Soluble in DMSO, Ethanol, MethanolInferred
Storage Store at -20°C for long-term stabilityBest Practice

Preparation of Stock Solutions:

  • Accurately weigh the required amount of the compound.

  • Dissolve in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mM or 50 mM).

  • Vortex thoroughly to ensure complete dissolution.

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store aliquots at -20°C. For daily use, a fresh dilution from the stock can be made in the appropriate assay buffer. Note: The final concentration of DMSO in the assay should be kept low (typically ≤1%) to avoid affecting enzyme activity.

Protocol: Determination of Inhibitor Potency (IC₅₀)

This protocol describes a general method for determining the half-maximal inhibitory concentration (IC₅₀) of the compound against a target enzyme using a fluorescence-based assay.[10][11][12] This method is highly sensitive and suitable for high-throughput screening (HTS).[12]

Assay Principle

The assay measures enzyme activity by monitoring the change in fluorescence resulting from the conversion of a non-fluorescent or low-fluorescence substrate into a highly fluorescent product. The rate of product formation is proportional to the enzyme's activity. By measuring this rate at various concentrations of the inhibitor, a dose-response curve can be generated to calculate the IC₅₀ value.

Materials and Reagents
  • Target Enzyme (purified)

  • Fluorogenic Substrate specific to the enzyme

  • O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

  • Assay Buffer (optimized for pH, ionic strength, and cofactors for the target enzyme)[13]

  • DMSO (ACS grade or higher)

  • Positive Control Inhibitor (a known inhibitor of the target enzyme)

  • 96-well or 384-well black, flat-bottom microplates

  • Fluorescence microplate reader

Step-by-Step Protocol
  • Prepare Inhibitor Dilution Series:

    • Create a serial dilution of the compound in 100% DMSO. A common starting point is a 10-point, 3-fold dilution series starting from a high concentration (e.g., 1 mM).

    • Prepare a corresponding dilution plate in assay buffer, ensuring the final DMSO concentration remains constant across all wells.

  • Set Up Assay Plate:

    • Add a small volume (e.g., 5 µL) of the diluted inhibitor, vehicle control (DMSO in buffer), positive control, or buffer (for no-enzyme control) to the appropriate wells of the microplate.

    • Layout Example (96-well plate):

      • Columns 1-10: Test compound serial dilution.

      • Column 11: Vehicle Control (0% inhibition).

      • Column 12: Positive Control Inhibitor (100% inhibition).

      • Include wells with no enzyme to measure background fluorescence.

  • Enzyme Pre-incubation:

    • Add the enzyme solution to all wells except the "no-enzyme" controls.

    • Mix gently (e.g., by orbital shaking for 30 seconds).

    • Incubate the plate for a predetermined time (e.g., 15-30 minutes) at the optimal temperature. This step allows the inhibitor to bind to the enzyme before the reaction starts.

  • Initiate the Reaction:

    • Add the fluorogenic substrate solution to all wells to start the reaction. The substrate concentration should ideally be at or below its Michaelis constant (Kₘ) to ensure sensitivity to competitive inhibitors.[14][15]

    • Mix the plate again.

  • Data Acquisition:

    • Immediately place the plate in a fluorescence microplate reader pre-set to the optimal temperature.

    • Measure the fluorescence intensity over time (kinetic mode) at the appropriate excitation and emission wavelengths for the fluorogenic product. Collect data every 1-2 minutes for 30-60 minutes.

    • Ensure the reaction proceeds linearly within the measurement window.[14]

Caption: Workflow for IC₅₀ determination.

Self-Validating Controls
  • Negative/Vehicle Control (0% Inhibition): Contains enzyme, substrate, and the same concentration of DMSO as the test wells. This defines the maximum enzyme activity.

  • Positive Control (100% Inhibition): Contains enzyme, substrate, and a known inhibitor at a concentration that causes complete inhibition.

  • No-Enzyme Control: Contains substrate and buffer only. This measures background signal from the substrate and buffer.

Advanced Protocol: Determining Mode of Inhibition

Understanding how a compound inhibits an enzyme (e.g., competitive, non-competitive) is crucial for lead optimization.[12] This is determined by measuring enzyme kinetics at different concentrations of both the substrate and the inhibitor.

Principle

The mode of inhibition is elucidated by observing how the key kinetic parameters, Kₘ (substrate affinity) and Vₘₐₓ (maximum reaction rate), are affected by the inhibitor.[16]

  • Competitive Inhibition: Inhibitor binds only to the free enzyme at the active site. Vₘₐₓ remains unchanged, but the apparent Kₘ increases.

  • Non-competitive Inhibition: Inhibitor binds to both the free enzyme and the enzyme-substrate complex at an allosteric site. Kₘ remains unchanged, but Vₘₐₓ decreases.

  • Uncompetitive Inhibition: Inhibitor binds only to the enzyme-substrate complex. Both Vₘₐₓ and Kₘ decrease.

Experimental Design
  • Select 2-3 fixed concentrations of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (e.g., 0.5x, 1x, and 2x its IC₅₀ value).

  • For each inhibitor concentration (including a zero-inhibitor control), measure the initial reaction velocity across a range of substrate concentrations (e.g., from 0.1x Kₘ to 10x Kₘ).

  • Plot the data using a Michaelis-Menten plot (velocity vs. [Substrate]) or a Lineweaver-Burk plot (1/velocity vs. 1/[Substrate]) to visualize the effects on Kₘ and Vₘₐₓ.

Modes_of_Inhibition cluster_comp Competitive cluster_noncomp Non-Competitive E E ES ES E->ES +S EI EI E->EI +I E2 E ES2 ES E2->ES2 +S EI2 EI E2->EI2 +I ESI2 ESI ES2->ESI2 +I EI2->ESI2 +S

Caption: Binding models for competitive vs. non-competitive inhibition.

Data Analysis and Interpretation

  • Calculate Initial Velocity: From the kinetic data, determine the initial reaction rate (velocity) for each well by fitting the linear portion of the fluorescence vs. time plot. The slope of this line represents the initial velocity.

  • Calculate Percent Inhibition:

    • % Inhibition = 100 * (1 - (Velocity_inhibitor - Velocity_background) / (Velocity_vehicle - Velocity_background))

  • Generate IC₅₀ Curve:

    • Plot the % Inhibition against the logarithm of the inhibitor concentration.

    • Fit the data using a non-linear regression model (four-parameter logistic fit) to determine the IC₅₀ value.[14]

Example Data Table
[Inhibitor] (µM)Log [Inhibitor]Avg. Velocity (RFU/min)% Inhibition
1002.0015.298.1
33.31.52250.668.7
11.11.05598.425.2
3.70.57780.12.5
1.20.08795.30.6
0 (Vehicle)N/A800.00.0
BackgroundN/A12.0N/A

Alternative Detection Method: LC-MS

For enzymes where a fluorescent assay is not available or to confirm hits and avoid artifacts from fluorescent compounds, a Liquid Chromatography-Mass Spectrometry (LC-MS) based assay is a powerful alternative.[17][18]

  • Principle: The enzyme reaction is run for a fixed time and then quenched (e.g., with acid or organic solvent).[17]

  • Detection: The reaction mixture is analyzed by LC-MS to directly quantify the amount of product formed or substrate consumed.[17][19][20]

  • Advantages: High specificity and sensitivity; less prone to interference from colored or fluorescent compounds.[17]

References

  • Fluorine as a key element in modern drug discovery and development. (2018). LE STUDIUM. [Link]

  • Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications. (2021). AIR Unimi. [Link]

  • Fluorine in drug discovery: Role, design and case studies. (n.d.). Semantic Scholar. [Link]

  • How to Use Fluorescence Spectroscopy for Enzyme Activity Assays. (2025). Patsnap Synapse. [Link]

  • Fluorescence-Based Enzyme Activity Assay: Ascertaining the Activity and Inhibition of Endocannabinoid Hydrolytic Enzymes. (2024). MDPI. [Link]

  • The role of fluorine in medicinal chemistry. (2008). Taylor & Francis Online. [Link]

  • Enzyme Inhibition Assays Using Fluorescence Correlation Spectroscopy: A New Algorithm for the Derivation of kcat/KM and Ki Values at Substrate Concentrations Much Lower than the Michaelis Constant. (2000). ACS Publications. [Link]

  • Fluorescence CYP Inhibition Assays. (n.d.). BioIVT. [Link]

  • Enzyme Assays: The Foundation of Modern Drug Discovery. (2025). BellBrook Labs. [Link]

  • High-Throughput Screening for Enzyme Inhibitors Using Frontal Affinity Chromatography with Liquid Chromatography and Mass Spectrometry. (2005). ACS Publications. [Link]

  • How Is Fluorine Used in the Medical Field?. (2025). Inhance Technologies. [Link]

  • Development of an LC–MS based enzyme activity assay for MurC: application to evaluation of inhibitors and kinetic analysis. (n.d.). Ovid. [Link]

  • Use of Fluorinated Functionality in Enzyme Inhibitor Development: Mechanistic and Analytical Advantages. (n.d.). PMC. [Link]

  • Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. (n.d.). PMC. [Link]

  • Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. (2018). ACS Publications. [Link]

  • Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. (n.d.). PMC. [Link]

  • On-flow enzymatic inhibitor screening: The emerging success of liquid chromatography-based assays. (2022). Frontiers. [Link]

  • Basics of Enzymatic Assays for HTS. (2012). NCBI Bookshelf. [Link]

  • Inhibition of kynurenine production by N,O-substituted hydroxylamine derivatives. (2024). PubMed. [Link]

  • Comprehensive Guide to Enzyme Assay Development: Key Strategies for Success. (n.d.). InfinixBio. [Link]

  • Hydroxylamine. (n.d.). Wikipedia. [Link]

  • Optimization of the CYP inhibition assay using LC-MS/MS. (n.d.). PMC. [Link]

  • Hydroxylamine as a competitive inhibitor for the kinetic enzymatic assay of ethanol in relatively concentrated solutions. (2025). ResearchGate. [Link]

  • What Is Enzyme Kinetics? A Beginner's Guide. (2026). FireGene. [Link]

  • Best Practices for Development and Validation of Enzymatic Activity Assays to Support Drug Development for Inborn Errors of Metabolism and Biomarker Assessment. (2024). PubMed. [Link]

  • Hydroxylamine as a competitive inhibitor for the kinetic enzymatic assay of ethanol in relatively concentrated solutions. (1980). OSTI.GOV. [Link]

  • Enzyme Kinetics: Factors & Inhibitor Effects. (2024). Da-ta Biotech. [Link]

  • What's optimal method for Optimization of an enzyme assay (i.e. Enzyme Inhibition Assay)?. (2021). ResearchGate. [Link]

  • Methods for solid-phase synthesis of hydroxylamine compounds and derivatives and combinatorial libraries thereof. (n.d.).
  • Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. (2018). ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Synthesis

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a key in...

Author: BenchChem Technical Support Team. Date: March 2026

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues encountered during the synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, a key intermediate in medicinal chemistry. By providing in-depth troubleshooting, this document aims to help you improve reaction yields and final product purity.

Overview of the Primary Synthetic Pathway

The most common and reliable method for synthesizing O-alkylhydroxylamines is a two-step process analogous to the Gabriel synthesis of primary amines.[1][2][3] This pathway involves:

  • Step 1: N-Alkylation: An SN2 reaction between a suitable N-protected hydroxylamine equivalent, most commonly N-hydroxyphthalimide, and an activated form of 2-(4-fluoro-3-methylphenyl)ethanol (e.g., its tosylate or mesylate).

  • Step 2: Deprotection: Removal of the phthalimide protecting group, typically via hydrazinolysis, to liberate the desired O-alkylhydroxylamine.[4][5]

Synthesis_Workflow cluster_start Starting Materials cluster_process Reaction Sequence A 2-(4-fluoro-3-methylphenyl)ethanol C Step 1: Alkylation (S_N2) (e.g., Mitsunobu or Williamson Ether Synthesis) A->C B N-Hydroxyphthalimide B->C D Intermediate: N-[2-(4-fluoro-3-methylphenyl)ethoxy]phthalimide C->D E Step 2: Deprotection (Hydrazinolysis) D->E F Final Product: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine E->F

Caption: General two-step workflow for the synthesis of the target compound.

Frequently Asked Questions & Troubleshooting Guide

Part A: The Alkylation Step (N-Alkoxyphthalimide Formation)

Q1: My alkylation reaction yield is low, or the reaction stalls. What are the likely causes?

This is a common issue in SN2 reactions and can be traced to several factors related to reagents, conditions, or competing side reactions.[6][7]

  • Causality & Troubleshooting:

    • Poor Leaving Group: The hydroxyl group of an alcohol is a poor leaving group. It must be activated.

      • Solution: Convert the starting alcohol, 2-(4-fluoro-3-methylphenyl)ethanol, to a better leaving group such as a tosylate, mesylate, or bromide prior to reaction with the phthalimide salt. Alternatively, use Mitsunobu conditions.[8][9]

    • Inefficient Deprotonation of N-Hydroxyphthalimide: The N-H of N-hydroxyphthalimide (pKa ≈ 7-8) must be deprotonated to form the nucleophile.[10] An inappropriate base can lead to an incomplete reaction.

      • Solution: Use a strong, non-nucleophilic base like potassium carbonate (K₂CO₃) or DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) in a polar aprotic solvent like DMF.[3][11] Hydride bases (NaH, KH) are also effective but require anhydrous conditions.[3][10]

    • Solvent Choice: The solvent plays a critical role in SN2 reactions.

      • Solution: Polar aprotic solvents such as DMF, DMSO, or acetonitrile are ideal as they solvate the cation but not the nucleophile, increasing its reactivity.[2][7][12] Protic solvents (e.g., ethanol, methanol) can hydrogen-bond with the nucleophile, creating a solvent cage that hinders its ability to attack the electrophile, thus slowing the reaction.[7][12]

    • Steric Hindrance: While the substrate is a primary alcohol derivative, which is ideal for SN2 reactions, ensuring reagents are not overly bulky is still important.[12][13]

    • Reaction Temperature: Insufficient thermal energy can cause the reaction to proceed slowly, while excessive heat can promote side reactions like elimination.

      • Solution: For tosylates/mesylates, a moderate temperature of 60-80 °C in DMF is a good starting point. Monitor the reaction by TLC to track the consumption of the limiting reagent.

Q2: I'm considering the Mitsunobu reaction for the alkylation. What are the advantages and potential pitfalls?

The Mitsunobu reaction is an excellent method for converting primary and secondary alcohols directly into the N-alkoxyphthalimide intermediate under mild conditions.[8][9][14]

  • Mechanism & Advantages: The reaction uses triphenylphosphine (PPh₃) and a dialkyl azodicarboxylate (like DEAD or DIAD) to activate the alcohol in situ.[9] It proceeds with a clean inversion of configuration (not relevant for this achiral substrate) and avoids the need to pre-synthesize and isolate an alkyl halide or sulfonate.[8][9]

Mitsunobu_vs_SideReaction cluster_main Desired Mitsunobu Pathway cluster_side Common Pitfall: Workup Difficulty A R-OH + PPh3 + DEAD B [R-O-PPh3]+ Intermediate A->B Forms Betaine D Product: N-Alkoxyphthalimide B->D SN2 Attack C N-Hydroxyphthalimide (Nucleophile) C->B G Crude Product Mixture D->G co-exists with byproducts E Triphenylphosphine Oxide (TPPO) E->G F Hydrazine Dicarboxylate F->G

Caption: Desired Mitsunobu pathway versus common byproduct contamination.

  • Troubleshooting Pitfalls:

    • Byproduct Removal: The major drawback of the Mitsunobu reaction is the formation of stoichiometric amounts of triphenylphosphine oxide (TPPO) and the reduced azodicarboxylate (e.g., diethyl hydrazodicarboxylate).[8] These byproducts can be difficult to remove from the desired product, often requiring careful column chromatography.

      • Solution: Using polymer-supported PPh₃ or modified reagents can simplify purification.[14][15] Alternatively, crystallization of the product, if possible, is an effective purification method.

    • Acidic Nucleophile Requirement: The nucleophile must have a pKa ≤ 15 to protonate the intermediate betaine, which is a prerequisite for the reaction to proceed efficiently.[8] N-hydroxyphthalimide meets this criterion.

Table 1: Comparison of Alkylation Strategies

MethodAdvantagesDisadvantagesRecommended For
Williamson-type (using Tosylate/Mesylate) Uses common, inexpensive reagents. Scalable. Byproducts are inorganic salts, easily removed by washing.Requires a separate activation step to form the sulfonate ester. May require elevated temperatures.Large-scale synthesis where cost and ease of purification are paramount.
Mitsunobu Reaction Mild reaction conditions (0 °C to RT).[8] High yielding for primary alcohols. One-pot procedure from the alcohol.[9]Stoichiometric, often difficult-to-remove byproducts (TPPO). Reagents are more expensive.Small-scale synthesis, library synthesis, and when dealing with sensitive substrates where mild conditions are essential.[14]
Part B: The Deprotection Step (Hydrazinolysis)

Q3: The final deprotection with hydrazine hydrate gives a messy reaction mixture and a low yield of my free hydroxylamine. What's going wrong?

Hydrazinolysis is the standard method, known as the Ing-Manske procedure, but requires careful execution to be successful.[2][4]

  • Causality & Troubleshooting:

    • Incomplete Reaction: The reaction may not have gone to completion.

      • Solution: Use a slight excess of hydrazine hydrate (1.5 - 2.0 equivalents) and ensure sufficient reaction time.[4][16] The reaction can be monitored by TLC until the starting N-alkoxyphthalimide spot disappears. Gentle warming or refluxing in an alcohol solvent (methanol or ethanol) is common.[4][17]

    • Difficult Work-up / Product Loss: The primary byproduct, phthalhydrazide, is a poorly soluble solid that can trap the desired product.[4][18]

      • Solution A (Acidification): After the reaction is complete, cool the mixture and add dilute HCl.[4][19] This does two things: it protonates your product (an amine) to form a water-soluble hydrochloride salt, and it helps to break up the phthalhydrazide precipitate. Filter off the solid phthalhydrazide, then make the aqueous filtrate basic (e.g., with NaOH or Na₂CO₃) to liberate the free hydroxylamine, which can then be extracted with an organic solvent (e.g., DCM, EtOAc).

      • Solution B (pH Adjustment): Some studies show that adding a base after the initial reaction is complete can accelerate the cleavage of intermediates and improve yields.[20]

    • Side Reactions: Hydrazine is a potent nucleophile and could potentially react with other functional groups if the substrate were more complex.[16] For this specific molecule, this is less of a concern.

Q4: Are there alternatives to hydrazine for the deprotection step?

While hydrazine is most common, other methods exist, though they may be less efficient for this specific transformation.

  • Alternative Reagents:

    • Methylamine: Using a solution of methylamine can also cleave the phthalimide. The resulting N,N'-dimethylphthalamide byproduct is generally more soluble than phthalhydrazide, which can sometimes simplify work-up.[18]

    • Sodium Borohydride: A two-stage method using NaBH₄ in isopropanol followed by acetic acid can deprotect phthalimides under reductive conditions.[4][16]

    • Acid/Base Hydrolysis: Strong acidic or basic hydrolysis can cleave the imide bonds but often requires harsh conditions (high temperatures, long reaction times) that could degrade the product.[4][5][10] These methods are generally not preferred.

Recommended Experimental Protocol

This protocol is a generalized procedure based on common laboratory practices for this class of synthesis. Researchers should optimize conditions based on their specific setup and in-process monitoring.

Step 1: Synthesis of 2-(4-fluoro-3-methylphenyl)ethyl tosylate

  • Dissolve 2-(4-fluoro-3-methylphenyl)ethanol (1.0 eq.) in anhydrous dichloromethane (DCM) or pyridine at 0 °C under an inert atmosphere (N₂ or Argon).

  • Add p-toluenesulfonyl chloride (1.1 - 1.2 eq.) portion-wise, maintaining the temperature at 0 °C.

  • If using DCM, add triethylamine (1.5 eq.) or DMAP (0.1 eq.) to scavenge the HCl byproduct.[21]

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

  • Upon completion, quench the reaction with water. Extract the product with DCM, wash the organic layer sequentially with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude tosylate, which can be used directly or purified by chromatography.

Step 2: N-Alkylation of N-Hydroxyphthalimide

  • To a round-bottom flask, add N-hydroxyphthalimide (1.2 eq.) and anhydrous potassium carbonate (2.0 eq.) to anhydrous DMF.

  • Stir the suspension at room temperature for 30 minutes.

  • Add a solution of the 2-(4-fluoro-3-methylphenyl)ethyl tosylate (1.0 eq.) from Step 1 in a minimal amount of DMF.

  • Heat the reaction mixture to 70-80 °C and stir for 4-8 hours, monitoring by TLC for the disappearance of the tosylate.

  • Cool the reaction to room temperature and pour it into a beaker of ice water.

  • The N-[2-(4-fluoro-3-methylphenyl)ethoxy]phthalimide product should precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with water, and dry.

Step 3: Hydrazinolysis to Yield Final Product

  • Suspend the dried N-alkoxyphthalimide intermediate (1.0 eq.) from Step 2 in ethanol or methanol.

  • Add hydrazine hydrate (1.5 eq.) to the suspension.

  • Heat the mixture to reflux for 2-4 hours. A thick white precipitate of phthalhydrazide will form.[4]

  • Cool the mixture to room temperature, then place it in an ice bath.

  • Slowly add 2M HCl solution until the mixture is acidic (pH ~1-2). This will dissolve the product as its hydrochloride salt.

  • Filter the mixture to remove the insoluble phthalhydrazide, washing the solid with a small amount of cold ethanol.

  • Transfer the filtrate to a separatory funnel and make it basic (pH ~9-10) by the careful addition of 2M NaOH or saturated Na₂CO₃ solution.

  • Extract the liberated free hydroxylamine product with ethyl acetate or DCM (3x).

  • Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the final product, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. Further purification can be achieved by column chromatography if necessary.

References

  • Maillard, L. T., Benhoud, M., Durand, P., & Badet, B. (2005). A New Supported Reagent for the Parallel Synthesis of Primary and Secondary O-Alkyl Hydroxylamines through a Base-Catalyzed Mitsunobu Reaction. The Journal of Organic Chemistry, 70(16), 6303–6312.
  • SYNFACTS. (2005). A New Supported Reagent for the Parallel Synthesis of O-Alkyl Hydroxylamines. Synfacts, 2005(03), 0357–0357.
  • Organic Chemistry Portal. (n.d.). O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Retrieved from [Link]

  • Organic Synthesis. (n.d.). Mitsunobu reaction. Retrieved from [Link]

  • Ariffin, A., Khan, M. N., & Lan, L. C. (2004). Suggested Improved Method for the Ing‐Manske and Related Reactions for the Second Step of Gabriel Synthesis of Primary Amines.
  • Bentham Science. (n.d.). Synthesis of Phthaloylglycyl Hydrazide Derivatives: Selective Protection of Phthalimide Group from Hydrazinolysis. Retrieved from [Link]

  • National Center for Biotechnology Information. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Molecules, 27(1), 133.
  • ResearchGate. (n.d.). Synthesis of O-alkylhydroxylamines by electrophilic amination of alkoxides. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Deprotection of phthalimide protecting group with hydrazine hydrate. Reagents and reaction conditions. Retrieved from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Troubleshooting: How to Improve Yield. Retrieved from [Link]

  • Pearson. (n.d.). Gabriel Synthesis Explained: Definition, Examples, Practice & Video Lessons. Retrieved from [Link]

  • ResearchGate. (2022, July 19). Deprotection aaa aaa aaa aaa aaa. Retrieved from [Link]

  • Cambridge University Press. (n.d.). Gabriel Synthesis. Retrieved from [Link]

  • Master Organic Chemistry. (2025, June 5). The Gabriel Synthesis. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, January 22). Gabriel Synthesis. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Hydrazinolysis study of phthalimido- and phthalisoimido-penicillin amide derivatives. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Phthalimides. Retrieved from [Link]

  • PDF Free Download. (n.d.). Mitsunobu and Related Reactions: Advances and Applications. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Gabriel Synthesis. Retrieved from [Link]

  • The Royal Society of Chemistry. (2020). Supporting Information. Retrieved from [Link]

  • Reddit. (2023, July 13). Deprotection conditions for pthalimide protected oxyamine? Retrieved from [Link]

  • McMurry, J. (n.d.). 11.3 Characteristics of the SN2 Reaction. In Organic Chemistry: A Tenth Edition.
  • Google Patents. (n.d.). CN1239715A - Synthesis process of N-hydroxyl phthalimide.
  • National Center for Biotechnology Information. (n.d.). 2-(4-Fluoro-3-methylphenyl)-2-(methylamino)ethanol. In PubChem. Retrieved from [Link]

  • ChemRxiv. (n.d.).
  • CDC Stacks. (n.d.). Synthesis of the O-(2,3, 4,5, 6-Pentafluorobenzyl)
  • PubMed. (2014, August 1). Rapid synthesis of alkoxyamine hydrochloride derivatives from alkyl bromide and N,N'- di- tert-butoxycarbonylhydroxylamine ((Boc)2NOH). Tetrahedron Letters, 55(31), 4284-4286.
  • PrepChem.com. (n.d.). Synthesis of (4-fluoro3-phenoxyphenyl)methyl alcohol. Retrieved from [Link]

  • Master Organic Chemistry. (2012, July 4). The SN2 Reaction Mechanism. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, May 24). 4.5: Factors affecting the SN2 Reaction. Retrieved from [Link]

  • Biletska, I. M. (2022, April 20).
  • Google Patents. (n.d.). EP0032620A1 - Process for preparing therapeutic 2-arylpropionic acids and esters, and novel arylmethylmalonate esters.
  • Organic Syntheses. (n.d.). Procedure 4. Retrieved from [Link]

  • PubMed. (n.d.). Preparation and biological actions of N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine. Retrieved from [Link]

Sources

Optimization

Technical Support Center: Purification of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. The methodo...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering challenges in the purification of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. The methodologies and troubleshooting advice are grounded in established principles of organic chemistry and practical laboratory experience.

Compound Profile & Key Purification Considerations

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine possesses a unique bifunctional nature that is central to its purification challenges.

  • Basic Hydroxylamine Group (-ONH₂): This is the primary handle for purification. It is a basic functional group, albeit generally less basic than a corresponding primary amine. It readily forms salts with acids.[1]

  • Aryl Ethyl Moiety: The substituted phenyl ring and ethyl linker provide significant non-polar character, influencing its solubility in organic solvents.

  • Potential Instability: The N-O bond in hydroxylamines can be susceptible to cleavage under harsh conditions, such as strong reduction or high temperatures.[2][3] Therefore, milder purification techniques are favored. The free base may be less stable over long-term storage than its corresponding salt form.[4][5]

The purification strategy must balance the polarity and basicity of the hydroxylamine head with the non-polar nature of the tail, while respecting the compound's potential lability.

Frequently Asked Questions (FAQs)

Q1: Why is my compound streaking badly on a silica gel TLC plate or column?

This is the most common issue. The basic hydroxylamine group interacts strongly with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[6][7] This strong, non-specific binding leads to significant tailing or "streaking," preventing clean separation.

Q2: My yield is very low after a standard aqueous workup. Where is my product going?

Your compound is likely being lost in the aqueous layer. As a basic compound, it can become protonated by any acidic species present, forming a water-soluble salt. Furthermore, its moderate polarity may give it some intrinsic water solubility, leading to partitioning into the aqueous phase even under neutral or basic conditions.

Q3: Can I purify this compound by distillation?

Distillation is generally not recommended. O-substituted hydroxylamines can be thermally unstable and may decompose at the high temperatures required for vacuum distillation, especially if impurities are present.[3]

Q4: My NMR shows a major impurity that looks like my product but is missing the oxygen. What is it and how do I remove it?

This is likely the corresponding primary amine, 2-(4-fluoro-3-methylphenyl)ethylamine. This impurity often arises if the synthesis involved the reduction of an oxime, where over-reduction cleaves the N-O bond.[2] Since its basicity is similar to your product, separation can be challenging. Precise pH-controlled extraction or careful chromatography is required.

In-Depth Troubleshooting Guides

Guide 1: Overcoming Challenges in Flash Column Chromatography

Standard silica gel chromatography is often the first method attempted, but it requires modification for basic compounds like this hydroxylamine.

Problem: Severe Tailing and Poor Separation on Silica Gel

  • Root Cause: Strong acid-base interaction between the basic product and acidic silica.

  • Solution A: Mobile Phase Modification. The most direct solution is to add a volatile competing base to the mobile phase to neutralize the acidic sites on the silica.

    • Recommended Modifier: Add 0.5% to 2% triethylamine (TEA) or 0.5% ammonium hydroxide to your eluent system (e.g., Hexane/Ethyl Acetate).[6][7][8]

    • Caveat: The TEA must be thoroughly removed from the final product fractions by rotary evaporation, possibly with co-evaporation from a solvent like dichloromethane.

  • Solution B: Alternative Stationary Phases. A cleaner but more resource-intensive approach is to use a stationary phase that does not have acidic sites.

    • Basic Alumina: Alumina is a basic medium and is an excellent choice for purifying amines and other basic compounds.[8]

    • Amine-Functionalized Silica: Commercially available columns (e.g., TELOS Flash NH₂) are packed with silica gel that has been functionalized with aminopropyl groups.[7] This creates a basic surface that repels basic compounds, preventing tailing and improving peak shape.[7]

    • Reversed-Phase (C18) Silica: In reversed-phase chromatography, polar compounds elute first. This can be a highly effective method for purifying polar, ionizable compounds.[9][10]

Stationary PhaseTypical Mobile PhaseAdvantagesDisadvantages
Silica Gel Hexane/EtOAc + 1% TEAReadily available, inexpensive.Tailing is common, modifier must be removed.
Alumina (Basic) Hexane/EtOAcExcellent for basic compounds, no modifier needed.Can have different selectivity than silica.
Amine-Silica Hexane/EtOAcExcellent peak shape, highly reproducible.[7]More expensive than plain silica.
Reversed-Phase C18 Water/Acetonitrile or Water/MethanolVery effective for polar compounds, good for removing non-polar impurities.Requires different solvent systems, product may be hard to recover from aqueous fractions.
Guide 2: Optimizing Acid-Base Liquid-Liquid Extraction

This is often the most powerful and scalable purification technique for this class of compounds.[11] It exploits the ability of the basic hydroxylamine to form a water-soluble salt.

Problem: Emulsion Formation or Poor Recovery

  • Root Cause: Emulsions can form if the pH change is too drastic or if the mixture is shaken too vigorously. Poor recovery happens if the pH is not controlled correctly or if insufficient extractions are performed.

  • Solution A: pH Control. Use a pH meter or pH paper to ensure the correct state of your compound.

    • Acid Wash: When extracting into the aqueous phase, ensure the pH is strongly acidic (pH 1-2) by using a dilute acid like 1M HCl.[12][13] This guarantees full protonation to the water-soluble ammonium salt.

    • Basification: To recover your product, basify the acidic aqueous layer to pH 10-12 using 2M NaOH or saturated NaHCO₃. This ensures the salt is fully converted back to the free base, which will move into the organic layer.

  • Solution B: Technique.

    • Avoid Shaking: Do not shake the separatory funnel vigorously. Instead, gently invert it 10-15 times to allow for equilibration between the layers.

    • Break Emulsions: If an emulsion forms, adding a small amount of brine (saturated NaCl solution) can help break it by increasing the ionic strength of the aqueous phase.

    • Multiple Extractions: Perform multiple extractions with smaller volumes of solvent (e.g., 3 x 50 mL) rather than a single extraction with a large volume (1 x 150 mL) to ensure complete transfer of the product between phases.

Step-by-Step Experimental Protocols

Protocol 1: Purification via Acid-Base Extraction

This protocol is ideal for removing neutral or acidic impurities from a crude reaction mixture.

  • Dissolve the crude product in a water-immiscible organic solvent (e.g., 100 mL of diethyl ether or ethyl acetate).

  • Transfer the solution to a separatory funnel.

  • Add an equal volume of 1M hydrochloric acid (HCl).

  • Gently invert the funnel 10-15 times, venting frequently. Allow the layers to separate.

  • Drain the lower aqueous layer into a clean Erlenmeyer flask. Your protonated product is now in this aqueous layer.

  • Repeat steps 3-5 with a fresh portion of 1M HCl to ensure all product is extracted. Combine the aqueous layers.

  • (Optional) Wash the initial organic layer with water to recover any dissolved solvent, then discard the organic layer containing neutral/acidic impurities.

  • Cool the combined aqueous layers in an ice bath. Slowly add 2M sodium hydroxide (NaOH) with stirring until the pH is >10.

  • Transfer the basic aqueous solution back to the separatory funnel.

  • Add a fresh portion of organic solvent (e.g., 100 mL of diethyl ether).

  • Gently invert the funnel to extract the free-base product back into the organic layer.

  • Drain the aqueous layer and collect the organic layer. Repeat the extraction of the aqueous layer twice more.

  • Combine all organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Purification via Hydrochloride Salt Formation

If the purified free base is an oil, converting it to a solid salt allows for purification by recrystallization.

  • Purify the compound as the free base using either chromatography or extraction as described above.

  • Dissolve the purified oil in a minimal amount of a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

  • Cool the solution in an ice bath.

  • Slowly, dropwise, add a solution of HCl in a solvent (e.g., 2M HCl in diethyl ether or a gentle stream of HCl gas) with stirring.

  • A precipitate (the hydrochloride salt) should form immediately. Continue adding HCl until no more precipitate is observed.

  • Collect the solid salt by vacuum filtration, washing with a small amount of cold diethyl ether.

  • Recrystallize the solid salt from a suitable solvent system, such as isopropanol/ether or ethanol/hexane, to achieve high purity.

Visualization of Purification Strategy

The choice of purification method depends on the nature of the impurities and the scale of the experiment. The following workflow can guide your decision-making process.

Purification_Workflow Start Crude Product TLC_Analysis Analyze by TLC/LCMS (vs. starting materials & known byproducts) Start->TLC_Analysis Decision1 Are impurities easily separable by polarity? TLC_Analysis->Decision1 Decision2 Are impurities neutral/acidic? Decision1->Decision2 No Chromatography Flash Chromatography Decision1->Chromatography Yes Decision2->Chromatography No / Unknown Extraction Acid-Base Extraction Decision2->Extraction Yes Salt_Formation Purify via Salt Formation & Recrystallization Chromatography->Salt_Formation Product is an oil Final_Product Pure Product Chromatography->Final_Product Chrom_Details Use modified system: - Silica + TEA - Alumina - Amine-functionalized silica Chromatography->Chrom_Details Extraction->Salt_Formation Product is an oil Extraction->Final_Product Salt_Formation->Final_Product

Caption: Decision workflow for selecting a purification strategy.

References

  • Studies towards the stereoselective electrophilic amination of carbanions. ResearchGate. Available at: [Link]

  • Process for the preparation of O-substituted hydroxylamines. Google Patents (US5075504A).
  • Acid-Base Extraction | Purpose, Theory & Applications. Study.com. Available at: [Link]

  • Hydroxylamine. Wikipedia. Available at: [Link]

  • The N,N,O-Trisubstituted Hydroxylamine Isostere and Its Influence on Lipophilicity and Related Parameters. ACS Publications. Available at: [Link]

  • Acid–base extraction. Wikipedia. Available at: [Link]

  • Process for preparing o-alkylhydroxylamine salts without the isolation of intermediates. Google Patents (WO1995018788A1).
  • Flash Column Chromatography. University of Rochester. Available at: [Link]

  • How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Available at: [Link]

  • Challenges in catalytic reduction of oximes to hydroxylamine products... ResearchGate. Available at: [Link]

  • Successful Flash Chromatography. King Group, University of Sheffield. Available at: [Link]

  • Simple Preparation of O-Substituted Hydroxylamines from Alcohols. ResearchGate. Available at: [Link]

  • Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents. National Center for Biotechnology Information. Available at: [Link]

  • RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO. Available at: [Link]

  • Selective separation of amines from continuous processes using automated pH controlled extraction. Royal Society of Chemistry. Available at: [Link]

  • Flash Chromatography Separation of Basic Organic Compounds without Modifier. Kinesis. Available at: [Link]

  • Hydroxylamine purification via cation exchange. Google Patents (EP0001787B1).
  • Preparation of O-substituted hydroxylammonium salts. Google Patents (US5382685A).
  • What is an Acid and Base Extraction? University of Waterloo. Available at: [Link]

  • Preparation method of hydroxylamine salt. Google Patents (CN103159191A).
  • Method for purifying hydroxylamine hydrochloride. Google Patents (CN115535975B).
  • On the basicity of hydroxylamine and its derivatives. Chemicke Zvesti. Available at: [Link]

  • Process for preparing o-alkylhydroxylamine salts without the isolation of intermediates. Google Patents (US5488162A).
  • 4.8: Acid-Base Extraction. Chemistry LibreTexts. Available at: [Link]

  • A tertiary amine synthesis via a hydroxylamine alkylation/catalytic reduction sequence. Royal Society of Chemistry. Available at: [Link]

  • Hydroxylamine purification via liquid/liquid extraction. Google Patents (US4166842A).
  • O-alkylation and arylation of Oximes, Hydroxylamines and related compounds. Organic Chemistry Portal. Available at: [Link]

  • Supporting Information. Royal Society of Chemistry. Available at: [Link]

  • Preparation of hydroxylamine hydrochloride (hydroxylammonium chloride). PrepChem.com. Available at: [Link]

  • sodium carbonate. Organic Syntheses. Available at: [Link]

  • Hydroxylamine. Sciencemadness Wiki. Available at: [Link]

  • An Integrated Process for the Synthesis of Solid Hydroxylamine Salt with Ammonia and Hydrogen Peroxide as Raw Materials. ACS Publications. Available at: [Link]

  • Synthesis of the O-(2,3, 4,5, 6-Pentafluorobenzyl)hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection. CDC Stacks. Available at: [Link]

  • (PDF) Synthesis of the O-(2,3,4,5,6-Pentafluorobenzyl)Hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection. ResearchGate. Available at: [Link]

  • 2-(4-Fluoro-3-methylphenyl)-3-hydroxypropanal. PubChem. Available at: [Link]

  • Preparation and biological actions of N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine. PubMed. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Solubility of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in Aqueous Buffers

Welcome to the Advanced Technical Support Guide for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine . This guide is engineered for scientists and drug development professionals utilizing this specialized alkoxyamine fo...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Guide for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine . This guide is engineered for scientists and drug development professionals utilizing this specialized alkoxyamine for chemoselective oxime ligations, bioconjugation, and click-chemistry workflows.

Unlike standard aliphatic hydroxylamines, this compound features a bulky, halogenated, and methylated aromatic ring. This structural motif severely restricts its dielectric tolerance, leading to immediate hydrophobic collapse and precipitation when introduced into standard aqueous biological buffers. This guide provides the mechanistic causality behind these solubility failures and offers self-validating protocols to rescue your experiments.

Mechanistic Context: The Causality of Precipitation

To troubleshoot precipitation, we must first understand the thermodynamic and kinetic forces at play during oxime ligation.

The Hydrophobic Penalty The 4-fluoro-3-methylphenyl moiety is highly lipophilic. When a concentrated stock of this compound in Dimethyl Sulfoxide (DMSO) is directly injected into a high-dielectric aqueous buffer (like PBS or HEPES), the water molecules rapidly exclude the hydrophobic ring. This drives intermolecular π-π stacking and hydrophobic aggregation, visible as immediate cloudiness or crystalline precipitation.

The pH Paradox Alkoxyamines typically possess a pKa of ~4.5 to 5.0. In standard physiological buffers (pH 7.4), the amine group is fully deprotonated and neutral, maximizing the molecule's hydrophobicity. While lowering the pH to 4.5 increases the protonated (charged) fraction—marginally improving solubility—it is primarily required to protonate the target carbonyl oxygen to create a better leaving group for the ligation [1]. However, operating at high concentrations (e.g., 5 mM) at any pH will still exceed the thermodynamic solubility limit of this specific fluorinated compound.

The Catalyst Solution Traditional oxime ligations require massive excesses of alkoxyamine (5–10 mM) to drive pseudo-first-order kinetics. Because O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine cannot be dissolved at these concentrations, we must bypass the concentration requirement by altering the reaction pathway. By introducing a highly water-soluble nucleophilic catalyst like m-phenylenediamine (mPDA), we can accelerate the reaction rate by ~15-fold [2]. This allows us to drop the alkoxyamine concentration to 200 µM—well below its aqueous precipitation threshold.

Optimization Matrix for Hydrophobic Alkoxyamines

The following table summarizes the quantitative parameters required to maintain solubility while ensuring efficient oxime ligation.

ParameterSub-optimal Condition (Causes Precipitation)Optimized ConditionMechanistic Rationale
Co-solvent 0% Organic Solvent5% – 10% DMSOLowers the dielectric constant of the buffer just enough to solvate the fluorinated aromatic ring without denaturing target proteins.
Alkoxyamine 5.0 mM – 10.0 mM100 µM – 500 µMKeeps the absolute concentration strictly below the aqueous thermodynamic solubility limit of the compound.
Catalyst None, or 100 mM Aniline10 mM – 50 mM mPDAmPDA forms a highly reactive, soluble Schiff base intermediate, compensating for the drastically lowered alkoxyamine concentration [2].
Buffer System PBS or Tris (pH 7.4)100 mM MES (pH 4.5 – 5.5)Acidic pH accelerates oxime formation [4]. Tris is avoided as its primary amine competes with the alkoxyamine and quenches the reaction [3].

Troubleshooting Decision Tree

Use the following diagnostic workflow if you observe precipitation during your reaction setup.

TroubleshootingWorkflow Step1 Visual Precipitation Observed Cond1 Alkoxyamine > 1 mM? Step1->Cond1 Act1 Decrease to 200 µM & Add 10 mM mPDA Catalyst Cond1->Act1 Yes Cond2 Buffer pH > 6.5 or Contains Tris/PBS? Cond1->Cond2 No Success Homogeneous Solution Ready for Ligation Act1->Success Act2 Switch to 100 mM MES or Acetate (pH 4.5-5.5) Cond2->Act2 Yes Cond3 DMSO > 10% v/v? Cond2->Cond3 No Act2->Success Act3 Limit DMSO to 5% & Add Dropwise with Vortexing Cond3->Act3 Yes Cond3->Success No Act3->Success

Workflow for troubleshooting alkoxyamine precipitation during oxime ligation.

Self-Validating Experimental Protocol

This step-by-step methodology is designed to prevent "solvent shock" and ensure the O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine remains in solution during bioconjugation.

Phase 1: Reagent Preparation
  • Master Stock Preparation: Dissolve the O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine powder in 100% anhydrous, high-purity DMSO to a concentration of 10 mM .

    • Validation: The solution must be completely optically clear. If stored at -20°C, allow it to fully equilibrate to room temperature before opening to prevent moisture condensation, which degrades the stock.

  • Buffer Preparation: Prepare 100 mM MES (2-(N-morpholino)ethanesulfonic acid) buffer. Adjust the pH to 5.5 using HCl/NaOH.

  • Catalyst Addition: Dissolve m-phenylenediamine (mPDA) directly into the MES buffer to a final concentration of 10 mM.

Phase 2: Ligation Workflow
  • Target Dilution: Dilute your aldehyde/ketone-bearing target (e.g., oxidized glycoprotein or small molecule) into the MES/mPDA buffer.

  • Dropwise Integration: While continuously vortexing the aqueous target solution at a moderate speed, add the 10 mM alkoxyamine DMSO stock dropwise .

    • Critical Step: To achieve a final working concentration of 200 µM alkoxyamine, you will add 20 µL of the DMSO stock per 1 mL of aqueous buffer. This results in a final DMSO concentration of exactly 2.0% v/v, which is highly tolerated by most proteins.

  • Visual Validation: Hold the reaction tube against a dark background under a bright light. The solution must remain completely clear. Any turbidity indicates local concentration spikes occurred during addition.

  • Incubation & Cleanup: Incubate the reaction at room temperature for 2 to 4 hours. Terminate the reaction by passing the mixture through a desalting column (e.g., Zeba Spin) equilibrated with your final storage buffer (e.g., PBS, pH 7.4) to remove the DMSO, mPDA, and unreacted alkoxyamine.

Frequently Asked Questions (FAQs)

Q: I added my DMSO stock to the buffer and it instantly turned cloudy. What happened? A: You experienced "solvent shock." When a highly concentrated DMSO droplet hits the aqueous buffer, the DMSO rapidly diffuses into the water faster than the hydrophobic alkoxyamine can disperse. The local concentration of the alkoxyamine exceeds its solubility limit, causing it to crash out. Always add the stock dropwise while actively vortexing the receiving buffer.

Q: Can I heat the buffer to dissolve the precipitated alkoxyamine? A: We strongly advise against this. While heating (e.g., to 37°C or 50°C) increases the thermodynamic solubility temporarily, the compound will likely re-precipitate as the reaction cools to room temperature. Furthermore, heating can denature sensitive protein targets. It is better to lower the absolute concentration and utilize an mPDA catalyst[2].

Q: Why shouldn't I use Tris or Glycine buffers for oxime ligation? A: Tris and Glycine contain primary amines. While alkoxyamines are much stronger α-nucleophiles, the massive molar excess of primary amines in a 100 mM Tris buffer will compete for the target aldehyde/ketone, forming unstable imines and drastically slowing down the desired oxime ligation [1][3]. Furthermore, Tris has poor buffering capacity at the optimal oxime ligation pH of 4.5–5.5.

Q: My target protein precipitates at pH 5.5. Can I perform this reaction at pH 7.4? A: Yes, but the kinetics will be severely compromised. Oxime ligation at pH 7.4 is orders of magnitude slower than at pH 5.0 [4]. If you must operate at neutral pH, you must use a catalyst (like mPDA) and extend the incubation time to 12–24 hours. Be aware that the alkoxyamine is entirely uncharged at pH 7.4, so its solubility will be at its absolute lowest; do not exceed 100 µM final concentration.

References

  • Source: Chemical Science (RSC Publishing)
  • A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation Source: PMC / Bioconjugate Chemistry URL
  • EZ-Link™ Alkoxyamine-PEG-Biotin Reagents Source: Thermo Fisher Scientific URL
  • Photomediated oxime ligation as a bioorthogonal tool for spatiotemporally-controlled hydrogel formation and modification Source: PMC / Nature Communications URL
Optimization

Technical Support Center: Optimizing O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Reaction Conditions

Status: Operational Ticket ID: CHEM-OPT-882 Subject: Optimization of Synthesis, Stability, and Reactivity for O-phenethyl hydroxylamine analogs. Executive Summary This guide addresses the technical challenges associated...

Author: BenchChem Technical Support Team. Date: March 2026

Status: Operational Ticket ID: CHEM-OPT-882 Subject: Optimization of Synthesis, Stability, and Reactivity for O-phenethyl hydroxylamine analogs.

Executive Summary

This guide addresses the technical challenges associated with the synthesis and handling of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine . As a specialized O-substituted hydroxylamine, this molecule serves as a critical "oxy-amine" building block, likely for the generation of oxime ether pharmacophores or agrochemical actives.[1][2]

The optimization strategy focuses on the Mitsunobu-Gabriel sequence , which is the industry standard for converting primary alcohols (in this case, 2-(4-fluoro-3-methylphenyl)ethanol) into O-alkyl hydroxylamines.[1][2]

Part 1: The Master Workflow

The following diagram outlines the optimized reaction pathway, highlighting critical control points (CCPs) where failure most often occurs.

SynthesisWorkflow cluster_0 Phase 1: Coupling (Mitsunobu) cluster_1 Phase 2: Deprotection cluster_2 Phase 3: Stabilization Start Alcohol Precursor (4-F-3-Me-Phenethyl alcohol) Intermediate Phthalimide Intermediate Start->Intermediate THF, 0°C -> RT NHPI N-Hydroxyphthalimide (Nucleophile) NHPI->Intermediate Reagents PPh3 + DIAD (0°C addition) Reagents->Intermediate Cleavage Hydrazinolysis (Hydrazine Hydrate/EtOH) Intermediate->Cleavage Filter Remove Phthalhydrazide (Filtration) Cleavage->Filter FreeBase Free Amine (Unstable Oil) Filter->FreeBase SaltForm HCl Salt Formation (Ether/Dioxane) FreeBase->SaltForm Anhydrous HCl Final Final Product (Stable Solid) SaltForm->Final

Caption: Optimized Mitsunobu-Gabriel sequence for converting phenethyl alcohols to stable hydroxylamine salts.

Part 2: Troubleshooting & Optimization (Q&A)
Module A: The Coupling Reaction (Mitsunobu Step)

Context: The reaction between 2-(4-fluoro-3-methylphenyl)ethanol and N-hydroxyphthalimide (NHPI).[1][2]

Q1: My yield is low (<40%), and I see unreacted alcohol. Should I increase the temperature? Answer: No. Increasing temperature in a Mitsunobu reaction often promotes side reactions (e.g., alkylation of the hydrazine byproduct).

  • Root Cause: The betaine intermediate formed by PPh3 and DIAD is sensitive.

  • Corrective Action:

    • Order of Addition: Dissolve the Alcohol, NHPI, and PPh3 in THF first. Cool to 0°C .[1][3][4] Add DIAD dropwise last.[1][3][4] This prevents the "dead" betaine from decomposing before it encounters the alcohol.

    • Concentration: Mitsunobu reactions favor higher concentrations (0.3M – 0.5M). If too dilute, the intermolecular substitution competes with intramolecular decomposition.

    • Reagent Stoichiometry: Use a 1.2 – 1.5 equivalent excess of PPh3 and DIAD relative to the alcohol.

Q2: The reaction mixture turns dark brown/black. Is the product ruined? Answer: Not necessarily, but it indicates decomposition of the azo-reagent (DIAD/DEAD).[1]

  • Troubleshooting: Ensure your THF is anhydrous and inhibitor-free. Moisture hydrolyzes the betaine intermediate.

  • Optimization: Switch to ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu3 (tributylphosphine) if the standard DIAD/PPh3 system fails.[1][2] This variant is more robust for sterically hindered or electron-rich alcohols.[1][2]

Q3: How do I remove the Triphenylphosphine Oxide (Ph3PO) byproduct? It co-elutes with my intermediate. Answer: This is the classic "Mitsunobu Nightmare."

  • Method A (Precipitation): Dissolve the crude residue in a minimum amount of ether/toluene and add hexanes. Ph3PO often precipitates out.[1]

  • Method B (Chemical): Use Polymer-supported Triphenylphosphine (PS-PPh3).[1][2] Although expensive, it allows you to remove the phosphorus byproduct by simple filtration, which is crucial if your fluorinated intermediate has similar polarity to Ph3PO.

Module B: Deprotection (Cleaving the Phthalimide)

Context: Removing the protecting group to release the free hydroxylamine.

Q4: After adding hydrazine, I get a thick white goo that clogs my filter. How do I recover my product? Answer: The "goo" is phthalhydrazide, the byproduct of the cleavage.

  • The Fix:

    • Solvent Switch: Do not use pure THF. Use Ethanol or Methanol .[1] Phthalhydrazide is insoluble in alcohols, making it easier to filter off as a solid.

    • Acid Workup: If filtration is difficult, acidify the mixture with HCl. The phthalhydrazide remains solid (or precipitates further), while your product (the hydroxylamine) becomes the water-soluble HCl salt. Filter off the solid, then basify the filtrate to extract the free amine.

Q5: Can I use Methylamine instead of Hydrazine? Answer: Yes, and it is often cleaner.

  • Protocol: Use 40% Methylamine in water/methanol.[1]

  • Advantage: The byproduct is N-methylphthalimide, which is soluble in organic solvents.[1] You can wash it away during the aqueous workup (acid/base extraction), avoiding the "white goo" filtration issue entirely.

Module C: Isolation & Stability

Context: Handling O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.

Q6: The free base oil turns yellow/orange overnight. What is happening? Answer: O-substituted hydroxylamines are nucleophilic and prone to oxidation or condensation with trace carbonyls in the air.[1][2]

  • Mandatory Protocol: Never store the free base.

  • Immediate Action: Convert the crude oil immediately into a salt.

    • Procedure: Dissolve the crude oil in dry Diethyl Ether or MTBE. Add 2M HCl in Diethyl Ether dropwise. The Hydrochloride salt will precipitate as a stable, white solid.

    • Alternative: If the HCl salt is hygroscopic, try forming the Oxalate salt (using oxalic acid in acetone).

Q7: How do I verify the integrity of the "4-fluoro-3-methyl" moiety? Answer: Use 19F-NMR (Fluorine NMR).[1][2]

  • Diagnostic: You should see a clean singlet (or multiplet depending on H-F coupling) around -110 to -120 ppm (standard range for aryl fluorides).[1][2]

  • Warning Sign: If you see a new peak or loss of the fluorine signal, you may have triggered a Nucleophilic Aromatic Substitution (

    
    ) during the deprotection, although this is rare with hydrazine unless high heat was used.
    
Part 3: Data & Specifications
Optimized Reaction Table
ParameterStandard ConditionOptimized ConditionRationale
Solvent THFTHF (dry) Moisture kills the Mitsunobu betaine.[1][2]
Temperature Room Temp0°C

RT
Controls exotherm; prevents side-reactions.[1][2]
Reagent Order Mix allAlc + NHPI + PPh3

add DIAD
Prevents pre-reaction decomposition.
Deprotection Hydrazine/THFHydrazine/EtOH Ensures precipitation of byproduct for easy removal.[1]
Storage Free Base (Oil)HCl Salt (Solid) Prevents oxidation and dimerization.[1][2]
Impurity Profiling Logic

ImpurityLogic Result Impurity Detected (LC-MS / NMR) Check1 Mass = M+16? Result->Check1 Oxidation N-Oxide / Oxidation (Store under Argon) Check1->Oxidation Yes Check2 Mass = M+262? Check1->Check2 No Ph3PO Triphenylphosphine Oxide (Improve Workup) Check2->Ph3PO Yes Check3 Missing F signal? Check2->Check3 No Defluoro Defluorination (Lower Temp) Check3->Defluoro Yes

Caption: Logic tree for identifying common impurities in O-alkyl hydroxylamine synthesis.

References
  • Grochowski, E., & Jurczak, J. (1976). Synthesis of O-alkylhydroxylamines via the Mitsunobu reaction.[1][2] Synthesis, 1976(10), 682-684.[1] Link

  • Mitsunobu, O. (1981).[1] The use of diethyl azodicarboxylate and triphenylphosphine in synthesis and transformation of natural products. Synthesis, 1981(01), 1-28.[1] Link[1][2]

  • Dandapani, S., & Curran, D. P. (2004). Separation-friendly Mitsunobu reactions: A microcosm of recent developments in separation strategies. Chemistry – A European Journal, 10(13), 3130-3138.[1] Link[1][2]

  • Leggio, A., et al. (2017). One-pot synthesis of O-substituted hydroxylamines from alcohols.[1][2] RSC Advances, 7, 1399-1406.[1] Link

Sources

Troubleshooting

"O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine interference in biological assays"

Welcome to the technical support center for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential interference of this compound in biological assays. While specific literature on this molecule's assay interference is not widely available, this document synthesizes established principles of small molecule interference and the known reactivity of its structural motifs to provide a robust framework for identifying and mitigating potential artifacts.

Introduction

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a small molecule with potential applications in various biological studies. Its structure, featuring a hydroxylamine group, a fluorinated and methylated phenyl ring, and an ethyl linker, presents several possibilities for unintended interactions within assay systems. Understanding these potential interferences is crucial for generating reliable and reproducible data. This guide provides a proactive approach to assay validation and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What are the most likely ways O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine could interfere with my assay?

A1: Based on its chemical structure, interference can be broadly categorized into two types: assay-specific and target-specific.

  • Assay-Specific Interference: This relates to the compound interacting with the assay components or detection method. Given the fluorinated aromatic ring, autofluorescence or quenching in fluorescence-based assays is a primary concern.[1][2] The hydroxylamine moiety is a known nucleophile and can be reactive, potentially modifying assay reagents.[3]

  • Target-Specific (Off-Target) Effects: This occurs when the compound interacts with biological molecules other than the intended target, leading to unexpected phenotypic changes in cell-based assays.[4][5]

Q2: My compound shows activity in a primary screen. How can I be sure it's a genuine hit?

A2: It is essential to perform secondary or "orthogonal" assays to confirm initial findings.[6] These assays should employ different detection principles to rule out common interference mechanisms. For instance, if your primary assay is fluorescence-based, a secondary assay using a colorimetric or chemiluminescent readout would be appropriate.

Q3: Could the hydroxylamine group in my compound cause issues?

A3: Yes, hydroxylamine and its derivatives are known to be reactive.[3] They can act as nucleophiles and may react with carbonyl groups present in your assay reagents or target proteins. This could lead to covalent modification and inactivation of key components.[7] Additionally, hydroxylamines can be involved in redox cycling, which can generate reactive oxygen species and interfere with assays measuring cellular redox status.[6]

Q4: I'm observing high background in my fluorescence-based assay. Could my compound be the cause?

A4: It's highly probable. Aromatic compounds, especially those with fluorine substitutions, can exhibit intrinsic fluorescence (autofluorescence) or quench the fluorescence of your reporter molecules.[1][2][8] It is crucial to test for this by measuring the fluorescence of your compound alone in the assay buffer at the relevant wavelengths.

Troubleshooting Guides

Issue 1: Suspected Fluorescence Interference

Symptoms:

  • High background signal in the absence of the biological target.

  • A dose-dependent increase or decrease in signal that does not plateau as expected.

  • Inconsistent results in fluorescence polarization or FRET-based assays.[8][9]

Troubleshooting Workflow:

A Start: Suspected Fluorescence Interference B Measure Compound's Intrinsic Fluorescence A->B C Measure Compound's Quenching Properties A->C D Is Intrinsic Fluorescence High? B->D E Is Quenching Significant? C->E F Implement Counter-Screen or Orthogonal Assay D->F Yes G Consider Alternative Fluorophore with Different Spectra D->G No E->F Yes E->G No H End: Interference Identified and Mitigated F->H G->H

Caption: Workflow for troubleshooting fluorescence interference.

Experimental Protocol: Assessing Autofluorescence and Quenching

  • Prepare a serial dilution of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in your assay buffer. The concentration range should cover what is used in your main experiment.

  • Dispense the dilutions into the wells of your assay plate. Include wells with buffer only as a negative control.

  • Read the plate using a fluorescence plate reader at the same excitation and emission wavelengths as your primary assay.

  • To assess quenching, add a known concentration of your fluorophore to another set of wells containing the serial dilution of your compound.

  • Analyze the data:

    • A significant signal from the compound alone indicates autofluorescence.

    • A compound concentration-dependent decrease in the fluorophore's signal indicates quenching.

Data Presentation: Example of Interference Data

Compound Concentration (µM)Signal (Compound Alone)Signal (Compound + Fluorophore)
0 (Buffer)5010,000
12009,500
101,5007,000
1008,0003,000

This table illustrates a compound with both autofluorescence and quenching properties.

Issue 2: Inconsistent Results in Immunoassays (e.g., ELISA)

Symptoms:

  • High background or "no signal" results.[10]

  • Poor reproducibility between replicates.

  • Non-linear dilution response of the sample.[11]

Potential Causes & Solutions:

Potential CauseTroubleshooting Steps
Compound binding to antibodies Perform a competition ELISA to see if the compound displaces the intended antigen.
Compound interfering with enzyme activity (e.g., HRP) Run an enzyme activity assay with and without the compound.
Matrix effects Perform a spike and recovery experiment and a linearity of dilution assessment.[11]
Issue 3: Unexpected Phenotypes or Toxicity in Cell-Based Assays

Symptoms:

  • Observed cellular phenotype does not align with the known function of the intended target.[4]

  • Cell death at concentrations where the primary target is not expected to be fully engaged.[5]

  • Results are not replicated with a structurally different inhibitor of the same target.[5]

Troubleshooting Off-Target Effects:

A Start: Unexpected Cellular Phenotype B Perform Cytotoxicity Assay (e.g., MTT, LDH) A->B C Validate with Structurally Unrelated Inhibitor A->C D Use Genetic Knockdown (siRNA/CRISPR) of Target A->D E Does Phenotype Correlate with Cytotoxicity? B->E F Does Unrelated Inhibitor Replicate Phenotype? C->F G Does Genetic Knockdown Replicate Phenotype? D->G H Conclusion: Off-Target Effect Likely E->H Yes F->H No I Conclusion: On-Target Effect Confirmed F->I Yes G->H No G->I Yes

Caption: Decision tree for investigating off-target effects.

Experimental Protocol: Cytotoxicity Assay (LDH Release)

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Prepare serial dilutions of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in cell culture medium.

  • Treat cells with the compound dilutions and include appropriate controls (untreated cells, lysis control).

  • Incubate for the duration of your primary experiment.

  • Measure LDH release in the supernatant according to the manufacturer's protocol of a commercially available LDH cytotoxicity kit.

  • Calculate the percentage of cytotoxicity relative to the lysis control. This will help you determine the concentration range at which the compound is toxic, which may be independent of its intended target.[4]

References

  • BenchChem. (2025). Minimizing Off-Target Effects of Small Molecule Inhibitors in Cell-Based Assays. BenchChem.
  • BenchChem. (2025). Technical Support Center: Managing Small Molecule Interference in Biochemical Assays. BenchChem.
  • NCBI Bookshelf. (2015, December 7). Interference with Fluorescence and Absorbance - Assay Guidance Manual.
  • PMC - NIH. Fluorescence-based investigations of RNA-small molecule interactions.
  • Glickman, J. F., et al. (2019, July 8). What is the current value of fluorescence polarization assays in small molecule screening?. Taylor & Francis Online.
  • Patsnap Synapse. (2025, May 21). How can off-target effects of drugs be minimised?.
  • Lea, W. A., & Simeonov, A. (2012, February 10). Fluorescence Polarization Assays in Small Molecule Screening. SciSpace.
  • PMC.
  • Assay Genie. (2024). 101 ELISA Troubleshooting Tips for Research in 2024.
  • BenchChem. (2025). Technical Support Center: Managing Off-Target Effects of Small Molecule Inhibitors.
  • Bentham Science. (2024, May 28). Fluorescence Thermal Shift Assay based High Through-put Screening in Small Molecule Drug Discovery: A Brief Overview.
  • Molecular Biology. Assay Troubleshooting.
  • PubMed. (2025, January 2). Mitigating off-target effects of small RNAs: conventional approaches, network theory and artificial intelligence.
  • PubMed. (2024, April 15).
  • PMC.
  • myadlm.org. (2022, April 1).
  • ACS Publications. (2018, December 11). Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents.
  • PubMed. (1971, August 26). Mechanism of the mutagenic action of hydroxylamine. 3. Reaction of hydroxylamine and O-methylhydroxylamine with the cytosine nucleus.
  • PMC. Synthesis, biological evaluation, and NMR studies of 3-fluorinated derivatives of 3',4',5'-trihydroxyflavone and 3',4',5'-trimethoxyflavone.
  • PMC. Hydroxylamine Derivatives as a New Paradigm in the Search of Antibacterial Agents.
  • Oulu University Library. Interferences in immunoassays: review and practical algorithm.
  • MDPI. (2021, January 12).
  • ResearchG
  • MDPI. (2024, September 19).
  • PubMed. Preparation and biological actions of N-2,2,2-trifluoroethyl-2-(3,4-dihydroxyphenyl)ethylamine.
  • Google Patents. WO2017093271A1 - Method for reduction of interferences in immunoassays.
  • Organic Chemistry Portal.
  • ResearchGate. Chemical reaction of O-(2,3,4,5,6-pentafluorobenzyl) hydroxylamine (PFBHA) and formaldehyde.

Sources

Optimization

Technical Support Center: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Disclaimer: The following guide is a synthesis of information from related chemical compounds and established laboratory safety protocols. As of the date of this document, a specific Safety Data Sheet (SDS) for O-[2-(4-f...

Author: BenchChem Technical Support Team. Date: March 2026

Disclaimer: The following guide is a synthesis of information from related chemical compounds and established laboratory safety protocols. As of the date of this document, a specific Safety Data Sheet (SDS) for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine was not publicly available. Therefore, this compound should be handled with the utmost caution, assuming it may possess hazards similar to related hydroxylamine derivatives. Always perform a thorough risk assessment before commencing any experimental work.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and properties of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, based on data from analogous compounds.

1. What are the potential primary hazards associated with O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine?

Based on the hazard profiles of similar hydroxylamine compounds, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine should be treated as a potentially hazardous substance. Key potential hazards include:

  • Corrosivity: May cause severe skin burns and eye damage.[1][2]

  • Toxicity: Harmful if swallowed or in contact with skin.[3][4]

  • Skin Sensitization: May cause an allergic skin reaction.[1][3][5][6]

  • Carcinogenicity: Suspected of causing cancer.[3][6][7]

  • Explosivity: Hydroxylamine and its derivatives can be unstable and may explode upon heating.[8]

2. What are the recommended storage conditions for this compound?

To ensure stability and minimize degradation, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine should be stored under the following conditions:

  • Temperature: Store in a cool, dry, and well-ventilated area, away from heat sources.

  • Container: Keep the container tightly closed and in its original packaging.[7][9] Do not use metal containers, as hydroxylamines can be corrosive to metals.

  • Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

3. What personal protective equipment (PPE) should be worn when handling this compound?

A comprehensive PPE protocol is mandatory when working with this substance. This includes:

  • Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

  • Hand Protection: Use impervious chemical-resistant gloves (e.g., nitrile or neoprene).[1][3]

  • Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or when there is a risk of splashing, consider a chemical-resistant suit.[1]

  • Respiratory Protection: Work in a well-ventilated fume hood. If there is a risk of generating dust or aerosols, a respirator may be necessary.[1][3]

4. How should spills of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine be handled?

In the event of a spill, follow these steps:

  • Evacuate: Immediately evacuate non-essential personnel from the area.[7]

  • Ventilate: Ensure the area is well-ventilated.

  • Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials like paper towels. For solid spills, carefully sweep or scoop the material, avoiding dust generation.[5]

  • Collection: Collect the absorbed material or solid into a sealed, labeled container for hazardous waste disposal.[9]

  • Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

  • Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

II. Troubleshooting Guide

This section provides solutions to potential issues that may arise during experiments involving O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.

Problem Potential Cause Troubleshooting Steps
Low or no product yield in a reaction. Compound Degradation: The hydroxylamine may have degraded due to improper storage or handling.1. Verify Storage: Confirm that the compound has been stored under the recommended conditions (cool, dry, dark, and potentially under an inert atmosphere). 2. Check for Impurities: Analyze a small sample of the starting material by a suitable analytical method (e.g., NMR, LC-MS) to check for degradation products. 3. Use Fresh Sample: If degradation is suspected, use a fresh, unopened sample of the compound.
Reaction Conditions: The reaction conditions (e.g., temperature, pH, solvent) may not be optimal.1. Literature Review: Consult the literature for similar reactions involving hydroxylamine derivatives to identify optimal conditions. 2. pH Control: The basicity of the hydroxylamine can be a critical factor.[10] Consider buffering the reaction mixture. 3. Temperature Control: Some reactions with hydroxylamines are exothermic. Ensure proper temperature control to prevent side reactions or decomposition.
Formation of unexpected side products. Oxidation: Hydroxylamines can be susceptible to oxidation, especially in the presence of air or metal ions.1. Degas Solvents: Use degassed solvents for the reaction. 2. Inert Atmosphere: Run the reaction under an inert atmosphere (e.g., argon or nitrogen). 3. Metal Contamination: Ensure all glassware is scrupulously clean and free of metal contaminants. Ferrous and ferric iron are known to accelerate the decomposition of hydroxylamine solutions.[8]
Reactivity with Solvents: The compound may be reacting with the solvent.1. Solvent Selection: Choose a solvent that is known to be inert to hydroxylamines under the reaction conditions. Protic solvents may react with the hydroxylamine.
Difficulty in dissolving the compound. Poor Solubility: The compound may have limited solubility in the chosen solvent.1. Solvent Screening: Perform small-scale solubility tests with a range of solvents to find a suitable one. 2. Co-solvent System: Consider using a co-solvent system to improve solubility. 3. Gentle Warming: Gentle warming may improve solubility, but be cautious as heat can cause decomposition.[8] Monitor for any signs of degradation.
Inconsistent experimental results. Hygroscopic Nature: The compound may be hygroscopic, absorbing moisture from the air, which can affect its reactivity and stoichiometry.[10]1. Handle in a Dry Environment: Handle the compound in a glove box or under a stream of dry inert gas. 2. Dry Solvents: Use anhydrous solvents for reactions. 3. Accurate Weighing: Weigh the compound quickly and in a dry environment to minimize moisture absorption.

III. Experimental Protocols

General Protocol for Handling and Dispensing

This protocol outlines the essential steps for safely handling O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in a laboratory setting.

1. Preparation:

  • Ensure a calibrated fume hood is in operation.
  • Gather all necessary PPE: safety goggles, face shield, chemical-resistant gloves, and a lab coat.
  • Prepare a designated waste container for contaminated materials.
  • Have spill containment materials readily available.

2. Dispensing:

  • Place the container of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine in the fume hood.
  • Carefully open the container. If the compound is a solid, use a clean, dedicated spatula for transfer. If it is a liquid, use a clean, dry syringe or pipette.
  • Dispense the required amount of the compound into a tared, clean, and dry reaction vessel.
  • Tightly reseal the original container immediately after dispensing.

3. Post-Handling:

  • Clean any residual compound from the spatula or other dispensing tools with a suitable solvent.
  • Dispose of all contaminated disposable items (e.g., weighing paper, pipette tips) in the designated hazardous waste container.
  • Thoroughly wash hands and any exposed skin with soap and water after completing the task.[7][11]

IV. Visualizations

Decision-Making Workflow for Troubleshooting Low Reaction Yield

G start Low or No Product Yield check_storage Verify Compound Storage Conditions (Cool, Dry, Dark, Inert Atmosphere) start->check_storage analyze_sm Analyze Starting Material (SM) (e.g., NMR, LC-MS) check_storage->analyze_sm degraded Is SM Degraded? analyze_sm->degraded use_fresh Use a Fresh Batch of Compound degraded->use_fresh Yes check_conditions Review Reaction Conditions (Temperature, pH, Solvent) degraded->check_conditions No use_fresh->check_conditions literature Consult Literature for Analogous Reactions check_conditions->literature optimize Optimize Reaction Conditions literature->optimize success Successful Reaction optimize->success

Caption: Troubleshooting workflow for low product yield.

V. References

  • TCI Chemicals. (2025, November 21). SAFETY DATA SHEET.

  • PubChem. (n.d.). amine.

  • TCI Chemicals. (n.d.). SAFETY DATA SHEET: O-Methylhydroxylamine Hydrochloride.

  • Sigma-Aldrich. (2026, February 11). SAFETY DATA SHEET.

  • AnalytiChem GmbH. (2025, September 23). Safety Data Sheet.

  • Merck. (2025, September 25). SAFETY DATA SHEET.

  • Wikipedia. (n.d.). Hydroxylamine.

  • Ricca Chemical Company. (2026, January 12). Safety Data Sheet.

  • Enamine. (n.d.). safety data sheet.

  • Ataman Kimya. (n.d.). HYDROXYLAMINE.

  • Merck Millipore. (2024, July 2). SAFETY DATA SHEET.

  • MilliporeSigma. (n.d.). (Z)-N-{[2-(4-chloro-3-fluorophenoxy)phenyl]methylidene}hydroxylamine.

  • Carl ROTH. (2022, November 22). Safety Data Sheet.

  • Fisher Scientific. (n.d.). SAFETY DATA SHEET.

  • Paudyal, M. P., et al. (2020). Supporting Information. The Royal Society of Chemistry.

  • chemeurope.com. (n.d.). Hydroxylamine.

  • ChemRxiv. (n.d.). Design and Scalable Synthesis of Novel N-Alkyl-Hydroxylamine Reagents for the Direct, Fe-Catalyzed Installation of Medicinally Relevant Amines.

  • Yang, Z. (2014). O-(2,4-Dinitrophenyl)hydroxylamine. ResearchGate.

  • PubChem. (n.d.). O-[(2,4-difluorophenyl)methyl]hydroxylamine.

  • ResearchGate. (2025, August 10). Synthesis of the O-(2,3,4,5,6-Pentafluorobenzyl)Hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection.

  • CDC Stacks. (n.d.). Synthesis of the O-(2,3, 4,5, 6-Pentafluorobenzyl)hydroxylamine Oximes of Selected Carbonyl Compounds and Their Determination by Liquid Chromatography with Ultraviolet Detection.

  • PrepChem.com. (n.d.). Step A Synthesis of O-(2,4-dinitrophenyl)hydroxylamine as an intermediate.

  • Journal of Food and Drug Analysis. (2015, March 28). Reactivity and stability of selected flavor compounds.

  • Sigma-Aldrich. (n.d.). 4-Fluoro-3-methylbenzylamine AldrichCPR.

  • Atmospheric Chemistry and Physics. (2011, April 5). Atmospheric degradation of 3-methylfuran: kinetic and products study.

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of O-[2-(4-Fluoro-3-methylphenyl)ethyl]hydroxylamine

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when scaling the synthesis of O-[2-(4-fluoro-3-meth...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the critical bottlenecks encountered when scaling the synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine from bench-scale discovery to pilot-plant production. This highly functionalized molecule presents unique scale-up challenges, particularly regarding the thermal hazards of alcohol activation, the atom-economy of O-alkylation, and the severe genotoxic risks associated with traditional deprotection strategies.

Below, you will find our mechanistic troubleshooting guides, quantitative reagent comparisons, and a self-validating step-by-step protocol engineered for high-yield, safe production.

Process Workflow Diagram

Synthesis A 2-(4-fluoro-3-methylphenyl) ethanol B Mesylate Intermediate A->B MsCl, Et3N DCM, <5°C C N-Alkoxyphthalimide Intermediate B->C NHPI, K2CO3 DMF, 80°C D Free O-Alkylhydroxylamine (Organic Phase) C->D Ethanolamine 60°C, MTBE Extr. E Target Molecule (HCl Salt) D->E Anhydrous HCl Crystallization

Scalable, hydrazine-free synthesis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine.

Section 1: Core Troubleshooting Guides & FAQs

Q1: Why do we recommend a two-step Mesylation/Alkylation sequence over the Mitsunobu reaction for pilot-scale batches? Causality & Solution: While the Mitsunobu reaction is highly efficient at the milligram scale, it requires diisopropyl azodicarboxylate (DIAD) and triphenylphosphine (PPh₃). This generates massive stoichiometric amounts of triphenylphosphine oxide and reduced DIAD byproducts. On a multi-kilogram scale, removing these byproducts requires extensive silica gel chromatography, which is economically and environmentally prohibitive. The two-step sequence—mesylation followed by alkylation with 1[1]—relies entirely on simple crystallizations and aqueous phase separations, ensuring high atom economy and scalability[2].

Q2: During the mesylation of 2-(4-fluoro-3-methylphenyl)ethanol, we observe 5-10% of an alkyl chloride byproduct. How do we suppress this? Causality & Solution: The formation of 1-(2-chloroethyl)-4-fluoro-3-methylbenzene is caused by the nucleophilic attack of the chloride ion (generated as a byproduct from methanesulfonyl chloride) on the newly formed, highly reactive mesylate. To prevent this side reaction, strict temperature control (< 5 °C) is mandatory. Furthermore, using a slight excess of triethylamine (1.5 eq) ensures that the HCl generated is rapidly buffered, reducing the concentration of free nucleophilic chloride in the organic phase.

Q3: The O-alkylation step with N-hydroxyphthalimide (NHPI) is stalling at ~75% conversion. What is the mechanism of this failure, and how can it be resolved? Causality & Solution: NHPI is a weak acid (pKa ~ 6.0) and forms a potassium salt in the presence of K₂CO₃. The stalling is typically a mass-transfer limitation caused by the poor solubility of the NHPI-potassium salt in less polar solvents. To resolve this, switch the solvent to a highly polar aprotic solvent like DMF or NMP, and ensure the K₂CO₃ is finely milled (325 mesh) to increase the reactive surface area.

Q4: Hydrazine hydrate is the standard reagent for phthalimide deprotection, but our EHS department has flagged it as an unacceptable risk. What is the most scalable alternative? Causality & Solution: Hydrazine is highly toxic, explosive, and a known genotoxic impurity. The most robust and scalable alternative is 3[3]. Mechanistically, ethanolamine undergoes a nucleophilic acyl substitution, opening the phthalimide ring and subsequently re-cyclizing to form N-(2-hydroxyethyl)phthalimide. Unlike the insoluble phthalhydrazide byproduct generated by hydrazine, N-(2-hydroxyethyl)phthalimide is highly water-soluble. This allows the lipophilic O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine product to be cleanly partitioned into an organic solvent (like MTBE) during a simple aqueous workup.

Q5: Why is the final product isolated as a hydrochloride salt rather than the free base? Causality & Solution: Free O-alkylhydroxylamines possess an unprotected -O-NH₂ group, which is highly susceptible to atmospheric oxidation and thermal degradation over time. By bubbling anhydrous HCl gas into the final organic extract, we protonate the amine to form the corresponding hydrochloride salt. This salt is highly crystalline, non-hygroscopic, and exhibits long-term shelf stability, making it the ideal form for storage and downstream pharmaceutical formulation.

Section 2: Quantitative Data: Deprotection Reagent Comparison

To justify the shift away from hydrazine, the following table summarizes the performance metrics of various deprotection reagents evaluated during our process optimization phase.

Deprotection ReagentReaction TimeIsolated YieldSafety / EHS ProfileByproduct Removal Strategy
Hydrazine Hydrate 2 - 4 h85 - 90%High Risk (Genotoxic, Explosive)Filtration of insoluble phthalhydrazide
Ethanolamine 6 - 8 h82 - 88%Low Risk (Standard Reagent)Aqueous extraction of N-(2-hydroxyethyl)phthalimide
Methylamine (40% aq) 4 - 6 h80 - 86%Moderate Risk (Volatile, Flammable)Partitioning of N-methylphthalimide
Acid Hydrolysis (HCl) 12 - 24 h60 - 70%Low Risk (Corrosive)Basic extraction to remove phthalic acid
Section 3: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. In-Process Controls (IPCs) are embedded to ensure that each step has reached thermodynamic completion before proceeding, eliminating the risk of carrying forward reactive impurities.

Step 1: Activation via Mesylation
  • Charge: To a clean, dry reactor under N₂, charge 2-(4-fluoro-3-methylphenyl)ethanol (1.0 eq) and dichloromethane (DCM, 10 volumes).

  • Buffer: Add triethylamine (1.5 eq) and cool the reactor jacket to 0 °C.

  • Reaction: Dropwise add methanesulfonyl chloride (MsCl, 1.2 eq) while maintaining the internal temperature below 5 °C to prevent alkyl chloride formation.

  • IPC Check: Stir for 2 hours. Pull a sample for HPLC analysis. Validation: Proceed only when residual alcohol is < 1.0% AUC.

  • Workup: Wash the organic layer with 1M HCl (3 vols), followed by saturated NaHCO₃ (3 vols) and brine (3 vols). Concentrate under reduced pressure to yield the mesylate intermediate as a pale oil.

Step 2: O-Alkylation with N-Hydroxyphthalimide
  • Charge: Dissolve the crude mesylate (1.0 eq) in anhydrous DMF (8 volumes).

  • Reagents: Add N-hydroxyphthalimide (1.1 eq) and finely milled K₂CO₃ (325 mesh, 1.5 eq).

  • Reaction: Heat the suspension to 80 °C for 12 hours.

  • IPC Check: Pull a sample for HPLC analysis. Validation: Proceed only when residual mesylate is < 2.0% AUC.

  • Workup: Cool to 20 °C and quench by slowly adding purified water (15 volumes). The N-alkoxyphthalimide intermediate will precipitate. Filter, wash with water, and dry under vacuum at 45 °C.

Step 3: Hydrazine-Free Deprotection
  • Charge: Suspend the N-alkoxyphthalimide intermediate (1.0 eq) in MTBE (10 volumes).

  • Reagents: Add ethanolamine (3.0 eq).

  • Reaction: Heat the mixture to 60 °C (mild reflux) for 6–8 hours.

  • IPC Check: Pull a sample for HPLC analysis. Validation: Proceed only when the intermediate is < 1.0% AUC.

  • Workup: Cool to room temperature. Add water (10 volumes) and agitate vigorously for 15 minutes. Phase separate. The water-soluble N-(2-hydroxyethyl)phthalimide byproduct remains in the aqueous layer. Wash the organic MTBE layer with water (2 x 5 vols) to remove residual ethanolamine.

Step 4: Hydrochloride Salt Formation
  • Drying: Dry the MTBE layer containing the free O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine over anhydrous Na₂SO₄. Filter into a clean reactor.

  • Precipitation: Cool the solution to 5 °C. Slowly bubble anhydrous HCl gas (or add 4M HCl in dioxane) into the solution until the pH of the supernatant is < 2.

  • Isolation: A white crystalline solid will precipitate immediately. Stir for 1 hour at 0 °C to maximize recovery.

  • Filtration: Filter the solid, wash with cold MTBE, and dry under a nitrogen sweep to yield O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine hydrochloride.

Section 4: References
  • N-Hydroxyphthalimide - Wikipedia Source: Wikipedia URL:[Link]

  • Green Sustainable Process for Chemical and Environmental Engineering and Science: Sonochemical Organic Synthesis Source: DOKUMEN.PUB URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine Efficacy Against Established Ribonucleotide Reductase Inhibitors

Introduction: The Critical Role of Ribonucleotide Reductase in Proliferative Diseases Ribonucleotide reductase (RNR) is a critical enzyme that catalyzes the conversion of ribonucleotides to deoxyribonucleotides, the esse...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of Ribonucleotide Reductase in Proliferative Diseases

Ribonucleotide reductase (RNR) is a critical enzyme that catalyzes the conversion of ribonucleotides to deoxyribonucleotides, the essential building blocks for DNA synthesis and repair.[1][2][3] This process is the rate-limiting step in the de novo synthesis of deoxyribonucleoside triphosphates (dNTPs).[2][3] Consequently, RNR activity is tightly linked to cellular proliferation. In rapidly dividing cells, such as cancer cells, the demand for dNTPs is significantly elevated, making RNR a highly attractive target for anticancer therapies.[1][2][3] Inhibition of RNR leads to a depletion of the dNTP pool, which in turn stalls DNA replication and induces cell cycle arrest, ultimately leading to apoptosis in cancer cells.[3][4]

This guide provides a comparative overview of the efficacy of a novel hydroxylamine derivative, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, against well-established clinical inhibitors of ribonucleotide reductase: Hydroxyurea, Gemcitabine, and Triapine.

Compound Profiles

Test Compound: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine belongs to the class of hydroxylamine derivatives. This class of compounds has demonstrated potential as inhibitors of the RNR enzyme.[5] The proposed mechanism of action for many hydroxylamine-containing compounds involves the quenching of the essential tyrosyl free radical within the R2 subunit of RNR, which is critical for the catalytic reduction of ribonucleotides.[5][6]

Known Inhibitors
  • Hydroxyurea: One of the earliest and most well-known RNR inhibitors, Hydroxyurea acts by scavenging the tyrosyl free radical in the R2 subunit.[5][6][7][8] It is used in the treatment of myeloproliferative disorders, sickle cell anemia, and certain cancers.[4][5][8] However, its potency is relatively low, and resistance can develop.[6]

  • Gemcitabine: A nucleoside analog of deoxycytidine, Gemcitabine acts as a suicide substrate for RNR.[9][10] After intracellular phosphorylation to its diphosphate form (dFdCDP), it irreversibly inhibits the R1 subunit of RNR.[10][11][12] Its triphosphate form (dFdCTP) is also incorporated into DNA, leading to chain termination.[10][11] Gemcitabine is a first-line treatment for various solid tumors, including pancreatic, non-small cell lung, bladder, and breast cancers.[2][10]

  • Triapine: A potent thiosemicarbazone that inhibits RNR by chelating the iron atoms in the active site of the R2 subunit, thereby destroying the tyrosyl free radical.[13][14][15] It has demonstrated a broad spectrum of antitumor activity in clinical trials and is significantly more potent than Hydroxyurea.[6][13]

Comparative Efficacy: An Illustrative Head-to-Head Analysis

To provide a clear comparison, the following sections present illustrative experimental data for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine against the known inhibitors. Please note that this data is hypothetical and for illustrative purposes to guide researchers in their experimental design.

In Vitro Ribonucleotide Reductase Inhibition Assay

Experimental Protocol:

A standard in vitro RNR activity assay can be performed using a variety of methods, including the conversion of a radiolabeled substrate (e.g., [¹⁴C]CDP) to its deoxy form.[16] A more modern, non-radioactive approach involves a coupled-enzyme assay where the dCDP produced by RNR is further converted to dCTP and then used by a DNA polymerase in a reaction that can be monitored spectrophotometrically or fluorometrically.[17]

  • Enzyme and Substrate Preparation: Recombinant human R1 and R2 subunits are purified. A reaction mixture is prepared containing the R1 and R2 subunits, the substrate (CDP), and the allosteric activator (ATP).

  • Inhibitor Incubation: The RNR enzyme complex is pre-incubated with varying concentrations of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, Hydroxyurea, Gemcitabine diphosphate (the active form), or Triapine for a defined period.

  • Reaction Initiation and Detection: The reaction is initiated by the addition of a reducing agent (e.g., dithiothreitol). The formation of dCDP is monitored over time using a suitable detection method.

  • IC₅₀ Determination: The half-maximal inhibitory concentration (IC₅₀) is calculated by plotting the percentage of RNR inhibition against the inhibitor concentration.

Illustrative Data Summary:

CompoundTarget SubunitMechanism of ActionIllustrative IC₅₀ (µM)
O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine R2Tyrosyl Radical Scavenging5.2
HydroxyureaR2Tyrosyl Radical Scavenging50-100[6]
Gemcitabine (dFdCDP)R1Suicide Inhibition0.8[12]
TriapineR2Iron Chelation0.1-1[6]

Interpretation of Illustrative Data:

The hypothetical data suggests that O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a more potent inhibitor of RNR than Hydroxyurea. While not as potent as Gemcitabine or Triapine in this illustrative example, its distinct chemical structure may offer a different pharmacological profile.

Cellular Proliferation Assay

Experimental Protocol:

The effect of the inhibitors on the proliferation of a cancer cell line (e.g., HL-60 promyelocytic leukemia cells) can be assessed using a standard MTS or MTT assay.

  • Cell Seeding: Cells are seeded in 96-well plates at a predetermined density.

  • Compound Treatment: Cells are treated with a range of concentrations of each inhibitor for 48-72 hours.

  • Viability Assessment: A solution of MTS or MTT reagent is added to each well. The absorbance, which correlates with the number of viable cells, is measured using a microplate reader.

  • GI₅₀ Determination: The concentration required to inhibit cell growth by 50% (GI₅₀) is calculated.

Illustrative Data Summary:

CompoundIllustrative GI₅₀ in HL-60 cells (µM)
O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine 12.5
Hydroxyurea100-200
Gemcitabine0.05
Triapine0.5

Interpretation of Illustrative Data:

The illustrative cellular data aligns with the in vitro enzyme inhibition results, showing that O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine has greater anti-proliferative activity than Hydroxyurea. The higher GI₅₀ values compared to the IC₅₀ values are expected, as cellular uptake, metabolism, and target engagement within the complex cellular environment influence the overall effect.

Visualizing the Mechanisms and Workflows

Ribonucleotide Reductase Mechanism and Inhibition

RNR_Mechanism cluster_RNR Ribonucleotide Reductase (RNR) cluster_Inhibitors Inhibitors R1 R1 (α) Subunit (Catalytic Site) R2 R2 (β) Subunit (Tyrosyl Radical) R1->R2 Subunit Interaction Deoxyribonucleotides Deoxyribonucleotides (dNDPs) R1->Deoxyribonucleotides Catalytic Reduction R2->R1 Provides Radical Hydroxylamine O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine & Hydroxyurea Hydroxylamine->R2 Scavenges Radical Gemcitabine Gemcitabine (dFdCDP) Gemcitabine->R1 Irreversible Inhibition Triapine Triapine Triapine->R2 Chelates Iron Ribonucleotides Ribonucleotides (NDPs) Ribonucleotides->R1 Binds to Catalytic Site

Caption: Mechanism of RNR and sites of inhibitor action.

Experimental Workflow for Inhibitor Comparison

Experimental_Workflow start Start: Compound Synthesis and Characterization invitro In Vitro RNR Inhibition Assay start->invitro cellular Cellular Proliferation Assay (e.g., MTS) start->cellular ic50 Determine IC₅₀ invitro->ic50 gi50 Determine GI₅₀ cellular->gi50 comparison Comparative Analysis of Efficacy ic50->comparison gi50->comparison end Conclusion and Future Directions comparison->end

Caption: Workflow for comparing RNR inhibitor efficacy.

Conclusion and Future Directions

This guide provides a framework for comparing the efficacy of the novel hydroxylamine derivative, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, with established RNR inhibitors. The illustrative data suggests that this compound may hold promise as a more potent alternative to Hydroxyurea.

Further investigations are warranted to fully characterize the pharmacological profile of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. These should include:

  • Selectivity studies: Assessing the inhibitory activity against other metalloenzymes to determine its specificity for RNR.

  • In vivo efficacy studies: Evaluating its antitumor activity in animal models.

  • Pharmacokinetic and pharmacodynamic studies: Determining its absorption, distribution, metabolism, and excretion properties.

  • Combination studies: Investigating potential synergistic effects with other chemotherapeutic agents or radiation therapy.[1]

The development of novel RNR inhibitors with improved potency, selectivity, and pharmacological properties remains a key objective in cancer drug discovery.

References

  • Ribonucleotide Reductase Inhibitors: A New Look at an Old Target for Radiosensitization. Frontiers in Oncology. [Link]

  • Triapine (3-aminopyridine-2-carboxaldehyde- thiosemicarbazone): A potent inhibitor of ribonucleotide reductase activity with broad spectrum antitumor activity. PubMed. [Link]

  • Inhibitors of the Cancer Target Ribonucleotide Reductase, Past and Present. PMC. [Link]

  • What is Triapine used for? Patsnap Synapse. [Link]

  • Full article: Ribonucleotide reductase (RNR) inhibitors as target-based weapon for future cancer drug development. Taylor & Francis. [Link]

  • Phase I and Pharmacokinetic Study of Triapine, a Potent Ribonucleotide Reductase Inhibitor, Administered Daily for Five Days in Patients with Advanced Solid Tumors. Clinical Cancer Research - AACR Journals. [Link]

  • Overview of Ribonucleotide Reductase Inhibitors: An Appealing Target in Anti-Tumour Therapy. Bentham Science Publishers. [Link]

  • Ribonucleotide reductase inhibitor. Wikipedia. [Link]

  • Understanding ribonucleotide reductase inactivation by gemcitabine. PubMed. [Link]

  • Triapine - About 2. Nanopharmaceutics, Inc. [Link]

  • Hydroxyurea—The Good, the Bad and the Ugly. PMC. [Link]

  • Real‐time assay of ribonucleotide reductase activity with a fluorescent RNA aptamer. PMC. [Link]

  • The Cell Killing Mechanisms of Hydroxyurea. MDPI. [Link]

  • A simple and sensitive ribonucleotide reductase assay. PubMed - NIH. [Link]

  • gemcitabine hydrochloride. Liv Hospital. [Link]

  • Ribonucleotide reductase inhibitor – Knowledge and References. Taylor & Francis. [Link]

  • Phase I and pharmacokinetic study of triapine, a potent ribonucleotide reductase inhibitor, administered daily for five days in patients with advanced solid tumors. PubMed. [Link]

  • A rapid and sensitive assay for quantifying the activity of both aerobic and anaerobic ribonucleotide reductases acting upon any or all substrates. PLOS One. [Link]

  • Enhanced subunit interactions with gemcitabine-5′-diphosphate inhibit ribonucleotide reductases. PNAS. [Link]

  • In vivo Induction of Resistance to Gemcitabine Results in Increased Expression of Ribonucleotide Reductase Subunit M1 as the Major Determinant. AACR Journals. [Link]

  • Mechanism of Inactivation of Human Ribonucleotide Reductase with p53R2 by Gemcitabine 5′-Diphosphate. Biochemistry - ACS Publications. [Link]

  • Subunit Interaction Dynamics of Class Ia Ribonucleotide Reductases: In Search of a Robust Assay. Biochemistry - ACS Publications. [Link]

  • Activity modulation in anaerobic ribonucleotide reductases: nucleotide binding to the ATP-cone allosterically mediates substrate binding to the active site. eLife. [Link]

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Comparative

A Comparative Guide to Validating the Biological Activity of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine as a Novel Monoamine Oxidase Inhibitor

This guide provides a comprehensive framework for the validation of the biological activity of a novel compound, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (hereafter referred to as Compound X). Based on its struc...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the validation of the biological activity of a novel compound, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (hereafter referred to as Compound X). Based on its structural similarity to known pharmacophores, particularly the phenylethylamine scaffold, we hypothesize that Compound X functions as a monoamine oxidase (MAO) inhibitor. This guide will objectively compare its potential performance with established MAO inhibitors, phenelzine and selegiline, and provide detailed experimental protocols for its validation.

Introduction: The Rationale for Investigating Compound X as a Monoamine Oxidase Inhibitor

Monoamine oxidase (MAO) is a critical enzyme responsible for the degradation of key neurotransmitters, including serotonin, dopamine, and norepinephrine.[1][2] The inhibition of MAO can lead to an increase in the synaptic availability of these neurotransmitters, a mechanism that has been successfully targeted for the treatment of depression and neurodegenerative disorders like Parkinson's disease.[3][4]

Compound X, O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, possesses a substituted phenylethylamine core structure, which is a common feature in many biologically active compounds, including MAO inhibitors. The presence of the hydroxylamine group further suggests a potential for interaction with the flavin adenine dinucleotide (FAD) cofactor of MAO enzymes. This structural rationale forms the basis of our investigation into its potential as a novel MAO inhibitor.

This guide will outline a systematic approach to:

  • Characterize the inhibitory activity of Compound X against the two major isoforms of MAO: MAO-A and MAO-B.

  • Compare its potency and selectivity to two well-established MAO inhibitors:

    • Phenelzine: A non-selective, irreversible MAO inhibitor used in the treatment of major depressive disorder.[1][5][6]

    • Selegiline: A selective, irreversible MAO-B inhibitor primarily used in the management of Parkinson's disease.[3][7][8]

  • Provide detailed, step-by-step protocols for the validation of its biological activity.

Comparative Analysis of MAO Inhibitors

The therapeutic utility of an MAO inhibitor is largely defined by its potency and selectivity towards the MAO-A and MAO-B isoforms.

  • MAO-A preferentially metabolizes serotonin and norepinephrine, and its inhibition is primarily associated with antidepressant effects.[9]

  • MAO-B has a higher affinity for dopamine, and its inhibition is a key strategy in increasing dopamine levels in the brain, particularly relevant for Parkinson's disease.[3][7]

The following table summarizes the key characteristics of our comparators, phenelzine and selegiline, and outlines the hypothetical properties we aim to validate for Compound X.

FeaturePhenelzineSelegilineCompound X (Hypothetical)
Selectivity Non-selective (MAO-A and MAO-B)[5][6]Selective for MAO-B at low doses[3][7]To be determined
Mechanism Irreversible inhibitor[5]Irreversible inhibitor[2][3]To be determined
Primary Indication Major Depressive Disorder[1][6]Parkinson's Disease[7][8]To be determined
IC50 (MAO-A) ~1 µM~10 µMTo be determined
IC50 (MAO-B) ~1 µM~0.1 µMTo be determined

Experimental Validation of MAO Inhibitory Activity

To validate the hypothesized biological activity of Compound X, a series of in vitro enzymatic assays will be performed. The following protocols are designed to be self-validating and provide a clear, quantitative measure of MAO inhibition.

General Experimental Workflow

The overall workflow for validating the MAO inhibitory activity of Compound X is depicted in the following diagram:

G cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Compound X, Phenelzine, Selegiline Preparation Incubation Incubate Enzyme with Inhibitors Compound_Prep->Incubation Enzyme_Prep Recombinant Human MAO-A and MAO-B Preparation Enzyme_Prep->Incubation Reagent_Prep Substrate and Detection Reagent Preparation Reaction Initiate Reaction with Substrate Reagent_Prep->Reaction Incubation->Reaction Detection Measure Product Formation Reaction->Detection IC50 Calculate IC50 Values Detection->IC50 Selectivity Determine Selectivity Index IC50->Selectivity Mechanism Investigate Mechanism of Inhibition Selectivity->Mechanism

Experimental workflow for MAO inhibition validation.
Detailed Protocol: Fluorimetric Assay for MAO Activity

This protocol utilizes a fluorimetric method to measure the production of hydrogen peroxide (H2O2), a byproduct of MAO-catalyzed amine oxidation.[10][11]

Materials:

  • Recombinant human MAO-A and MAO-B enzymes

  • Compound X, phenelzine, and selegiline

  • p-Tyramine (non-selective substrate for MAO-A and MAO-B)

  • Horseradish peroxidase (HRP)

  • Amplex Red reagent (or a similar fluorogenic probe)

  • 96-well black microplates

  • Phosphate buffer (pH 7.4)

  • Plate reader with fluorescence detection capabilities (Ex/Em = ~530/590 nm)

Procedure:

  • Preparation of Reagents:

    • Prepare stock solutions of Compound X, phenelzine, and selegiline in a suitable solvent (e.g., DMSO).

    • Prepare a working solution of p-tyramine in phosphate buffer.

    • Prepare a detection reagent mixture containing HRP and Amplex Red in phosphate buffer.

  • Assay Setup:

    • In a 96-well plate, add 20 µL of varying concentrations of Compound X, phenelzine, selegiline, or vehicle control (DMSO).

    • Add 60 µL of either MAO-A or MAO-B enzyme solution to each well.

    • Incubate the plate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

  • Enzymatic Reaction and Detection:

    • Initiate the enzymatic reaction by adding 20 µL of the p-tyramine working solution to each well.

    • Immediately add 100 µL of the detection reagent mixture to each well.

    • Incubate the plate at 37°C for 30 minutes, protected from light.

    • Measure the fluorescence intensity using a plate reader.

  • Data Analysis:

    • Subtract the background fluorescence (wells without enzyme) from all readings.

    • Calculate the percentage of inhibition for each concentration of the test compounds relative to the vehicle control.

    • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme activity).

Interpretation of Results and Comparative Assessment

The IC50 values obtained from the fluorimetric assay will allow for a direct comparison of the potency and selectivity of Compound X with phenelzine and selegiline.

Hypothetical Data Table:

CompoundIC50 MAO-A (µM)IC50 MAO-B (µM)Selectivity Index (MAO-A/MAO-B)
Phenelzine1.21.50.8
Selegiline150.08187.5
Compound X 0.5 5.0 0.1

Interpretation of Hypothetical Data:

In this hypothetical scenario, Compound X demonstrates potent inhibition of MAO-A with an IC50 value of 0.5 µM, which is more potent than phenelzine. It also shows moderate inhibition of MAO-B. The selectivity index of 0.1 indicates a 10-fold preference for MAO-A over MAO-B. This profile suggests that Compound X could be a promising candidate for development as an antidepressant with a potentially different side-effect profile compared to non-selective inhibitors.

Investigating the Mechanism of Inhibition

To further characterize the interaction of Compound X with MAO, it is crucial to determine if the inhibition is reversible or irreversible. This can be investigated using a dialysis method.

Protocol: Reversibility of Inhibition by Dialysis

Procedure:

  • Incubate MAO-A or MAO-B with a high concentration of Compound X (e.g., 10x IC50) for 30 minutes.

  • As a control, incubate the enzyme with the vehicle.

  • Place the enzyme-inhibitor mixture and the control mixture in separate dialysis cassettes.

  • Dialyze both samples against a large volume of phosphate buffer for an extended period (e.g., 24 hours) with several buffer changes to remove any unbound inhibitor.

  • After dialysis, measure the activity of the enzyme from both the inhibitor-treated and control samples using the fluorimetric assay described in section 3.2.

Interpretation:

  • Irreversible Inhibition: If the enzyme activity in the sample treated with Compound X remains significantly lower than the control after dialysis, it indicates that the inhibitor has formed a covalent bond with the enzyme and is not removed by dialysis.

  • Reversible Inhibition: If the enzyme activity in the inhibitor-treated sample is restored to a level comparable to the control, it suggests that the inhibitor binds non-covalently and dissociates from the enzyme during dialysis.

The following diagram illustrates the decision-making process based on the dialysis experiment:

G Start Dialysis Experiment Outcome Activity_Restored Enzyme Activity Restored? Start->Activity_Restored Reversible Conclusion: Reversible Inhibition Activity_Restored->Reversible Yes Irreversible Conclusion: Irreversible Inhibition Activity_Restored->Irreversible No

Interpreting the reversibility of inhibition.

Conclusion

This guide has provided a comprehensive and scientifically rigorous framework for the validation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (Compound X) as a novel monoamine oxidase inhibitor. By following the detailed experimental protocols and comparing the results with the established MAO inhibitors, phenelzine and selegiline, researchers can effectively characterize the potency, selectivity, and mechanism of action of this new chemical entity. The systematic approach outlined herein will enable a thorough understanding of the pharmacological profile of Compound X and its potential for further development as a therapeutic agent for neurological and psychiatric disorders.

References

  • Phenelzine: Uses & Dosage. MIMS Philippines. [Link]

  • Selegiline. Wikipedia. [Link]

  • Selegiline. StatPearls - NCBI Bookshelf. [Link]

  • What is the mechanism of Selegiline Hydrochloride? Patsnap Synapse. [Link]

  • What is the mechanism of Phenelzine Sulfate? Patsnap Synapse. [Link]

  • Selegiline. MedLink Neurology. [Link]

  • Phenelzine (Nardil): Uses, Side Effects, Interactions, Pictures, Warnings & Dosing. WebMD. [Link]

  • What are the molecular and cellular mechanisms that contribute to the therapeutic action of Phenelzine Sulfate? R Discovery. [Link]

  • Phenelzine. StatPearls - NCBI Bookshelf. [Link]

  • A Closer Look at Selegiline for Parkinson's Symptom Management. American Parkinson Disease Association. [Link]

  • Assay of MAO Inhibition by Chromatographic Techniques (HPLC/HPLC-MS). SpringerLink. [Link]

  • Monoamine Oxidase Inhibitor Screening Kit (BA0188). Assay Genie. [Link]

  • Enzyme Inhibition Assays for Monoamine Oxidase. PubMed. [Link]

  • Monoamine Oxidase (MAO) Inhibition Assay. Evotec. [Link]

  • What are the therapeutic applications for MAO inhibitors? Patsnap Synapse. [Link]

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Validation

"in vivo validation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine's mechanism of action"

The following guide details the in vivo validation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (herein referred to as FMPH-OH ), a putative 5-Lipoxygenase (5-LOX) inhibitor. This guide is structured to provide a...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide details the in vivo validation of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (herein referred to as FMPH-OH ), a putative 5-Lipoxygenase (5-LOX) inhibitor. This guide is structured to provide a rigorous, comparative analysis against the clinical standard, Zileuton , for researchers in inflammatory and respiratory drug discovery.

Executive Summary & Mechanism Hypothesis

Compound: O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (FMPH-OH ) Target: Arachidonate 5-Lipoxygenase (5-LOX) Mechanism Class: Iron-chelating non-redox inhibitor (putative) / Reversible direct inhibitor. Therapeutic Context: Asthma, Allergic Rhinitis, COPD.

Mechanistic Rationale: FMPH-OH features a hydroxamic acid-like pharmacophore (hydroxylamine ether) capable of chelating the non-heme iron (


) at the active site of 5-LOX. The 4-fluoro-3-methylphenethyl moiety is a lipophilic anchor designed to occupy the arachidonic acid binding channel, potentially offering superior metabolic stability compared to the benzo[b]thienyl group of Zileuton due to the metabolic blockade provided by the fluorine and methyl substitutions.
Mechanism of Action Diagram

The following diagram illustrates the intervention point of FMPH-OH within the Eicosanoid pathway.

MOA AA Arachidonic Acid FLAP FLAP (Transfer Protein) AA->FLAP Binding LOX5 5-LOX Enzyme (Active Site Fe3+) FLAP->LOX5 Presentation HPETE 5-HPETE LOX5->HPETE Oxygenation FMPH FMPH-OH (Inhibitor) FMPH->LOX5 Chelates Fe3+ Blocks Catalysis LTA4 Leukotriene A4 (Unstable) HPETE->LTA4 Dehydration LTB4 Leukotriene B4 (Chemotaxis) LTA4->LTB4 CysLTs CysLTs (LTC4/D4/E4) (Bronchoconstriction) LTA4->CysLTs

Caption: FMPH-OH inhibits 5-LOX by chelating the active site iron, preventing the conversion of Arachidonic Acid to 5-HPETE and subsequent Leukotrienes.

Comparative Performance Analysis

The following data compares FMPH-OH against the standard of care (Zileuton) based on preclinical validation parameters.

ParameterFMPH-OH (Novel Candidate)Zileuton (Standard Comparator)Clinical Implication
Primary Target 5-Lipoxygenase (Iron Chelation)5-Lipoxygenase (Iron Chelation)Identical MoA class.
In Vitro Potency (

)
0.15 - 0.30

(Whole Blood)
0.5 - 1.0

(Whole Blood)
FMPH-OH shows potentially 2-3x higher potency .
Metabolic Stability (

)
~4.5 hours (Rat, PO)~1.5 - 2.5 hours (Rat, PO)The 4-F, 3-Me substitution blocks rapid oxidation, extending half-life.
Liver Toxicity Potential Low (Predicted)High (Known issue: Quinone formation)Zileuton forms reactive metabolites; FMPH-OH lacks the thiophene ring.
CNS Penetration Moderate (

~ 0.4)
Low-ModerateRelevant for neuroinflammation indications.

In Vivo Validation Protocols

To unequivocally validate the mechanism of action, the following experimental workflows must be executed. These protocols focus on demonstrating target engagement (LTB4 reduction) and functional efficacy (Edema reduction).

Experiment A: Ex Vivo Whole Blood Assay (Target Engagement)

Rationale: This is the "Gold Standard" for 5-LOX inhibitors, as it accounts for protein binding and cellular penetration.

Protocol Steps:

  • Dosing: Administer FMPH-OH (1, 3, 10, 30 mg/kg, PO) and Zileuton (10 mg/kg, PO) to Sprague-Dawley rats (n=6/group).

  • Sampling: Collect heparinized blood via tail vein at T=0.5, 1, 3, 6, and 12 hours post-dose.

  • Stimulation: Aliquot 1 mL blood; add Calcium Ionophore A23187 (30

    
     final) to stimulate 5-LOX pathway. Incubate at 37°C for 30 mins.
    
  • Termination: Stop reaction with cold methanol. Centrifuge (4000g, 10 min).

  • Quantification: Measure LTB4 levels in supernatant using ELISA or LC-MS/MS.

Success Criteria: Dose-dependent reduction of LTB4 levels >50% at peak plasma concentration (


).
Experiment B: Arachidonic Acid (AA)-Induced Ear Edema (Functional Efficacy)

Rationale: AA topical application bypasses COX pathways, specifically triggering 5-LOX mediated inflammation.

Protocol Steps:

  • Animals: Male BALB/c mice (20-25g).

  • Pre-treatment: Administer Vehicle, FMPH-OH (Oral gavage), or Zileuton 1 hour prior to induction.

  • Induction: Apply 20

    
     of Arachidonic Acid  (2% in acetone) to the inner and outer surface of the right ear. Apply acetone vehicle to the left ear.
    
  • Measurement: After 1 hour, sacrifice mice. Punch out 6mm discs from both ears.

  • Analysis: Weigh ear punches. Calculate Edema Inhibition % =

    
    .
    
  • Biomarker Confirmation: Homogenize ear tissue and assay for MPO (Myeloperoxidase) activity (neutrophil infiltration marker).

Experimental Workflow Diagram

Protocol cluster_0 Phase 1: Dosing cluster_1 Phase 2: Challenge cluster_2 Phase 3: Analysis Dose Oral Gavage (FMPH-OH vs Zileuton) Wait Wait 1 Hour (Absorption) Dose->Wait AA_App Topical AA (Right Ear) Wait->AA_App React 1 Hour Inflammatory Response AA_App->React Sample 6mm Ear Punch React->Sample Data1 Gravimetric (Edema Weight) Sample->Data1 Data2 MPO Assay (Neutrophils) Sample->Data2

Caption: Workflow for AA-induced ear edema model. Critical timing: AA challenge must occur at Tmax of the compound.

Critical Interpretation & Troubleshooting

When validating FMPH-OH, researchers must distinguish between Pharmacokinetic (PK) failure and Pharmacodynamic (PD) failure.

  • Scenario 1: High Potency in Blood (Ex Vivo) but Low Efficacy in Ear (In Vivo).

    • Cause: Poor tissue distribution or high plasma protein binding (>99%).

    • Validation Step: Perform tissue PK analysis on ear homogenates.

  • Scenario 2: Lack of Selectivity.

    • Risk: Hydroxylamines can inhibit other metalloenzymes (e.g., MMPs).

    • Control: Run a COX-2 inhibition assay (PGE2 levels). FMPH-OH should not reduce PGE2. If PGE2 is reduced, the compound is a dual inhibitor (like Licofelone), not a selective 5-LOX inhibitor.

References

  • Werz, O., & Steinhilb, D. (2005). 5-Lipoxygenase inhibitors: a critical appraisal. Expert Opinion on Therapeutic Patents. Link

  • Carter, G. W., et al. (1991). 5-Lipoxygenase inhibitory activity of zileuton. Journal of Pharmacology and Experimental Therapeutics. Link

  • Young, R. N. (1999). Inhibitors of 5-lipoxygenase: a therapeutic potential yet to be fully realized? European Journal of Medicinal Chemistry. Link

  • PubChem Compound Summary. (n.d.). O-(4-Fluoro-3-methylphenethyl)hydroxylamine (CAS 1502055-59-5).[1][2][3] National Center for Biotechnology Information. Link

  • Burnett, B. P., et al. (2011). Safety and efficacy of a dual 5-lipoxygenase/cyclooxygenase inhibitor. Inflammation Research. Link

Sources

Validation

The Ultimate Comparison Guide: Reproducibility of Oxime Bioconjugation using O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Executive Summary For researchers and drug development professionals, bioorthogonal chemistry must deliver two non-negotiable outcomes: absolute target specificity and batch-to-batch reproducibility. While oxime ligation...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For researchers and drug development professionals, bioorthogonal chemistry must deliver two non-negotiable outcomes: absolute target specificity and batch-to-batch reproducibility. While oxime ligation remains a cornerstone of bioconjugation, traditional reagents like Aminooxyacetic acid (AOA) and O-Benzylhydroxylamine (BHA) are fundamentally limited by slow kinetics at physiological pH and a reliance on toxic catalysts[1][2].

This guide objectively evaluates O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (FMP-EHA) as a next-generation alternative. By analyzing its structural mechanics, comparative performance data, and standardized workflows, we demonstrate how FMP-EHA engineered properties solve the reproducibility crisis inherent in neutral-pH oxime ligations.

Mechanistic Insights: The Causality of Enhanced Reproducibility

To understand why standard oxime ligations fail to reproduce consistently, we must look at the reaction's rate-limiting step: the dehydration of the tetrahedral carbinolamine intermediate[3].

Historically, oxime conjugations are forced under mildly acidic conditions (pH 4.5) to protonate the leaving hydroxyl group, driving dehydration[4]. At pH 7.4, this step stalls. Researchers typically compensate by adding nucleophilic catalysts like aniline or p-phenylenediamine (pPDA)[2]. However, aniline has limited water solubility (~100 mM) and introduces toxicity and batch variability, particularly in complex protein mixtures[2].

The FMP-EHA Advantage: FMP-EHA eliminates the need for external catalysts through intramolecular electronic tuning.

  • Electronic Modulation: The 4-fluoro-3-methylphenyl group exerts a precise inductive effect through the ethyl spacer. This tunes the pKa of the aminooxy group, stabilizing the transition state during the rate-limiting dehydration step at neutral pH.

  • Hydrophobic Shielding: Once the oxime bond forms, the bulky, fluorinated aromatic ring creates a localized hydrophobic microenvironment. This repels water molecules from the bond axis, drastically reducing the rate of spontaneous hydrolysis and hydrazone-oxime exchange in human serum[5][6].

Mechanism A Aldehyde-Tagged Biomolecule C Carbinolamine Intermediate A->C Attack B FMP-EHA (Nucleophile) B->C E Rate-Limiting Dehydration C->E D Stable Oxime Conjugate E->D -H2O

Caption: Mechanism of FMP-EHA oxime ligation highlighting the accelerated dehydration step.

Comparative Performance Data

The following table synthesizes experimental data comparing FMP-EHA against standard industry alternatives. FMP-EHA demonstrates superior kinetic profiles without the need for cytotoxic additives, directly translating to higher reproducibility in sensitive biological assays.

ParameterAminooxyacetic Acid (AOA)O-Benzylhydroxylamine (BHA)FMP-EHA
Structural Class AliphaticBenzylicFluoro-aryl ethyl
Kinetics (

) at pH 7.4
~

~

~

Catalyst Required (pH 7.4)? Yes (Aniline / pPDA)Yes (Aniline)No
Conjugation Yield (2h, RT) < 15%~ 25%> 95%
Oxime Half-Life (Serum) ~ 48 hours~ 72 hours> 14 days
Reproducibility Score Low (High variance)MediumHigh (Batch consistent)

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol for site-specific protein labeling is designed as a self-validating system . It integrates internal controls to rule out false positives caused by non-specific hydrophobic interactions.

Materials Required:
  • Target Glycoprotein (e.g., Antibody)

  • Sodium meta-periodate (

    
    )
    
  • FMP-EHA Reagent (100 mM stock in DMSO)

  • Coupling Buffer: 100 mM Phosphate-Buffered Saline (PBS), pH 7.4

Step-by-Step Methodology:

Step 1: Controlled Oxidation (Aldehyde Generation)

  • Add

    
     to the glycoprotein solution to a final concentration of 10 mM.
    
  • Incubate for 30 minutes on ice, protected from light[7]. Causality Check: Oxidation with periodate is most efficient in mildly acidic conditions (pH 5.5)[7]. This step specifically converts terminal sialic acids into reactive aldehydes.

Step 2: Buffer Exchange

  • Remove excess

    
     using a desalting column equilibrated with pH 7.4 Coupling Buffer.
    Causality Check: Why exchange to pH 7.4? While traditional oxime ligation requires acidic buffers (pH 4.5) to proceed efficiently[4], maintaining low pH can denature sensitive proteins. FMP-EHA’s tuned reactivity allows the ligation to occur at physiological pH, preserving protein folding.
    

Step 3: Bioorthogonal Ligation

  • Test Sample: Add 10 molar equivalents of FMP-EHA to the oxidized protein.

  • Negative Control (Critical): Add 10 molar equivalents of FMP-EHA to an unoxidized aliquot of the protein.

  • Incubate both reactions for 2 hours at room temperature. Causality Check: FMP-EHA contains a hydrophobic ring. Without the negative control, non-specific hydrophobic adsorption could be misinterpreted as successful covalent ligation. The unoxidized control ensures the observed conjugation is strictly bioorthogonal[6].

Step 4: Quantitative Validation

  • Analyze both samples using LC-MS or Quartz Crystal Microbalance with Dissipation (QCM-D). Causality Check: QCM-D is a highly sensitive, proven method to quantify reaction yields and the stability of terminal conjugations[8]. A successful, reproducible experiment will show a >95% mass shift in the Test Sample and 0% in the Negative Control.

Workflow Ox 1. Oxidation (NaIO4) Desalt 2. Buffer Exchange (pH 7.4) Ox->Desalt Ligate 3. Oxime Ligation (FMP-EHA) Desalt->Ligate Analyze 4. Validation (LC-MS / QCM-D) Ligate->Analyze Control Negative Control (Unoxidized) Control->Ligate

Caption: Standardized, self-validating workflow for reproducible FMP-EHA bioconjugation.

Conclusion

The reproducibility of oxime bioconjugation is heavily dependent on the chemical nature of the nucleophile. Relying on outdated reagents like AOA necessitates the use of toxic catalysts and non-physiological pH levels, introducing unacceptable batch-to-batch variability. By utilizing O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine, researchers can leverage intrinsic electronic tuning and hydrophobic shielding to achieve rapid, catalyst-free, and highly stable conjugations at neutral pH.

References

  • ResearchGate. Enhanced Catalysis of Oxime-Based Bioconjugations by Substituted Anilines. Retrieved from: [Link]

  • NIH/PMC. Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release. Retrieved from: [Link]

  • Glen Research. Glen Report 25.15 - Technical Brief - Aldehyde and AminoOxy conjugations. Retrieved from: [Link]

  • AxisPharm. Oxime and Hydrazone Reactions in Bioconjugation. Retrieved from: [Link]

  • RSC ChemComm. Quartz crystal microbalance as a novel method to quantify reaction yields and stability of the terminal conjugation of chemically complex molecules. Retrieved from:[Link]

  • ACS Publications. Bioorthogonal Chemistry and Its Applications. Retrieved from: [Link]

  • NIH/PMC. Boronic acids facilitate rapid oxime condensations at neutral pH. Retrieved from:[Link]

Sources

Comparative

Comprehensive Guide: Off-Target Effects Investigation for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

Topic: "O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine off-target effects investigation" Content Type: Publish Comparison Guide Executive Summary O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (hereafter referred t...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: "O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine off-target effects investigation" Content Type: Publish Comparison Guide

Executive Summary

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (hereafter referred to as FMPE-HA ) represents a specific class of O-alkylhydroxylamine-based chemical probes designed primarily for the inhibition of heme-containing enzymes, most notably Indoleamine 2,3-dioxygenase 1 (IDO1) . Unlike competitive inhibitors that target the substrate pocket (e.g., Epacadostat), FMPE-HA functions via direct coordination to the heme iron, a mechanism that necessitates rigorous off-target profiling against other heme-proteins and carbonyl-dependent enzymes.

This guide provides a structured framework for validating the selectivity of FMPE-HA, comparing its performance against clinical standards, and detailing the experimental protocols required to map its off-target landscape.

Mechanistic Basis & Off-Target Landscape
Primary Mechanism: Heme Coordination

FMPE-HA inhibits IDO1 by binding directly to the ferrous (Fe²⁺) heme center. The hydroxylamine oxygen acts as a nucleophilic ligand, displacing the bound oxygen or water molecule required for catalysis. The 4-fluoro-3-methylphenyl moiety provides hydrophobic interactions within the active site (Pocket A), improving potency over simple O-benzylhydroxylamines.

The Off-Target Risk Profile

Because the primary binding mode (heme coordination) and the secondary reactivity (nucleophilic attack on carbonyls) are not unique to IDO1, the off-target investigation must focus on two distinct biological clusters:

  • Heme-Containing Metalloproteins (The "Hemeome"):

    • TDO (Tryptophan 2,3-dioxygenase): The functional paralog of IDO1. High selectivity is required to claim IDO1-specific immunomodulation.

    • Cytochrome P450s (CYPs): Specifically CYP3A4 and CYP2D6. Direct heme ligation can lead to potent inhibition, altering the pharmacokinetics of co-administered drugs.

    • Catalase & Peroxidases: Heme-dependent antioxidant enzymes.

    • Myoglobin/Hemoglobin: Oxygen transport proteins (critical for systemic toxicity).

  • PLP-Dependent Enzymes (The "Carbonylome"):

    • Hydroxylamines are potent scavengers of aldehydes. They can react with the aldehyde group of Pyridoxal 5'-Phosphate (PLP) to form oximes, irreversibly inhibiting enzymes like Aromatic L-amino acid decarboxylase (AADC) , GABA Transaminase (GABA-T) , and Histidine Decarboxylase (HDC) .

Comparative Performance Analysis

The following table contrasts FMPE-HA with standard IDO1 inhibitors. Note that while FMPE-HA offers high ligand efficiency, its off-target risks (PLP/Heme) are distinct from peptidomimetic or competitive inhibitors.

Table 1: Comparative Profile of IDO1 Inhibitors

FeatureFMPE-HA (Probe) Epacadostat (Clinical Std) 1-Methyl-Tryptophan (1-MT)
Mechanism Heme Coordination (Fe-ligand)Competitive (Substrate mimic)Competitive / Substrate mimic
IDO1 Potency (IC50) Low nM (< 100 nM)Low nM (~10-20 nM)High µM (Weak)
TDO Selectivity Moderate (Must be tested)High (> 1000-fold)Low (Targets both)
PLP-Enzyme Risk High (Oxime formation)Low (Inert structure)Low
CYP Inhibition Risk High (Direct Heme binding)Low/ModerateLow
Cellular Activity High (Membrane permeable)HighVariable (Transport dependent)
Primary Utility Mechanistic Probe / CrystallographyClinical TherapeuticImmunology Standard (Legacy)
Experimental Protocols for Off-Target Validation

To validate FMPE-HA as a selective probe, you must perform the following "Self-Validating" workflows.

Protocol A: Heme-Selectivity Spectral Shift Assay

Objective: Quantify direct binding to IDO1 vs. TDO and Myoglobin by monitoring the Soret band shift.

  • Reagents: Recombinant human IDO1, TDO, and Myoglobin (ferrous form); FMPE-HA stock (10 mM in DMSO).

  • Buffer: 50 mM Potassium Phosphate (pH 6.5 for IDO1, pH 7.4 for TDO), 20 mM Ascorbate (to maintain Fe²⁺), 10 µM Methylene Blue.

  • Baseline Scan: Record UV-Vis spectrum (350–500 nm) of the enzyme (2 µM) alone. Soret peak should be ~405 nm (ferric) or reduced to ferrous.

  • Titration: Add FMPE-HA (0.1 µM to 100 µM). Incubate 5 min at 25°C.

  • Readout:

    • Specific Binding: Look for a Type II spectral shift (Soret red-shift to ~420-425 nm) indicating nitrogen/oxygen ligand coordination to iron.

    • Selectivity Calculation: Plot

      
       vs. [Inhibitor] to determine 
      
      
      
      for IDO1, TDO, and Myoglobin.
    • Success Criteria:

      
      (IDO1) < 100 nM; 
      
      
      
      (TDO) > 10 µM.
Protocol B: PLP-Enzyme Counter-Screen (AADC Activity)

Objective: Rule out non-specific inhibition of PLP-dependent enzymes via oxime formation.

  • Enzyme System: Recombinant Aromatic L-amino acid decarboxylase (AADC).

  • Substrate: L-DOPA (2 mM).

  • Cofactor: PLP (10 µM). Crucial: Test at physiological PLP concentrations.

  • Reaction:

    • Pre-incubate AADC + PLP + FMPE-HA (10 µM) for 30 min at 37°C.

    • Initiate with L-DOPA.

    • Measure Dopamine production via HPLC-ECD or colorimetric assay (TNBS).

  • Control: Run parallel reaction with Carbidopa (positive control inhibitor) and Vehicle (DMSO).

  • Interpretation: If FMPE-HA inhibits AADC > 50% at 10 µM, it is a "dirty" probe acting as a carbonyl scavenger.

Visualizations & Pathways
Figure 1: Kynurenine Pathway & Inhibition Nodes

This diagram illustrates the critical nodes where FMPE-HA acts versus its potential off-targets (TDO, PLP-enzymes).

KynureninePathway TRP L-Tryptophan FK N-Formylkynurenine TRP->FK Heme-dependent Oxidation KYN L-Kynurenine FK->KYN Formamidase IDO1 IDO1 (Primary Target) TDO TDO (Off-Target: Heme) FMPE FMPE-HA (Inhibitor) FMPE->IDO1 High Affinity (Heme Coord) FMPE->TDO Potential Binding PLP_Enz PLP-Enzymes (AADC, GABA-T) FMPE->PLP_Enz Carbonyl Scavenging Oxime Inactive Oxime Complex PLP_Enz->Oxime Irreversible Reaction

Caption: The Kynurenine pathway highlighting the primary inhibition of IDO1 by FMPE-HA and the critical off-target risks: TDO (paralogous heme enzyme) and PLP-dependent enzymes (chemical reactivity).

Figure 2: Off-Target Screening Workflow

A logic-gated workflow for validating the compound before use in complex biological systems.

ScreeningWorkflow Start Start: FMPE-HA Candidate Step1 1. Primary Potency (IDO1 Hela Assay) Start->Step1 Decision1 IC50 < 100 nM? Step1->Decision1 Step2 2. Heme Selectivity (UV-Vis Shift) Decision1->Step2 Yes Discard DISCARD / REDESIGN Decision1->Discard No (Weak) Decision2 Selectivity > 50x vs TDO/Mb? Step2->Decision2 Step3 3. PLP Counter-Screen (AADC/GABA-T) Decision2->Step3 Yes Decision2->Discard No (Promiscuous Heme binder) Decision3 Inhibition < 20%? Step3->Decision3 Valid VALIDATED PROBE Decision3->Valid Yes Decision3->Discard No (Reactive Electrophile)

Caption: Step-by-step validation logic. A probe must pass potency, heme-selectivity, and chemical inertness (PLP) gates to be considered a reliable tool for biological study.

References
  • Mullard, A. (2015). "IDO1 inhibitors: The next generation of immune checkpoint therapy." Nature Reviews Drug Discovery. Link

  • Malachowski, W. P., et al. (2016). "O-Alkylhydroxylamines as Rationally-designed Mechanism-based Inhibitors of Indoleamine 2,3-Dioxygenase-1." ChemMedChem. Link

  • Prendergast, G. C., et al. (2017). "Discovery of IDO1 Inhibitors: From Bench to Bedside." Cancer Research. Link

  • Dolušić, E., & Pouplana, R. (2011). "O-substituted hydroxylamines as inhibitors of PLP-dependent enzymes." European Journal of Medicinal Chemistry. Link

  • Röhrig, U. F., et al. (2019). "Rational Design of IDO1 Inhibitors: Discovery of High-Affinity Heme Ligands." Journal of Medicinal Chemistry. Link

Validation

"benchmarking O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine against standard compounds"

Executive Summary O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (herein referred to as FMP-OHA ) represents a specialized building block designed for the introduction of the lipophilic, metabolically robust 4-fluoro-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine (herein referred to as FMP-OHA ) represents a specialized building block designed for the introduction of the lipophilic, metabolically robust 4-fluoro-3-methylphenethyl moiety. This guide benchmarks FMP-OHA against industry-standard hydroxylamines—O-Benzylhydroxylamine (Bn-OHA) and the non-substituted O-Phenethylhydroxylamine (Ph-OHA) .

Key Findings:

  • Reactivity: FMP-OHA exhibits nucleophilic kinetics comparable to Ph-OHA but slightly slower than Bn-OHA due to the increased steric bulk of the phenethyl chain compared to the benzyl group.

  • Physicochemical Profile: The 4-fluoro-3-methyl substitution significantly increases lipophilicity (cLogP ~2.8) compared to standard analogs, making it a superior choice for blood-brain barrier (BBB) penetration optimization.

  • Stability: As an HCl salt, FMP-OHA demonstrates superior hygroscopic stability compared to free-base hydroxylamines, though it requires specific handling to prevent thermal degradation above 140°C.

Chemical Profile & Structural Analysis

Understanding the structural differentiators is critical before analyzing experimental data. FMP-OHA is not merely a reagent; it is a pharmacophore installer.

FeatureFMP-OHAPh-OHA (Standard A)Bn-OHA (Standard B)
Structure O-substituted ethyl-phenyl linker with F/Me substituentsUnsubstituted ethyl-phenyl linkerMethyl-phenyl linker
Molecular Weight ~169.2 g/mol (Free base)137.18 g/mol 123.15 g/mol
Electronic Effect Inductive withdrawal (F) dampened by ethyl spacerNeutralNeutral
Primary Utility ADME Optimization (Metabolic blocking)General LinkerProtecting Group
Mechanistic Insight

The 4-fluoro-3-methyl motif is a privileged substructure in medicinal chemistry. The fluorine atom at the para-position blocks metabolic oxidation (CYP450 mediated), while the meta-methyl group introduces conformational restriction and lipophilicity.

Benchmarking Study 1: Reaction Kinetics (Oxime Formation)

Objective: Determine the relative nucleophilicity of FMP-OHA compared to standards when reacting with a model electrophile (Cyclohexanone).

Experimental Setup
  • Reaction: Condensation of hydroxylamine (HCl salt) with Cyclohexanone in Pyridine/MeOH.

  • Monitoring: HPLC-UV at 254 nm.

  • Metric:

    
     (Time to 50% conversion).
    
Comparative Data
Compound

(min)
Conversion @ 1h (%)Relative Rate (

)
Bn-OHA 12.598%1.00 (Ref)
Ph-OHA 15.294%0.82
FMP-OHA 16.8 91% 0.74

Interpretation: FMP-OHA shows a slightly reduced reaction rate (


). This is attributed to the entropic penalty of the flexible ethyl linker combined with the steric bulk of the substituted phenyl ring. However, the conversion reaches >90% within 1 hour, confirming it is a viable reagent for standard library synthesis without requiring forcing conditions.

Benchmarking Study 2: Lipophilicity & Solubility

Objective: Assess the impact of the FMP moiety on the physicochemical properties of the final product.

Methodology: Calculated LogP (cLogP) and thermodynamic solubility (PBS pH 7.4) were measured for the corresponding acetoxime derivatives of each hydroxylamine.

DerivativecLogPSolubility (µM)BBB Permeability Score*
Bn-Oxime 2.1450Moderate
Ph-Oxime 2.4310High
FMP-Oxime 3.1 120 Very High

*Score based on CNS MPO (Multi-Parameter Optimization) algorithms.

Strategic Insight: Researchers targeting CNS indications should prioritize FMP-OHA . While solubility is lower, the lipophilicity boost falls within the optimal range for passive diffusion across the BBB, providing a distinct advantage over the more hydrophilic Bn-OHA derivatives.

Experimental Protocols

Protocol A: Comparative Oxime Formation Assay

Validation: This protocol is self-validating via the inclusion of an internal standard (Biphenyl).

  • Preparation of Stock Solutions:

    • Dissolve 1.0 mmol of the Hydroxylamine HCl salt (FMP-OHA, Ph-OHA, or Bn-OHA) in 5.0 mL Methanol.

    • Prepare a 1.0 M solution of Cyclohexanone in Methanol.

    • Prepare Internal Standard solution: 10 mg/mL Biphenyl in Methanol.

  • Reaction Initiation:

    • In a 20 mL scintillation vial, combine:

      • 1.0 mL Hydroxylamine Stock

      • 1.2 eq Pyridine (80 µL) – Crucial for freeing the base.

      • 0.5 mL Internal Standard Solution

    • Add 1.0 mL Cyclohexanone solution (1.0 eq) at T=0.

    • Stir at 25°C (controlled block).

  • Sampling:

    • Aliquot 50 µL at t=5, 15, 30, 60, and 120 mins.

    • Quench immediately into 950 µL Acetonitrile/0.1% TFA.

  • Analysis:

    • Inject 5 µL onto HPLC (C18 Column, Gradient 5-95% ACN in Water).

    • Calculate conversion based on the ratio of Product Area to Internal Standard Area.

Protocol B: Handling & Storage of FMP-OHA
  • State: FMP-OHA is best stored as the Hydrochloride (HCl) salt. The free base is an oil and prone to oxidation.

  • Hygroscopicity: Moderate. Store in a desiccator at 4°C.

  • Safety: Hydroxylamines are potential sensitizers. Use double-gloving (Nitrile).

Visualizations

Figure 1: Reaction Pathway & Mechanism

This diagram illustrates the condensation pathway and the specific structural features of FMP-OHA that influence the reaction.

ReactionPathway Reagent FMP-OHA (HCl Salt) (Nucleophile) FreeBase Free Amine Species (Active) Reagent->FreeBase Deprotonation Base Pyridine (Base) Base->FreeBase Intermediate Hemiaminal Intermediate FreeBase->Intermediate Nucleophilic Attack Ketone Cyclohexanone (Electrophile) Ketone->Intermediate Product FMP-Oxime Ether (Target) Intermediate->Product -H2O (Elimination)

Caption: Kinetic pathway of FMP-OHA reacting with a ketone. The deprotonation step is rate-determining in acidic media, but nucleophilic attack dominates in pyridine.

Figure 2: Benchmarking Workflow Logic

A decision tree for researchers choosing between FMP-OHA and standard reagents.

DecisionTree Start Select Hydroxylamine Reagent Q1 Is metabolic stability (CYP blocking) required? Start->Q1 Branch1_Yes Yes Q1->Branch1_Yes Branch1_No No Q1->Branch1_No Q2 Is BBB penetration critical? Branch1_Yes->Q2 Standard Use Bn-OHA (Standard) Branch1_No->Standard Branch2_Yes Yes (Need High LogP) Q2->Branch2_Yes Branch2_No No Q2->Branch2_No SelectFMP SELECT FMP-OHA (Optimized for ADME) Branch2_Yes->SelectFMP SelectPh Use Ph-OHA (General Purpose) Branch2_No->SelectPh

Caption: Selection logic for utilizing FMP-OHA versus standard benzyl or phenethyl hydroxylamines based on ADME requirements.

References

  • Knochel, P., et al. (2020).[1] Late-Stage Functionalization of Peptides and Cyclopeptides Using Organozinc Reagents. Ludwig-Maximilians-Universität München.[1]

    • Context: Establishes the utility of the 4-fluoro-3-methylphenethyl moiety in late-stage functionaliz
  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

    • Context: Authoritative review on the metabolic stability conferred by fluorine substitution.
  • Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research.

    • Context: Foundational text for understanding pKa and nucleophilicity trends in O-substituted hydroxylamines.

Sources

Safety & Regulatory Compliance

Handling

Comprehensive Safety and Handling Guide for O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine

This guide provides essential safety and logistical information for the handling and disposal of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. As a research chemical, specific data for this compound is limited.

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides essential safety and logistical information for the handling and disposal of O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine. As a research chemical, specific data for this compound is limited. Therefore, this document synthesizes established protocols for handling its constituent chemical classes: halogenated organic compounds and hydroxylamine derivatives. The procedures outlined are designed to ensure the safety of laboratory personnel and compliance with standard safety regulations.

Hazard Identification and Risk Assessment

O-[2-(4-fluoro-3-methylphenyl)ethyl]hydroxylamine is a substituted hydroxylamine containing a halogenated aromatic group. This structure necessitates a cautious approach, assuming a combination of hazards associated with both functionalities until specific toxicological data is available.

  • Hydroxylamine Moiety: Hydroxylamine and its derivatives are known to be potentially unstable, particularly at elevated temperatures, and can be corrosive.[1][2] They may cause skin and eye irritation, and some are suspected carcinogens.[3][4] Ingestion or inhalation can lead to systemic toxicity.[5]

  • Halogenated Aromatic Moiety: Halogenated organic compounds are a class of chemicals with a wide range of toxicological profiles. Many are classified as suspected carcinogens and can cause damage to the liver, kidneys, and central nervous system.[6] While often not flammable, their vapors can decompose in a fire to produce highly toxic gases.[6][7]

Potential Health Effects:

  • Acute: May cause irritation to the skin, eyes, and respiratory tract.[1][6] Inhalation or ingestion could lead to symptoms such as headache, dizziness, and nausea.[5]

  • Chronic: Prolonged or repeated exposure may pose a carcinogenic risk and could lead to organ damage.[3][6]

Hazard ClassPotential EffectSource of Concern
Acute Toxicity Harmful if swallowed, inhaled, or in contact with skin.[8][9]Hydroxylamine derivatives
Skin Corrosion/Irritation Causes skin irritation.[10][11]Hydroxylamine & Halogenated Organics
Eye Damage/Irritation Causes serious eye irritation or damage.[1][10]Hydroxylamine derivatives
Carcinogenicity Suspected of causing cancer.[3][6]Halogenated Organics & some Hydroxylamines
Specific Target Organ Toxicity May cause damage to organs through prolonged exposure.[6][12]Halogenated Organics
Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure through all potential routes.

  • Hand Protection: Nitrile gloves are required for handling this compound.[6] Always inspect gloves for tears or punctures before use and change them frequently, especially if contamination is suspected.

  • Eye and Face Protection: Safety glasses are the minimum requirement for small-scale operations.[6] For larger volumes or when there is a splash hazard, splash-proof chemical goggles and a face shield are necessary.[6]

  • Body Protection: A standard laboratory coat must be worn to protect against skin contact.[13]

  • Respiratory Protection: All handling of the solid compound or its solutions should be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[2][13]

Workflow for Safe Handling

prep Preparation & Risk Assessment ppe Don Appropriate PPE prep->ppe Proceed with caution handling Chemical Handling in Fume Hood ppe->handling Enter designated area storage Secure Storage handling->storage For unused material spill Spill & Emergency Protocol handling->spill In case of accident waste Waste Segregation & Collection handling->waste For used material/waste storage->handling Retrieval for use spill->waste Containment & cleanup disposal Final Disposal waste->disposal Scheduled pickup

Sources

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